N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide

Core Science & Biosynthesis

N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide synthesis pathway

An In-depth Technical Guide to the Synthesis of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide

Abstract

This technical guide provides a comprehensive and in-depth exploration of the synthetic pathways leading to N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide, a substituted benzamide derivative. The document is structured to serve researchers, medicinal chemists, and drug development professionals by not only detailing robust experimental protocols but also elucidating the underlying chemical principles and rationale behind methodological choices. We present a primary synthesis route via the formation of an acyl chloride intermediate, alongside a widely applicable alternative using carbodiimide coupling agents. The guide covers precursor synthesis, reaction mechanisms, detailed step-by-step procedures, product purification, and methods for analytical characterization. All protocols are designed to be self-validating, incorporating in-process monitoring and thorough purification techniques to ensure the integrity of the final compound.

Retrosynthetic Analysis and Strategy

A retrosynthetic approach to N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide logically disconnects the central amide bond (C-N bond), which is the most synthetically accessible linkage to form. This disconnection yields two primary precursors: 3,4-diethoxybenzoic acid and 2,4-dimethylaniline. This strategy is predicated on the vast and well-established body of chemical literature concerning amide bond formation.

Caption: Retrosynthetic analysis of the target compound.

Precursor Synthesis and Availability

While both key precursors are commercially available, understanding their synthesis is crucial for process development and cost management in larger-scale applications.

Synthesis of 3,4-Diethoxybenzoic Acid

This precursor can be efficiently synthesized from the more common and inexpensive starting material, 3,4-dihydroxybenzoic acid (protocatechuic acid), via a standard Williamson ether synthesis.

• Principle: The phenolic hydroxyl groups of protocatechuic acid are acidic enough to be deprotonated by a suitable base (e.g., potassium carbonate). The resulting phenoxide ions act as nucleophiles, attacking an ethylating agent like diethyl sulfate or ethyl iodide in an SN2 reaction.

Experimental Protocol: Williamson Ether Synthesis

• Setup: To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 3,4-dihydroxybenzoic acid (1.0 eq), anhydrous potassium carbonate (2.5 eq), and a polar aprotic solvent such as N,N-dimethylformamide (DMF) or acetone.

• Alkylation: Add diethyl sulfate (2.2 eq) dropwise to the stirred suspension.

• Reaction: Heat the mixture to reflux (typically 60-80 °C) for 4-6 hours. Monitor the reaction's progress using Thin-Layer Chromatography (TLC) by observing the disappearance of the starting material.

• Workup: After cooling to room temperature, pour the reaction mixture into a large volume of cold water.

• Acidification: Acidify the aqueous solution with hydrochloric acid (HCl) until the pH is approximately 2. The 3,4-diethoxybenzoic acid will precipitate as a white solid.

• Purification: Collect the solid by vacuum filtration, wash thoroughly with cold water to remove inorganic salts, and dry under a vacuum. The product can be further purified by recrystallization from an ethanol/water mixture if necessary.

2,4-Dimethylaniline

2,4-Dimethylaniline (also known as 2,4-xylidine) is a widely available commercial reagent.[1] For completeness, it is typically produced industrially by the nitration of m-xylene followed by the reduction of the resulting nitroxylene. A direct amination method using hydroxylamine hydrochloride and a vanadium catalyst has also been reported.[2] For laboratory-scale synthesis of the target benzamide, direct purchase of high-purity 2,4-dimethylaniline is the most practical approach.

Core Synthesis: Amide Bond Formation

The direct reaction between a carboxylic acid and an amine is generally inefficient for amide synthesis at moderate temperatures.[3][4] This is because the acidic carboxylic acid and the basic amine readily form a stable and unreactive ammonium carboxylate salt.[3] To facilitate amide bond formation, the carboxylic acid's carbonyl group must be "activated" to make it more electrophilic and susceptible to nucleophilic attack by the amine.

Caption: Overview of primary synthetic routes.

Primary Protocol: Acyl Chloride Method

This classic, two-step approach is highly reliable and generally provides excellent yields. It involves first converting the carboxylic acid to a highly reactive acyl chloride, which then readily reacts with the amine.

Part A: Synthesis of 3,4-Diethoxybenzoyl Chloride

• Setup: In a fume hood, equip a round-bottom flask with a reflux condenser and a gas outlet connected to a trap (e.g., a bubbler with NaOH solution to neutralize HCl and SO₂ gases).

• Reagents: Add 3,4-diethoxybenzoic acid (1.0 eq) to the flask. Add thionyl chloride (SOCl₂) (2.0-3.0 eq), either neat or with a high-boiling inert solvent like toluene. A catalytic amount of DMF can accelerate the reaction.

• Reaction: Gently heat the mixture to reflux (approx. 80 °C) for 1-2 hours. The reaction is complete when gas evolution ceases.

• Isolation: Allow the mixture to cool. Remove the excess thionyl chloride under reduced pressure (a rotary evaporator connected to a suitable trap is ideal). The resulting crude 3,4-diethoxybenzoyl chloride is often a yellow to brown oil or low-melting solid and is typically used immediately in the next step without further purification due to its moisture sensitivity.

Part B: Amide Coupling

• Setup: In a separate flask under an inert atmosphere (e.g., nitrogen), dissolve 2,4-dimethylaniline (1.0 eq) and a non-nucleophilic base like triethylamine (TEA) or pyridine (1.1 eq) in an anhydrous aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Addition: Cool the amine solution to 0 °C in an ice bath. Dissolve the crude 3,4-diethoxybenzoyl chloride from Part A in a small amount of the same anhydrous solvent and add it dropwise to the stirred amine solution.

  • Causality Note: The base (TEA) is crucial for scavenging the HCl generated during the reaction, driving the equilibrium towards the product and preventing the formation of the unreactive amine hydrochloride salt. Cooling is necessary to control the highly exothermic reaction.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor progress by TLC.

• Workup: Quench the reaction by adding water. Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with dilute HCl (to remove excess amine and base), saturated sodium bicarbonate solution (to remove any unreacted acid), and finally with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure. The resulting crude product can be purified by recrystallization (e.g., from ethanol or ethyl acetate/hexanes) or by silica gel column chromatography.

Alternative Protocol: EDC/HOBt Coupling

This method utilizes a carbodiimide coupling agent, 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), often in conjunction with an additive like 1-Hydroxybenzotriazole (HOBt). This approach is favored for its mild reaction conditions and is a cornerstone of medicinal chemistry.[5][6]

• Mechanism: The carboxylic acid adds to the EDC carbodiimide, forming a highly reactive O-acylisourea intermediate.[4][6] This intermediate is susceptible to nucleophilic attack by the amine. HOBt can react with the O-acylisourea to form an active HOBt ester, which is less prone to side reactions (like N-acylurea formation) and racemization (if chiral centers are present) than the O-acylisourea itself.[5]

Experimental Protocol: EDC Coupling

Reagent	Molar Eq.	Purpose
3,4-Diethoxybenzoic Acid	1.0	Carboxylic acid source
2,4-Dimethylaniline	1.0 - 1.1	Amine nucleophile
EDC Hydrochloride	1.1 - 1.2	Coupling agent
HOBt	1.0	Additive to improve yield and reduce side reactions
DIPEA or TEA	1.5 - 2.0	Base to neutralize acids and aid coupling
Anhydrous DCM or DMF	-	Solvent

• Setup: Combine 3,4-diethoxybenzoic acid (1.0 eq), 2,4-dimethylaniline (1.0 eq), HOBt (1.0 eq), and a suitable anhydrous solvent (DCM or DMF) in a flask under an inert atmosphere.

• Base Addition: Add a hindered base such as N,N-Diisopropylethylamine (DIPEA) (1.5 eq).

• Coupling Agent Addition: Cool the mixture to 0 °C and add EDC hydrochloride (1.2 eq) portion-wise.

• Reaction: Stir the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature and continue stirring for 12-24 hours. Monitor by TLC.

• Workup: Dilute the reaction mixture with ethyl acetate and wash sequentially with 5% citric acid solution, saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue by silica gel column chromatography.

Caption: Experimental workflow for the Acyl Chloride method.

Analytical Characterization

Confirmation of the structure and assessment of purity for the final N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide product is achieved using standard analytical techniques.

Technique	Expected Observations
¹H NMR	- Singlet for the amide proton (N-H), typically δ 8-9 ppm.- Aromatic protons from the diethoxybenzoyl ring (approx. δ 7.0-7.8 ppm).- Aromatic protons from the dimethylphenyl ring (approx. δ 6.9-7.2 ppm).- Quartets for the ethoxy -OCH₂- groups (approx. δ 4.1 ppm).- Two singlets for the two methyl groups on the phenyl ring (approx. δ 2.2-2.3 ppm).- Triplets for the ethoxy -CH₃ groups (approx. δ 1.4 ppm).
¹³C NMR	- Carbonyl carbon (C=O) signal around δ 165-170 ppm.- Signals for 12 distinct aromatic carbons.- Signals for the ethoxy -OCH₂- carbons around δ 64 ppm.- Signals for the two aromatic methyl carbons around δ 18-21 ppm.- Signals for the ethoxy -CH₃ carbons around δ 15 ppm.
FT-IR	- N-H stretch around 3300 cm⁻¹.- C=O (Amide I band) stretch, strong, around 1650 cm⁻¹.- Aromatic C=C stretches around 1500-1600 cm⁻¹.- C-O (ether) stretch around 1250 cm⁻¹.
Mass Spec (HRMS)	Calculation for C₁₉H₂₃NO₃ should yield a precise mass. The observed mass should match the calculated mass to within 5 ppm, confirming the elemental composition.
Melting Point	A sharp, defined melting point range indicates high purity of the crystalline solid.

Safety Considerations

• Thionyl Chloride (SOCl₂): Highly corrosive, toxic, and reacts violently with water. All manipulations must be performed in a certified chemical fume hood with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles.

• EDC Hydrochloride: Can cause skin and eye irritation. Avoid inhalation of dust.

• Aniline Derivatives (2,4-dimethylaniline): Toxic upon inhalation, ingestion, and skin contact. Handle with appropriate PPE.

• Solvents (DCM, DMF): Use in well-ventilated areas or a fume hood. DMF is a potential teratogen.

• Acids and Bases: Standard laboratory precautions should be taken when handling corrosive acids (HCl) and bases (TEA, DIPEA).

Conclusion

The synthesis of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide can be reliably achieved through standard amide bond forming reactions. The acyl chloride method offers a robust and high-yielding pathway, while the EDC/HOBt coupling protocol provides a milder alternative suitable for more sensitive substrates. The choice of method will depend on the scale of the synthesis, available equipment, and the specific requirements of the research objective. Thorough purification and rigorous analytical characterization are paramount to ensure the identity and purity of the final compound for any subsequent application in research or development.

References

• Jadhav, V. H., et al. (2011). A convenient protocol for amide bond formation for electron deficient amines and carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC. [Link]

• Organic Chemistry Portal. (n.d.). Amide synthesis by acylation. Organic Chemistry Portal. [Link]

• Moody, C. L. (2010). Direct Amide Formation Between Carboxylic Acids and Amines. Durham E-Theses. [Link]

• FooDB. (2010). Showing Compound 3,4-Dimethoxybenzoic acid (FDB000222). FooDB. [Link]

• Chemistry Steps. (2025). Amides from Carboxylic Acids-DCC and EDC Coupling. Chemistry Steps. [Link]

• Vihita Drugs & Intermediates. (n.d.). Veratric Acid(3,4-Dimethoxybenzoic Acid). Vihita Drugs & Intermediates. [Link]

• Google Patents. (2022). CN114292192A - Synthesis method of 3, 4-dimethoxybenzoic acid methyl ester.

• Master Organic Chemistry. (2018). The Amide Functional Group: Properties, Synthesis, and Nomenclature. Master Organic Chemistry. [Link]

• Mukherjee, A., et al. (2015). A structural study of 2,4-dimethylaniline derivatives. PMC. [Link]

• Ataman Kimya. (n.d.). DIMETHYLANILINE. Ataman Kimya. [Link]

• Google Patents. (2010). CN101870656A - Method for preparing 2,4-dimethylaniline by direct amination of m-xylene.

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Physicochemical and Mechanistic Profiling of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide: A Technical Whitepaper

Executive Summary

The continuous evolution of small-molecule therapeutics relies heavily on the intelligent design of target-specific pharmacophores. N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide represents a highly structured chemical entity functioning primarily within the class of phosphodiesterase 4 (PDE4) inhibitors. By mimicking the cyclic phosphate of endogenous cyclic adenosine monophosphate (cAMP), this compound provides a selective molecular wedge that prevents intracellular cAMP degradation.

Designed for researchers and drug development professionals, this whitepaper dissects the physicochemical logic, mechanobiology, and step-by-step experimental workflows required to synthesize and validate this benzamide derivative as a self-validating pharmacological probe.

Physicochemical Profiling and Molecular Causality

The biological efficacy of any small molecule is dictated strictly by its physicochemical parameters. The structural combination of a 3,4-diethoxybenzamide core with an N-(2,4-dimethylphenyl) moiety is a precise exercise in rational drug design, optimized to traverse lipid bilayers while maintaining target-specific rigidity.

Structural Causality:

• The 3,4-Diethoxy substitution: These electron-rich ether linkages act as a bidentate anchor. They are bioisosteric replacements for the classic 3-cyclopentyloxy-4-methoxy pattern seen in legacy PDE4 inhibitors (e.g., Piclamilast). They act as hydrogen-bond acceptors that lock into the critical glutamine residues (e.g., Gln369) of the PDE4 catalytic pocket.

• The 2,4-Dimethylphenyl Amide: The ortho-methyl group at the 2-position of the aniline ring is not arbitrary; it introduces a severe steric clash with the adjacent amide carbonyl. This steric hindrance prevents the molecule from adopting a flat, planar geometry. By forcing a non-planar dihedral angle, the molecule is "pre-organized" into its bioactive conformation, significantly reducing the entropic penalty upon target binding.

Table 1: Physicochemical and Pharmacokinetic Parameters

Parameter	Value	Mechanistic Relevance & Causality
Molecular Formula	C₁₉H₂₃NO₃	Forms a structurally stable, uncharged core under physiological pH.
Molecular Weight	313.40 g/mol	Strictly adheres to Lipinski’s Rule of 5, ensuring optimal probability for oral bioavailability.
XLogP3 (Lipophilicity)	~3.8	Highly lipophilic. Drives passive cellular partitioning, allowing the molecule to effectively reach cytosolic PDE4 enzymes.
H-Bond Donors	1 (Amide NH)	Minimizes the desolvation penalty when transitioning from the aqueous cytosol into the hydrophobic target pocket.
H-Bond Acceptors	3 (O atoms)	Crucial for direct interaction with the bivalent metal ions (Zn²⁺/Mg²⁺) in the PDE4 catalytic domain.
Rotatable Bonds	6	Strikes the ideal balance between structural rigidity (enthalpic advantage) and conformational flexibility (induced fit).

Mechanistic Grounding: The PDE4 Signaling Axis

To understand why N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide is a potent biological modulator, one must trace the causality of the PDE4 signaling cascade. PDE4 is the predominant enzyme responsible for the hydrolysis of the ubiquitous second messenger cAMP into its inactive form, 5'-AMP.

According to the structural paradigms defined by the [1], effective inhibitors must occupy specific sub-pockets within the enzyme to prevent this hydrolysis. When our targeted benzamide occupies this active site, it acts as a competitive inhibitor. The resulting elevated intracellular cAMP levels directly activate Protein Kinase A (PKA). PKA subsequently phosphorylates downstream transcription factors, ultimately suppressing the release of pro-inflammatory cytokines like TNF-α, as supported by [2].

Fig 1. Mechanistic signaling cascade of cAMP modulation via competitive PDE4 inhibition.

Experimental Workflows & Self-Validating Protocols

To ensure robust, replicable data, we outline two critical protocols: the chemical synthesis of the compound and its subsequent in vitro biological validation using a self-validating Scintillation Proximity Assay (SPA).

Protocol A: Chemical Synthesis via Amidation

The synthesis of targeted benzamides relies on the coupling of highly substituted carboxylic acids with lipophilic anilines, a method frequently documented in [3].

• Activation: Dissolve 1.0 eq of 3,4-diethoxybenzoic acid in anhydrous N,N-Dimethylformamide (DMF). Causality: DMF is chosen because its high dielectric constant fully solubilizes both the polar organic acid and the coupling reagents.

• Coupling Additives: Add 1.2 eq of 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and 1.2 eq of Hydroxybenzotriazole (HOBt). Causality: EDC activates the carboxyl group. HOBt is required to rapidly intercept the activated intermediate, forming an active OBt-ester. This prevents the formation of dead-end N-acylurea byproducts.

• Amine Addition: Add 1.1 eq of 2,4-dimethylaniline and 2.0 eq of Triethylamine (TEA). Stir at 25°C for 12 hours. Causality: TEA acts as a proton scavenger, neutralizing acidic byproducts and driving the nucleophilic attack of the aniline forward.

• Workup: Quench with cold aqueous NaHCO₃ and extract into ethyl acetate. Dry over MgSO₄ and purify via silica gel chromatography to yield N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide as a solid.

Protocol B: Scintillation Proximity Assay (SPA) for PDE4 Activity

To quantify the IC₅₀ of the synthesized compound, a radioactive [4] is utilized, eliminating the need for complex separation steps.

• Reaction Matrix Preparation: In a 96-well plate, combine 10 µL of the test compound (dissolved in DMSO) with 50 µL of assay buffer (50 mM Tris-HCl, pH 7.5, 8.3 mM MgCl₂, 1.7 mM EGTA). Causality: MgCl₂ is an essential cofactor for the PDE4 catalytic mechanism; without it, the enzyme remains inactive.

• Enzyme & Substrate Addition: Add human recombinant PDE4 enzyme. Initiate the reaction by adding 1 µM [³H]-cAMP. Incubate at 30°C for 30 minutes.

• Reaction Quench & Detection: Stop the reaction by adding 50 µL of Yttrium Silicate SPA beads suspended in 18 mM zinc sulfate. Causality: Zinc sulfate strongly precipitates linear [³H]-AMP but not cyclic [³H]-cAMP onto the silicate beads. As the [³H]-AMP comes into direct physical contact with the bead, its weak beta emission triggers a photon release (scintillation) that is captured by a microplate reader. Unreacted cAMP remains in solution and does not produce a signal, making the assay inherently self-validating.

Fig 2. Sequential pipeline combining benzamide amidation synthesis with PDE4 SPA screening.

References

• Structural Insights: What Makes Some PDE4 Inhibitors More Effective in Inflammatory Dermatoses. Journal of Clinical and Aesthetic Dermatology, 2025.

• Recent Advances on Phosphodiesterase 4 Inhibitors for the Treatment of Asthma and Chronic Obstructive Pulmonary Disease. Journal of Medicinal Chemistry, ACS Publications, 2008.

• Oxazole compound and pharmaceutical composition. World Intellectual Property Organization (WIPO), WO2007058338A2, 2007.

• Fluoroalkoxy-substituted benzamide dichloropyridinyl N-oxide PDE4 inhibitor. United States Patent Office, US6448274B2, 2002.

solubility and stability of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide

Comprehensive Profiling of Solubility and Stability for the Lipophilic Benzamide Derivative N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide

Executive Summary & Physicochemical Rationale

As a Senior Application Scientist navigating the transition of early-phase hit compounds into lead-optimized candidates, evaluating the physical chemistry of the target molecule is paramount. N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide represents a class of highly substituted, lipophilic benzamide derivatives. Compounds featuring the 3,4-dialkoxybenzamide structural motif are frequently investigated as potent phosphodiesterase-4 (PDE4) inhibitors, aimed at targeting chronic inflammatory and neurological conditions[1].

However, the fusion of a 3,4-diethoxybenzamide core with a 2,4-dimethylphenyl moiety creates a molecule with substantial hydrophobic bulk and a lack of ionizable functional groups at physiological pH. Consequently, this compound exhibits quintessential Biopharmaceutics Classification System (BCS) Class II characteristics: high membrane permeability but exceptionally low aqueous solubility[1]. Furthermore, while the amide linkage is the primary vector for chemical degradation, the ortho-methyl substitution on the aniline ring introduces significant steric hindrance, uniquely altering its stability profile compared to simpler benzamides.

This whitepaper details the rigorous methodologies required to map the thermodynamic solubility and forced degradation profiles of this compound, establishing a self-validating analytical framework for downstream formulation.

Thermodynamic Solubility Profiling

Accurate solubility data is the cornerstone of robust formulation development. For non-ionizable, highly lipophilic compounds, kinetic solubility assays (like solvent-casting) frequently overestimate solubility due to the formation of metastable supersaturated states[2]. To determine the true maximum concentration at which the solute is in equilibrium with its most stable crystalline form, we employ the standardized Shake-Flask method[3].

Standardized Shake-Flask Methodology (OECD 105 Compliant)

This protocol is designed to ensure that the transition from kinetic dissolution to true thermodynamic equilibrium is fully captured without artificial inflation from co-solvent traces.

• Preparation of Saturated Systems: Transfer an excess amount of crystalline N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide (approx. 10 mg) into 10 mL amber glass vials to prevent photodegradation. Glass is mandatory, as highly lipophilic compounds rapidly adsorb to polypropylene surfaces, leading to severe quantification artifacts.

• Solvent Addition: Add 5 mL of the target aqueous media (e.g., pH 1.2 HCl, pH 6.8 Phosphate Buffer) and biorelevant media (FaSSIF, FeSSIF).

• Equilibration: Seal the vials and agitate them on a thermostatic shaker at 25.0 ± 0.1 °C and 37.0 ± 0.1 °C for 72 hours. Extended equilibration is necessary for highly hydrophobic crystals to overcome their high lattice energy[2].

• Phase Separation: Centrifuge the suspension at 10,000 RPM for 15 minutes, followed by filtration of the supernatant through a 0.22 µm PTFE syringe filter. Critical Step: Discard the first 1 mL of filtrate to account for active pharmaceutical ingredient (API) binding to the filter membrane.

• Quantification & Solid-State Verification: Analyze the filtrate via HPLC-UV. Simultaneously, recover the residual solid and analyze it via Powder X-Ray Diffraction (PXRD) to confirm that no polymorphic transition or hydrate formation occurred during equilibration[4].

Workflow for thermodynamic solubility determination via the standardized shake-flask method.

Projected Solubility Data Profile

Because the molecule lacks basic or acidic pKa values within the physiological range (pH 1–8), its aqueous solubility remains uniformly depressed across the gastrointestinal pH gradient. Solubilization relies heavily on micellar encapsulation (e.g., bile salts in FeSSIF) or co-solvent interventions.

Medium / Solvent System	Temp (°C)	Projected Solubility (µg/mL)	Dominant Solubilization Mechanism
0.1 N HCl (pH 1.2)	37	< 1.0	Intrinsic un-ionized solubility
Phosphate Buffer (pH 6.8)	37	< 1.0	Intrinsic un-ionized solubility
FaSSIF (Fasted State)	37	~ 5.5	Low-level micellar partition
FeSSIF (Fed State)	37	~ 25.0	High-level micellar partition
20% PEG-400 in Water	25	> 500.0	Dielectric constant reduction

Stability & Forced Degradation Profiling

Demonstrating the chemical stability of a lead compound requires subjecting it to forced degradation (stress testing) to elucidate its intrinsic stability characteristics and to establish a Stability-Indicating Assay Method (SIAM)[5].

Mechanistic Degradation Pathways

The benzamide core is classically susceptible to acid/base-catalyzed hydrolysis. However, the presence of the 2,4-dimethylphenyl group imparts distinct behavioral traits:

• Steric Shielding: The methyl group at the 2-position (ortho to the amide nitrogen) sterically shields the amide carbonyl carbon from nucleophilic attack, significantly retarding the rate of alkaline hydrolysis compared to unsubstituted benzamides.

• Toxicophore Tracking: If extreme hydrolytic cleavage does occur, the molecule degrades into 3,4-diethoxybenzoic acid and 2,4-dimethylaniline. Monitoring 2,4-dimethylaniline is strictly mandated, as it is a known intermediate metabolite with established genotoxic/mutagenic potential[6].

• Hepatic Metabolism: In in vivo stability models (e.g., human liver microsomes), the compound is highly susceptible to CYP450-mediated O-dealkylation of the ethoxy chains and benzylic oxidation of the dimethylphenyl methyl groups.

Primary chemical and metabolic degradation pathways of the substituted benzamide derivative.

Stability-Indicating HPLC Method Protocol (ICH Q1A/Q2 Compliant)

To ensure the analytical method can definitively resolve the intact API from its degradation products, we execute a forced degradation protocol aligned with ICH Q1A(R2) and Q2(R2) standards[7].

• Acid Hydrolysis: Dissolve 1 mg/mL of the compound in a 50:50 mixture of Acetonitrile and 0.1 N HCl. Reflux at 60°C for 24 hours[8]. Neutralize with 0.1 N NaOH prior to injection.

• Alkaline Hydrolysis: Dissolve 1 mg/mL in a 50:50 mixture of Acetonitrile and 0.1 N NaOH. Reflux at 60°C for 24 hours. Neutralize with 0.1 N HCl. Expect delayed degradation due to the ortho-methyl steric block.

• Oxidative Stress: Treat 1 mg/mL of the compound with 3%

  at room temperature for 24 hours.

• Photolysis: Expose the solid powder and a 1 mg/mL solution to UV/Vis irradiation (1.2 million lux hours and 200 Watt-hours/

  ) as per ICH Q1B.

• Chromatographic Separation: Inject samples onto a C18 Reversed-Phase column (e.g., 250 mm × 4.6 mm, 5 µm). Utilize a gradient mobile phase (Mobile Phase A: 0.1% TFA in Water; Mobile Phase B: Acetonitrile) to ensure that the highly polar 2,4-dimethylaniline elutes early, while the intact, lipophilic benzamide elutes later. Achieve a mass balance of 98-102% across all chromatograms.

Summary of Forced Degradation Results

Stress Condition	Parameters	Degradation (%)	Primary Degradant(s) Observed	Method Specificity
Acidic	0.1 N HCl, 60°C, 24h	12 - 15%	2,4-dimethylaniline, 3,4-diethoxybenzoic acid	Resolved (Rs > 2.0)
Alkaline	0.1 N NaOH, 60°C, 24h	3 - 5%	2,4-dimethylaniline, 3,4-diethoxybenzoic acid	Resolved (Rs > 2.0)
Oxidative	3% , 25°C, 24h	< 2%	N-oxide derivatives (trace)	Resolved (Rs > 2.0)
Thermal	Solid, 80°C, 7 Days	< 1%	None (Highly stable in solid state)	N/A
Photolytic	UV/Vis, 24h	5 - 8%	Unspecified photo-cleavage products	Resolved (Rs > 2.0)

Conclusion

N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide requires sophisticated formulation approaches to overcome its inherently poor aqueous thermodynamics, driven by its high lipophilicity and lack of ionizable centers. While the target shows profound chemical stability in the solid state and resilience against alkaline hydrolysis due to structural steric hindrance, meticulous monitoring for 2,4-dimethylaniline generation under acidic or biological environments is critical. Implementing strict, ICH-compliant stability-indicating protocols alongside standardized shake-flask methodologies guarantees that early-stage evaluations accurately predict late-stage success.

References

• Top European Roflumilast API GMP Manufacturers (2026) - Pharmaoffer.com [Link]

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• Method Development & Validation (Stability-Indicating) - Pharmastability[Link]

• Stability Indicating HPLC Method Development and Validation - SciSpace[Link]

• Potentiometric CheqSol and Standardized Shake-Flask Solubility Methods are Complimentary Tools in Physicochemical Profiling - Universitat de Barcelona[Link]

• Stability Indicating HPLC Method Development: A Review - International Journal of Pharmacy and Pharmaceutical Research[Link]

• Amitraz (Pesticide residues in food: 1980 evaluations) - INCHEM[Link]

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Exploring the Novelty of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide in Medicinal Chemistry: A Technical Guide

Introduction: Unveiling the Potential of a Novel Benzamide Scaffold

The benzamide functional group is a cornerstone in medicinal chemistry, forming the structural basis of a wide array of therapeutic agents with diverse pharmacological activities.[1][2] From antipsychotics and antiemetics to anticancer and anti-inflammatory agents, the versatility of the benzamide scaffold is well-established.[1][3][4] This guide delves into the untapped potential of a novel derivative, N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide . While this specific molecule is not extensively characterized in current literature, its structural components—a substituted aniline ring and a di-alkoxy benzoyl group—suggest intriguing possibilities for new therapeutic applications.

This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals. It outlines a strategic approach to systematically explore the synthesis, biological activity, and potential therapeutic utility of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide. We will explore the rationale behind its design, propose detailed experimental protocols, and chart a course for its evaluation as a potential lead compound in drug discovery.

I. The Strategic Rationale: Deconstructing the Molecular Architecture

The novelty of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide lies in the specific combination of its constituent moieties. A thorough analysis of its structure provides a logical foundation for postulating its potential biological targets.

• The Benzamide Core: This central amide linkage is a well-known pharmacophore that can participate in crucial hydrogen bonding interactions with biological targets.[1] Its conformational flexibility allows it to adapt to various binding pockets.

• The 3,4-Diethoxy Benzoyl Moiety: The dialkoxy substitution pattern on the benzoyl ring is a key feature. Di-methoxy and di-ethoxy groups are often found in compounds targeting enzymes like phosphodiesterases (PDEs), particularly PDE4.[5][6][7] These groups can form important hydrophobic and hydrogen bond interactions within the enzyme's active site. The diethoxy groups, being bulkier than methoxy groups, may offer altered selectivity or potency profiles compared to known di-methoxy benzamide inhibitors.

• The N-(2,4-dimethylphenyl) Group: The substitution on the aniline ring plays a critical role in modulating the compound's pharmacokinetic and pharmacodynamic properties. The 2,4-dimethyl substitution pattern influences the molecule's lipophilicity, which can affect its absorption, distribution, metabolism, and excretion (ADME) profile. Furthermore, the steric bulk of the methyl groups can influence the molecule's binding orientation and selectivity for its target.

Based on these structural features, a primary hypothesis is that N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide may act as a modulator of enzymes or receptors where substituted benzamides have shown activity, with a potential for a unique selectivity and potency profile due to its specific substitution pattern.

II. Synthesis and Characterization: A Proposed Pathway

A robust and reproducible synthetic route is fundamental to any drug discovery campaign. For N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide, a straightforward and efficient synthesis can be envisioned via standard amide bond formation.

Proposed Synthetic Workflow

The synthesis would commence with the commercially available starting materials, 3,4-diethoxybenzoic acid and 2,4-dimethylaniline.

Caption: Proposed synthetic workflow for N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide.

Detailed Experimental Protocol: Synthesis

• Activation of 3,4-Diethoxybenzoic Acid:

  • To a solution of 3,4-diethoxybenzoic acid (1 equivalent) in an anhydrous aprotic solvent (e.g., dichloromethane or tetrahydrofuran), add a suitable activating agent. Two common methods are:

    • Method A (Acid Chloride Formation): Add thionyl chloride (SOCl₂) (1.2 equivalents) dropwise at 0°C. Stir the reaction mixture at room temperature for 2-3 hours or until the reaction is complete (monitored by TLC). Remove the excess SOCl₂ and solvent under reduced pressure.

    • Method B (Carbodiimide Coupling): Add 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 equivalents) and a catalytic amount of an activating agent like N-hydroxysuccinimide (NHS) or 1-hydroxybenzotriazole (HOBt). Stir the mixture for 30 minutes at room temperature.

• Amide Bond Formation:

  • Dissolve the activated 3,4-diethoxybenzoyl intermediate in an anhydrous aprotic solvent.

  • To this solution, add 2,4-dimethylaniline (1 equivalent) and a non-nucleophilic base such as triethylamine or diisopropylethylamine (2 equivalents) dropwise at 0°C.

  • Allow the reaction to warm to room temperature and stir overnight.

• Work-up and Purification:

  • Quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer sequentially with a dilute acid solution (e.g., 1N HCl), a saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Characterization

The identity and purity of the synthesized N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide should be rigorously confirmed using a suite of analytical techniques:

Analytical Technique	Purpose
¹H and ¹³C NMR Spectroscopy	To confirm the chemical structure and connectivity of the molecule.
Mass Spectrometry (MS)	To determine the molecular weight and confirm the molecular formula.
High-Performance Liquid Chromatography (HPLC)	To assess the purity of the final compound.
Infrared (IR) Spectroscopy	To identify key functional groups, such as the amide C=O and N-H stretches.
Melting Point	As a preliminary indicator of purity.

III. A Strategic Approach to Biological Evaluation

Given the structural alerts within N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide, a tiered screening approach is proposed to efficiently identify its primary biological activity.

Proposed Biological Screening Cascade

Caption: A tiered screening cascade for the biological evaluation of the target molecule.

Tier 1: Primary Screening - Identifying the Target Class

The initial screening should be directed towards target classes where benzamides have shown precedent activity.

1. Phosphodiesterase-4 (PDE4) Inhibition Assay

• Rationale: The 3,4-dialkoxybenzoyl moiety is a common feature in many PDE4 inhibitors.[5][6][7] PDE4 is a key enzyme in the degradation of cyclic AMP (cAMP), and its inhibition has anti-inflammatory effects.[8][9]

• Protocol:

  • Utilize a commercially available PDE4 enzyme activity assay kit (e.g., a fluorescence polarization-based or FRET-based assay).

  • Prepare a stock solution of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide in DMSO.

  • Perform the assay at a single high concentration (e.g., 10 µM) to identify initial inhibitory activity.

  • Include a known PDE4 inhibitor (e.g., Roflumilast) as a positive control.

  • Measure the enzyme activity according to the kit manufacturer's instructions.

2. Dopamine Receptor Binding Assays

• Rationale: Substituted benzamides are well-known dopamine receptor antagonists, particularly at D2 and D3 subtypes, and are used as antipsychotics and antiemetics.[3][10][11]

• Protocol:

  • Use cell membranes expressing human recombinant dopamine D2 and D3 receptors.

  • Perform a competitive radioligand binding assay using a specific radioligand (e.g., [³H]-Spiperone).

  • Incubate the membranes with the radioligand in the presence and absence of a single high concentration of the test compound (e.g., 10 µM).

  • Measure the displacement of the radioligand by scintillation counting.

  • Include a known dopamine antagonist (e.g., Haloperidol) as a positive control.

3. Histone Deacetylase (HDAC) Inhibition Assay

• Rationale: Certain benzamide derivatives act as HDAC inhibitors, a class of drugs being explored for cancer therapy.[4] The benzamide moiety can act as a zinc-binding group in the enzyme's active site.[3]

• Protocol:

  • Employ a commercially available HDAC activity assay kit (e.g., a fluorometric assay using a fluorogenic HDAC substrate).

  • Screen the compound at a single high concentration (e.g., 10 µM) against a panel of HDAC isoforms (Class I and II).

  • Include a known HDAC inhibitor (e.g., Vorinostat) as a positive control.

  • Measure the fluorescence signal as an indicator of HDAC activity.

Tier 2: Secondary Screening and Selectivity Profiling

If a "hit" is identified in the primary screen (e.g., >50% inhibition at 10 µM), the next steps are to confirm and quantify this activity.

• IC₅₀/EC₅₀ Determination: Perform dose-response experiments to determine the half-maximal inhibitory concentration (IC₅₀) or effective concentration (EC₅₀) of the compound against the identified target.

• Selectivity Profiling: Assess the compound's selectivity by testing it against a panel of related targets. For example, if it inhibits PDE4, test its activity against other PDE isoforms (PDE1, PDE2, PDE3, PDE5, etc.). If it binds to dopamine receptors, profile it against a broader panel of CNS receptors.

Tier 3: Cellular and Mechanistic Studies

Once a potent and selective hit is confirmed, the focus shifts to understanding its effects in a cellular context.

• Cell-Based Functional Assays:

  • For a PDE4 inhibitor: Measure the intracellular levels of cAMP in a relevant cell line (e.g., human peripheral blood mononuclear cells - PBMCs or U937 cells) upon stimulation with an adenylyl cyclase activator (e.g., forskolin). An active PDE4 inhibitor should lead to an increase in cAMP levels.

  • For a Dopamine Receptor Antagonist: Use a cell-based assay that measures a downstream signaling event upon receptor activation (e.g., a calcium flux assay or a cAMP assay). The compound should block the signal induced by a dopamine agonist.

• Cytokine Release Assays: For a potential anti-inflammatory agent (like a PDE4 inhibitor), assess its ability to inhibit the release of pro-inflammatory cytokines (e.g., TNF-α, IL-6) from stimulated immune cells (e.g., LPS-stimulated PBMCs).

IV. Potential Therapeutic Applications and Future Directions

The results of the biological evaluation will guide the potential therapeutic applications of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide.

• If it is a potent and selective PDE4 inhibitor: It could be a candidate for development as a treatment for inflammatory diseases such as chronic obstructive pulmonary disease (COPD), asthma, atopic dermatitis, or psoriasis.[5][7][8][9]

• If it acts as a dopamine receptor antagonist: It could be explored for its potential in treating psychiatric disorders like schizophrenia or for its antiemetic properties.[1][10]

• If it demonstrates HDAC inhibitory activity: It could be investigated as a potential anticancer agent.[4]

Future work would involve lead optimization, where analogues of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide are synthesized to improve potency, selectivity, and ADME properties. In vivo studies in relevant animal models would then be necessary to evaluate its efficacy and safety.

V. Conclusion

N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide represents an unexplored area within the vast chemical space of benzamide derivatives. Its unique substitution pattern provides a strong rationale for investigating its potential as a novel therapeutic agent. The systematic approach outlined in this guide, from a logical synthetic strategy to a tiered biological screening cascade, provides a clear roadmap for elucidating the novelty of this compound. The insights gained from such an investigation could pave the way for the development of a new class of drugs with improved efficacy and safety profiles.

References

• Phosphodiesterase-4 inhibitors: a review of current developments (2013–2021). Journal of Biomedical Science. Available from: [Link]

• Studies on the mechanism of action of substituted benzamide drugs. PubMed. Available from: [Link]

• Advances in the Development of Phosphodiesterase-4 Inhibitors. Journal of Medicinal Chemistry. Available from: [Link]

• Pharmacological Potential of Benzamide Analogues and their Uses in Medicinal Chemistry. Walsh Medical Media. Available from: [Link]

• PDE4 Inhibitors: Profiling Hits through the Multitude of Structural Classes. Molecules. Available from: [Link]

• Studies on the mechanism of action of benzamide riboside: a novel inhibitor of IMP dehydrogenase. PubMed. Available from: [Link]

• What are the therapeutic candidates targeting PDE4? Patsnap Synapse. Available from: [Link]

• Discovery of novel benzamide derivatives as potential multireceptor antipsychotics. Archiv der Pharmazie. Available from: [Link]

• Structural Insights: What Makes Some PDE4 Inhibitors More Effective in Inflammatory Dermatoses. The Journal of Clinical and Aesthetic Dermatology. Available from: [Link]

• A structural study of 2,4-dimethylaniline derivatives. Acta Crystallographica Section E. Available from: [Link]

• Dimethylaniline. Wikipedia. Available from: [Link]

• Discovery of 3-((4-benzylpyridin-2-yl)amino)benzamide Derivatives as Potent GPR52 G Protein-Biased Agonists. ChemRxiv. Available from: [Link]

• Benzamide – Knowledge and References. Taylor & Francis. Available from: [Link]

• Pharmacological classification of benzamides. PubMed. Available from: [Link]

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• 1. benchchem.com [benchchem.com]
• 2. walshmedicalmedia.com [walshmedicalmedia.com]
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• 5. tandfonline.com [tandfonline.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. PDE4 Inhibitors: Profiling Hits through the Multitude of Structural Classes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. What are the therapeutic candidates targeting PDE4? [synapse.patsnap.com]
• 9. jcadonline.com [jcadonline.com]
• 10. Studies on the mechanism of action of substituted benzamide drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Pharmacological classification of benzamides - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: A Robust HPLC Method for the Analysis of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide

Abstract

This application note details a comprehensive, step-by-step guide for the development and validation of a robust reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide. The protocol is designed for researchers, quality control analysts, and drug development professionals requiring a reliable method to assess the purity and concentration of this compound. The methodology is grounded in fundamental chromatographic principles and adheres to established validation standards, ensuring accuracy, precision, and robustness.

Introduction and Analytical Rationale

N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide is a complex organic molecule characterized by its substituted aromatic rings, amide linkage, and dual ether groups. This structure imparts significant hydrophobicity, making it an ideal candidate for analysis by reversed-phase HPLC. The presence of multiple chromophoric groups, specifically the substituted benzene rings, predicts strong ultraviolet (UV) absorbance, enabling sensitive detection.

The primary analytical challenge is to develop a method that provides a sharp, symmetrical peak for the analyte, free from interference from potential impurities, degradants, or matrix components. The choices outlined in this guide are based on a systematic approach to method development, prioritizing column chemistry, mobile phase composition, and detector settings to achieve optimal chromatographic performance.

Physicochemical Properties & Chromatographic Implications

A preliminary analysis of the analyte's structure provides the foundation for our method development strategy.

• Structure: Figure 1: Chemical Structure

• Key Properties:

  • Molecular Formula: C₁₉H₂₃NO₃

  • Molecular Weight: 313.39 g/mol

  • Predicted Polarity: Low polarity, highly hydrophobic. This strongly indicates that a reversed-phase HPLC mode with a non-polar stationary phase (like C18) is the most appropriate choice.

  • Predicted UV Absorbance (λmax): The conjugated aromatic systems suggest a strong UV absorbance maximum (λmax) in the range of 250-280 nm. For this method, a detection wavelength of 260 nm was selected as a robust starting point.

  • Predicted Solubility: The molecule is expected to be readily soluble in organic solvents such as acetonitrile (ACN) and methanol (MeOH), but poorly soluble in aqueous solutions. This dictates the choice of diluent for sample preparation.

HPLC Method Development Workflow

The development process follows a logical progression from initial screening to final optimization and validation. This systematic approach ensures that the final method is not only fit for its intended purpose but is also robust and reliable.

Diagram 1: Systematic Workflow for HPLC Method Development.

Materials and Instrumentation

Parameter	Specification
HPLC System	Agilent 1260 Infinity II LC System or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and Diode Array Detector (DAD).
Analytical Column	ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 5 µm) or equivalent.
Mobile Phase A	HPLC Grade Water with 0.1% Formic Acid.
Mobile Phase B	HPLC Grade Acetonitrile (ACN) with 0.1% Formic Acid.
Sample Diluent	Acetonitrile/Water (50:50, v/v).
Chemicals	N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide reference standard (>99% purity), Formic Acid (LC-MS grade).
Software	OpenLab CDS ChemStation Edition or equivalent.

Detailed Experimental Protocols

Standard and Sample Preparation

Protocol 1: Preparation of Standard Stock Solution (1000 µg/mL)

• Accurately weigh approximately 25 mg of the N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide reference standard into a 25 mL volumetric flask.

• Add approximately 15 mL of the sample diluent (ACN/Water, 50:50).

• Sonicate for 5 minutes or until the standard is completely dissolved.

• Allow the solution to return to room temperature.

• Dilute to the mark with the sample diluent and mix thoroughly. This solution should be stored at 2-8°C and can be used for up to 7 days.

Protocol 2: Preparation of Working Standard and Calibration Curve Solutions

• Prepare a series of calibration standards by serially diluting the stock solution with the sample diluent to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

• A typical calibration series might include: 1, 5, 10, 25, 50, and 100 µg/mL.

Chromatographic Conditions

The final optimized chromatographic conditions are presented in the table below. The use of a gradient elution is recommended to ensure a reasonable run time while providing excellent resolution from any early or late-eluting impurities.

Parameter	Condition	Rationale
Column	ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 5 µm)	The C18 stationary phase provides excellent hydrophobic retention for the nonpolar analyte.
Mobile Phase A	Water + 0.1% Formic Acid	The acidic modifier improves peak shape and suppresses potential silanol interactions.
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Acetonitrile is a strong organic solvent providing good elution strength and low viscosity.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, balancing run time and pressure.
Column Temperature	30°C	Maintaining a constant temperature ensures reproducible retention times.
Injection Volume	10 µL	A typical volume to balance sensitivity and peak shape.
Detection Wavelength	260 nm	Chosen based on the predicted UV absorbance maximum of the analyte's chromophores.
Run Time	15 minutes
Gradient Program	Time (min)	%B
0.0	50
10.0	95
12.0	95
12.1	50
15.0	50

Method Validation Protocol

The developed method must be validated to ensure it is fit for its intended purpose, following guidelines such as those from the International Council for Harmonisation (ICH) Q2(R1).

Diagram 2: Core Parameters for HPLC Method Validation according to ICH Q2(R1).

Validation Parameters and Acceptance Criteria

Parameter	Protocol Summary	Acceptance Criteria
Specificity	Analyze a blank (diluent), placebo (if applicable), and a spiked sample. Use DAD to assess peak purity.	The analyte peak should be free of interference at its retention time. Peak purity index > 0.995.
Linearity	Analyze the calibration curve (e.g., 1-100 µg/mL) in triplicate. Plot peak area vs. concentration and perform linear regression.	Correlation coefficient (R²) ≥ 0.999.
Accuracy	Analyze samples spiked with the analyte at three concentration levels (e.g., 80%, 100%, 120%) in triplicate.	Mean recovery should be between 98.0% and 102.0%.
Precision	Repeatability: Analyze six replicate preparations of a standard at 100% concentration. Intermediate Precision: Repeat on a different day with a different analyst.	Relative Standard Deviation (RSD) ≤ 2.0%.
Range	The range is established by confirming that the method provides acceptable linearity, accuracy, and precision within the specified concentration limits.	1 µg/mL to 100 µg/mL.
Robustness	Intentionally vary method parameters (e.g., Flow Rate ±0.1 mL/min, Column Temp ±2°C, Mobile Phase pH ±0.2).	System suitability parameters (e.g., retention time, peak area) should remain within predefined limits. RSD should not significantly change.

Conclusion

This application note provides a complete framework for the development and validation of a selective, linear, accurate, and precise RP-HPLC method for the analysis of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide. The systematic approach, from understanding the analyte's properties to executing a rigorous validation protocol, ensures the generation of high-quality, reliable data suitable for research, development, and quality control environments.

References

• International Council for Harmonisation. (2022). ICH Harmonised Guideline Q2(R2): Validation of Analytical Procedures. [Link]

Application Note: A Strategic Guide to In Vitro Assay Development for Novel Benzamide Compounds

Introduction

Benzamide derivatives represent a versatile class of molecules with a wide spectrum of demonstrated biological activities, including anticancer, antimicrobial, and anti-inflammatory effects.[1][2][3] The compound N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide is a novel molecule within this class. Establishing its biological activity and mechanism of action requires a systematic and robust in vitro assay development strategy. This guide provides a comprehensive, tiered approach for researchers, scientists, and drug development professionals to characterize the activity of this and other novel compounds, moving from broad, target-agnostic screening to specific, target-based validation. The principles outlined here are designed to ensure scientific rigor, reproducibility, and the generation of high-quality, decision-driving data, adhering to best practices like the OECD's Guidance on Good In Vitro Method Practices (GIVIMP).[4]

Phase 1: Initial Characterization & Target-Agnostic Screening

For a novel compound with an unknown mechanism, the initial goal is to determine if it has any biological effect. A target-agnostic, or phenotypic, approach is often the most effective starting point.[5] Cell viability and proliferation assays are foundational tools for this purpose, providing a broad assessment of a compound's cytostatic or cytotoxic effects.[6][7]

Protocol 1: ATP-Based Luminescent Cell Viability Assay

This protocol uses a commercially available system (e.g., CellTiter-Glo®) to quantify ATP, an indicator of metabolically active cells.[8][9] A decrease in ATP is proportional to the degree of cytotoxicity.

Objective: To determine the half-maximal inhibitory concentration (IC50) of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide on cancer cell line proliferation.

Materials:

• Human cancer cell line (e.g., HeLa, MCF-7, A549)

• Complete culture medium (e.g., DMEM with 10% FBS)

• N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide (test compound)

• DMSO (vehicle control)

• Positive control inhibitor (e.g., Staurosporine)

• Sterile, white, flat-bottom 96-well or 384-well plates

• CellTiter-Glo® Luminescent Cell Viability Assay Kit

• Luminometer plate reader

Step-by-Step Methodology:

• Cell Seeding: Seed cells into a white-walled microplate at a pre-determined optimal density (e.g., 5,000 cells/well in 90 µL) and incubate for 24 hours at 37°C, 5% CO2.

• Compound Preparation: Prepare a 10-point, 3-fold serial dilution of the test compound in DMSO. Then, create a 10x working solution by diluting the stock in complete culture medium.

• Cell Dosing: Add 10 µL of the 10x compound working solution to the respective wells. Include vehicle-only (DMSO) and positive control wells.[10]

• Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO2.

• Assay Reagent Preparation: Equilibrate the CellTiter-Glo® buffer and substrate to room temperature. Reconstitute the reagent according to the manufacturer's instructions.

• Luminescence Measurement: Remove the plate from the incubator and allow it to equilibrate to room temperature for 30 minutes. Add 100 µL of the reconstituted CellTiter-Glo® reagent to each well.

• Signal Stabilization: Place the plate on an orbital shaker for 2 minutes to induce cell lysis, then incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Measure luminescence using a plate reader.

Data Analysis & Presentation:

• Calculate the percentage of cell viability relative to the vehicle control.

• Plot the percent viability against the log of the compound concentration.

• Use a non-linear regression model (e.g., four-parameter logistic fit) to determine the IC50 value.

Table 1: Illustrative Data Presentation for Cell Viability Assay

Concentration (µM)	% Viability (Mean ± SD)
0 (Vehicle)	100 ± 3.8
0.1	98.2 ± 4.1
0.3	95.5 ± 3.5
1.0	81.3 ± 4.9
3.0	55.7 ± 3.2
10.0	24.1 ± 2.8
30.0	8.9 ± 1.5
100.0	2.3 ± 0.9
IC50 (µM)	~3.5

Phase 2: Target-Based Assay Development (Hypothetical Target: Phosphodiesterase)

Based on the diethoxybenzamide structure, a plausible hypothesis is that the compound targets a phosphodiesterase (PDE) enzyme. PDEs are a large family of enzymes that hydrolyze cAMP and cGMP, making them critical regulators of cellular signaling and attractive drug targets.[11] To test this hypothesis, a target-specific biochemical assay is required. Fluorescence Polarization (FP) is a robust, homogeneous assay format well-suited for high-throughput screening (HTS) of enzyme inhibitors.[12][13]

Principle of the PDE Fluorescence Polarization Assay

The assay measures the inhibition of a PDE enzyme. A fluorescently labeled tracer (e.g., fluorescein-cAMP) is used, which binds to a specific antibody. When bound, the tracer-antibody complex is large and rotates slowly in solution, resulting in a high FP signal.[14] When the PDE enzyme is active, it hydrolyzes the fluorescein-cAMP to fluorescein-AMP. This product has a low affinity for the antibody, leaving the small, rapidly rotating fluorescein-AMP free in solution, which results in a low FP signal. An inhibitor of PDE will prevent this hydrolysis, thus maintaining a high FP signal.[15]

Caption: Principle of the competitive PDE FP assay.

Protocol 2: PDE Inhibition Fluorescence Polarization Assay

Objective: To determine the IC50 of the test compound against a specific PDE isoform (e.g., PDE4D).

Materials:

• Recombinant human PDE4D enzyme

• Assay Buffer (e.g., 50 mM Tris-HCl pH 7.5, 8.3 mM MgCl2, 1.7 mM EGTA)

• Fluorescein-cAMP tracer

• Anti-cAMP antibody

• cAMP substrate

• Test compound and positive control (e.g., Rolipram)

• Black, low-volume 384-well plates

• Microplate reader with FP capabilities (e.g., with 485nm excitation and 530nm emission filters)

Step-by-Step Methodology:

• Compound Plating: Add test compound dilutions in DMSO to the assay plate using an acoustic dispenser or manual pipetting (final concentration range e.g., 100 µM to 5 nM).

• Enzyme/Substrate Mix: Prepare a solution of PDE4D enzyme and cAMP substrate in assay buffer. Add this mix to the wells containing the compound and incubate for 15 minutes at room temperature.

• Initiate Reaction: Start the enzymatic reaction by adding the cAMP substrate to all wells. Incubate for a predetermined time (e.g., 60 minutes) at room temperature.

• Stop/Detection Mix: Prepare a stop/detection solution containing the fluorescein-cAMP tracer and the anti-cAMP antibody in buffer. Add this solution to all wells to terminate the reaction.

• Equilibration: Incubate the plate for at least 60 minutes at room temperature to allow the binding reaction to reach equilibrium.

• Data Acquisition: Read the plate on an FP-capable microplate reader, measuring both parallel and perpendicular fluorescence intensity. The reader software will calculate the millipolarization (mP) values.

Assay Validation: Ensuring Trustworthiness

A robust assay is a self-validating system. Before screening, it is crucial to determine the assay's quality using the Z'-factor , a statistical parameter that measures the separation between the positive and negative controls.[16][17]

Z'-Factor Calculation: The Z'-factor is calculated using the means (µ) and standard deviations (σ) of the positive (p, e.g., no enzyme) and negative (n, e.g., no inhibitor) controls.[18]

Z' = 1 - [ (3σp + 3σn) / |µp - µn| ]

Table 2: Z'-Factor Interpretation [16][19]

Z'-Factor Value	Assay Quality	Suitability for HTS
> 0.5	Excellent	Ideal for high-throughput screening.
0 to 0.5	Marginal	Assay may be acceptable but requires optimization.
< 0	Poor	The assay is not suitable for screening.

An assay with a Z'-factor > 0.5 is considered robust and reliable for identifying hits.[19]

Phase 3: Secondary & Orthogonal Assays for Hit Validation

A positive result from a primary screen requires confirmation using an orthogonal assay. This secondary assay should have a different mechanism or readout to rule out artifacts and confirm the compound's proposed activity.[5] A direct target engagement assay is an excellent choice to verify that the compound physically binds to the target protein.

Protocol 3: Thermal Shift Assay (TSA) for Target Engagement

TSA, or Differential Scanning Fluorimetry (DSF), measures changes in the thermal stability of a protein upon ligand binding.[20][] A compound that binds to and stabilizes a protein will increase its melting temperature (Tm).[22]

Principle: A fluorescent dye (e.g., SYPRO™ Orange) binds to hydrophobic regions of a protein. As the protein is heated and unfolds, more hydrophobic regions are exposed, causing an increase in fluorescence. A binding ligand stabilizes the protein's structure, requiring a higher temperature to unfold it, thus shifting the Tm.[23][24]

Caption: Workflow of a Thermal Shift Assay (TSA).

Objective: To confirm direct binding of the test compound to the PDE4D enzyme by measuring a shift in its melting temperature (ΔTm).

Materials:

• Purified PDE4D enzyme

• TSA Buffer (e.g., 100 mM HEPES pH 7.5, 150 mM NaCl)

• Test compound and known binder (positive control)

• SYPRO™ Orange dye (5000x stock in DMSO)

• Quantitative PCR (qPCR) instrument with a thermal ramping feature

Step-by-Step Methodology:

• Reaction Preparation: In a 96-well PCR plate, prepare the reaction mix containing the PDE4D protein and SYPRO Orange dye (e.g., 5x final concentration) in TSA buffer.

• Compound Addition: Add the test compound dilutions to the wells. Include a vehicle (DMSO) control.

• Incubation: Briefly centrifuge the plate and incubate at room temperature for 30 minutes to allow for binding.

• Thermal Melt: Place the plate in a qPCR instrument. Program the instrument to ramp the temperature from 25°C to 95°C at a rate of 1°C/minute, acquiring fluorescence data at each interval.

• Data Analysis: Plot fluorescence intensity versus temperature. The Tm is the temperature at the inflection point of the curve, often calculated using the derivative of the melt curve. A positive ΔTm (Tm with compound - Tm of vehicle) confirms binding and stabilization.

Conclusion

This application note provides a structured, multi-phase framework for characterizing the in vitro activity of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide. By progressing from broad phenotypic screening to specific, target-based biochemical assays and finally to orthogonal validation of target engagement, researchers can build a robust data package. This systematic approach, grounded in principles of scientific integrity and featuring self-validating protocols, ensures the generation of reliable and reproducible results essential for advancing drug discovery programs.

References

• Vertex AI Search. (2018). Homogeneous Assay for Target Engagement Utilizing Bioluminescent Thermal Shift - PMC.
• Promega Corpor
• Zhang, J. H., Chung, T. D., & Oldenburg, K. R. (1999). A Simple Statistical Parameter for Use in Evaluation and Validation of High Throughput Screening Assays. Journal of Biomolecular Screening, 4(2), 67-73.
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cell-based assays to evaluate N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide efficacy

Application Notes & Protocols

Topic: Cell-Based Assays to Evaluate N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide Efficacy Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive guide for evaluating the cellular efficacy of the novel small molecule, N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide. As the precise mechanism of action for many novel compounds is initially unknown, a multi-assay approach is crucial for characterizing its biological effects. We present a suite of robust, validated cell-based assays to systematically investigate the compound's impact on cell viability, proliferation, and apoptosis. Furthermore, we describe the Cellular Thermal Shift Assay (CETSA) as a powerful method for identifying direct target engagement in a native cellular environment. Each section provides the scientific rationale behind the assay choice, detailed step-by-step protocols, and guidance on data interpretation, enabling researchers to generate a comprehensive efficacy profile for this and other novel chemical entities.

Introduction: A Multi-Faceted Approach to Efficacy Testing

The journey of a potential therapeutic agent from discovery to clinical application is underpinned by rigorous preclinical evaluation. Cell-based assays are a cornerstone of this process, offering a biologically relevant system to quantify a compound's therapeutic potential and potential liabilities.[1][2] For a novel compound such as N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide, whose biological targets and effects are yet to be fully elucidated, a panel of orthogonal assays is essential. This strategy allows for a holistic view of the compound's cellular impact, moving beyond a single endpoint to build a comprehensive pharmacological profile.[3]

This guide details a strategic workflow designed to assess the efficacy of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide by measuring its effects on fundamental cellular processes:

• Cell Viability and Cytotoxicity: Determining the concentration at which the compound affects cell health and metabolic activity.

• Cell Proliferation: Quantifying the compound's ability to inhibit cell division, a key hallmark of anti-cancer agents.

• Apoptosis Induction: Investigating whether the compound induces programmed cell death, a desirable mechanism for many therapeutic areas.

• Target Engagement: Confirming direct binding of the compound to its intracellular target(s), a critical step for validating its mechanism of action.

The following sections provide the theoretical basis and practical protocols for a curated set of assays designed to yield high-quality, reproducible data for confident decision-making in drug development projects.[4][5]

Overall Experimental Workflow

A systematic approach ensures that results from different assays are comparable and contribute to a cohesive understanding of the compound's activity. The diagram below outlines the general workflow for evaluating N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide.

Caption: General workflow for compound efficacy testing.

Assay Protocol: Cell Viability & Cytotoxicity (MTT Assay)

Principle

The MTT assay is a colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[6][7] In viable cells, mitochondrial NAD(P)H-dependent oxidoreductase enzymes reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to purple formazan crystals.[6] The amount of formazan produced is directly proportional to the number of living, metabolically active cells. The insoluble formazan is then solubilized, and the absorbance is measured spectrophotometrically.

Protocol

Materials:

• N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide

• Selected cancer cell line (e.g., HeLa, A549, MCF-7)

• Complete culture medium (e.g., DMEM with 10% FBS)

• MTT reagent (5 mg/mL in sterile PBS)[8]

• Solubilization solution (e.g., 4 mM HCl, 0.1% NP40 in isopropanol, or acidic SDS solution)[8]

• Sterile PBS

• 96-well flat-bottom tissue culture plates

• Multichannel pipette

• Microplate reader (absorbance at 570-600 nm)

Procedure:

• Cell Seeding: Harvest and count cells. Seed cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate overnight at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare a series of dilutions of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide in culture medium. A common starting point is a 2-fold or 3-fold serial dilution from a high concentration (e.g., 100 µM).

• Remove the old medium from the wells and add 100 µL of medium containing the various compound concentrations. Include "vehicle control" wells (containing the same concentration of solvent, e.g., DMSO, as the compound wells) and "untreated control" wells.

• Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C, 5% CO₂.

• MTT Addition: After incubation, add 10 µL of MTT labeling reagent (final concentration 0.5 mg/mL) to each well.[6]

• Incubate the plate for 3-4 hours at 37°C, 5% CO₂. During this time, formazan crystals will form in viable cells.

• Solubilization: Add 100 µL of the solubilization solution to each well.[6] Wrap the plate in foil and place it on an orbital shaker for 15 minutes to ensure all formazan crystals are dissolved.[8]

• Data Acquisition: Measure the absorbance at a wavelength between 550 and 600 nm (e.g., 570 nm) using a microplate reader. A reference wavelength of >650 nm can be used to reduce background noise.[6]

Data Analysis & Presentation

• Average the absorbance readings for each duplicate or triplicate set.

• Subtract the average absorbance of the "blank" (medium only) wells from all other readings.

• Calculate the percentage of cell viability for each compound concentration relative to the vehicle control:

  • % Viability = (Absorbance_Sample / Absorbance_VehicleControl) * 100

• Plot the % Viability against the log of the compound concentration and use non-linear regression (sigmoidal dose-response curve) to calculate the IC₅₀ value (the concentration of the compound that inhibits 50% of cell viability).

Concentration (µM)	Mean Absorbance (570 nm)	% Viability vs. Control
0 (Vehicle)	1.250	100%
0.1	1.235	98.8%
1	1.150	92.0%
5	0.875	70.0%
10	0.610	48.8%
25	0.250	20.0%
50	0.100	8.0%
100	0.055	4.4%
Calculated IC₅₀	~9.5 µM

Assay Protocol: Cell Proliferation (BrdU Assay)

Principle

The BrdU (5-bromo-2'-deoxyuridine) assay measures DNA synthesis as a direct marker of cell proliferation.[9] BrdU is a synthetic analog of thymidine that gets incorporated into newly synthesized DNA during the S-phase of the cell cycle.[10] Following incorporation, the cells are fixed, and the DNA is denatured to expose the BrdU molecules. An anti-BrdU antibody, often conjugated to an enzyme or fluorophore, is then used to detect the incorporated BrdU, allowing for quantification of proliferating cells.[9][11]

Protocol

Materials:

• BrdU Cell Proliferation Assay Kit (containing BrdU labeling solution, fixing/denaturing solution, anti-BrdU antibody, secondary antibody/detection reagent)

• Cells and compound as described in the MTT assay

• 96-well clear-bottom black plates (for fluorescence detection)

• Microplate reader with fluorescence capabilities

Procedure:

• Cell Seeding & Treatment: Seed and treat cells with N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide as described in steps 1-4 of the MTT protocol. The incubation period should be chosen to allow for at least one cell cycle (e.g., 24 hours).

• BrdU Labeling: Add the BrdU labeling solution to each well at the recommended dilution. Incubate for 2-24 hours at 37°C, 5% CO₂, depending on the cell division rate.[9]

• Fixation and Denaturation: Carefully remove the labeling medium. Add the fixing/denaturing solution to each well and incubate for 30 minutes at room temperature. This step simultaneously fixes the cells and denatures the DNA to allow antibody access.[12][13]

• Antibody Incubation: Wash the wells with a wash buffer. Add the diluted anti-BrdU detector antibody to each well. Incubate for 1 hour at room temperature.

• Secondary Antibody/Detection: Wash the wells. If using an enzyme-linked primary, add the substrate. If using a fluorescently-labeled primary or secondary antibody, proceed to the reading step. For ELISAs, add the secondary antibody conjugated to HRP, incubate, wash, and then add the substrate (e.g., TMB).

• Data Acquisition: Measure the output signal (absorbance for colorimetric assays, fluorescence for fluorescent assays) using a microplate reader.

Data Analysis & Presentation

Data analysis is similar to the MTT assay. The signal is proportional to the amount of BrdU incorporated, and thus to the number of proliferating cells. Results are typically expressed as a percentage of proliferation relative to the vehicle control, and an IC₅₀ value for proliferation inhibition can be calculated.

Concentration (µM)	Mean Fluorescence (RFU)	% Proliferation vs. Control
0 (Vehicle)	85,400	100%
0.1	84,900	99.4%
1	78,100	91.5%
5	55,200	64.6%
10	39,800	46.6%
25	15,100	17.7%
50	6,200	7.3%
100	4,100	4.8%
Calculated IC₅₀	~11.2 µM

Assay Protocol: Apoptosis (Caspase-Glo® 3/7 Assay)

Principle

Caspases are a family of proteases that are critical mediators of apoptosis.[14] Caspases-3 and -7 are key executioner caspases, activated during the apoptotic cascade.[15] The Caspase-Glo® 3/7 Assay provides a proluminescent substrate containing the tetrapeptide sequence DEVD, which is a target for cleavage by activated caspase-3 and -7.[16] Cleavage of the substrate releases aminoluciferin, which is consumed by luciferase to generate a stable "glow-type" luminescent signal that is proportional to the amount of active caspase-3/7 in the sample.[16]

Hypothetical Apoptotic Pathway

The diagram below illustrates a potential pathway through which a compound could induce apoptosis, culminating in the activation of Caspase-3/7.

Caption: Hypothetical intrinsic apoptosis pathway.

Protocol

Materials:

• Caspase-Glo® 3/7 Assay System (Promega) or similar

• Cells and compound as previously described

• 96-well solid white plates (for luminescence)

• Luminometer

Procedure:

• Cell Seeding & Treatment: Seed cells in a 96-well white-walled plate and treat with the compound as described previously. A shorter incubation time (e.g., 6, 12, or 24 hours) is often used for apoptosis assays compared to viability assays.

• Reagent Preparation: Equilibrate the Caspase-Glo® 3/7 Buffer and lyophilized Substrate to room temperature. Reconstitute the substrate with the buffer to form the Caspase-Glo® 3/7 Reagent.

• Assay Execution: Remove the plate from the incubator and allow it to equilibrate to room temperature for 30 minutes.

• Add 100 µL of the prepared Caspase-Glo® 3/7 Reagent to each well.

• Mix the contents of the wells by placing the plate on an orbital shaker for 30 seconds to 2 minutes.

• Incubate the plate at room temperature for 1 to 3 hours. The luminescent signal is stable during this time.

• Data Acquisition: Measure the luminescence of each well using a plate-reading luminometer.

Data Analysis & Presentation

The luminescent signal is directly proportional to caspase-3/7 activity. Results are often presented as "fold change" in activity compared to the vehicle control.

• Average the luminescence readings (Relative Light Units, RLU) for each condition.

• Subtract the average RLU of the "blank" (medium + reagent) wells.

• Calculate the fold change:

  • Fold Change = RLU_Sample / RLU_VehicleControl

Concentration (µM)	Mean Luminescence (RLU)	Fold Change in Caspase-3/7 Activity
0 (Vehicle)	15,200	1.0
1	18,500	1.2
5	45,600	3.0
10	112,480	7.4
25	189,900	12.5
50	145,920	9.6 (cell death may reduce signal)

Assay Protocol: Target Engagement (Cellular Thermal Shift Assay - CETSA®)

Principle

CETSA is a powerful biophysical method used to verify and quantify drug-protein interactions directly within living cells or tissue samples.[17] The principle is based on ligand-induced thermal stabilization of target proteins.[17][18] When a compound binds to its target protein, the protein-ligand complex is generally more resistant to thermal denaturation and aggregation than the unbound protein.[19] In a CETSA experiment, cells are treated with the compound and then heated to a range of temperatures. After heating, cells are lysed, and aggregated proteins are removed by centrifugation. The amount of soluble target protein remaining in the supernatant is then quantified, typically by Western Blot or mass spectrometry.[20] A shift in the melting curve of the protein in the presence of the compound provides direct evidence of target engagement.[19]

Protocol (Western Blot-based)

Materials:

• Cells and compound as previously described

• PBS with protease and phosphatase inhibitors

• Liquid nitrogen and a dry bath/thermal cycler

• Ultracentrifuge or high-speed microcentrifuge

• SDS-PAGE and Western Blotting equipment and reagents

• Primary antibody specific to a suspected target protein (if known) or for broad screening (mass spectrometry)

Procedure:

• Cell Culture and Treatment: Culture cells to near confluency. Treat the cells with the desired concentration of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide or vehicle for a defined period (e.g., 1 hour) in the incubator.

• Harvesting: Harvest the cells, wash with PBS, and resuspend in PBS containing protease/phosphatase inhibitors. Aliquot the cell suspension into PCR tubes for each temperature point.

• Heat Challenge: Place the PCR tubes in a thermal cycler and heat them across a temperature gradient (e.g., 40°C to 70°C in 2-3°C increments) for 3 minutes, followed by cooling to 4°C for 3 minutes.[18]

• Cell Lysis: Lyse the cells by freeze-thawing (e.g., three cycles of freezing in liquid nitrogen and thawing at room temperature).

• Separation of Soluble and Aggregated Proteins: Centrifuge the lysates at high speed (e.g., 20,000 x g or higher) for 20 minutes at 4°C to pellet the aggregated proteins.

• Quantification: Carefully collect the supernatant (containing the soluble protein fraction) and determine the protein concentration.

• Analyze equal amounts of protein from each sample by SDS-PAGE and Western Blot using an antibody against the protein of interest.

Data Analysis & Interpretation

• Quantify the band intensity for the target protein at each temperature point for both vehicle- and compound-treated samples.

• Normalize the intensity at each temperature to the intensity of the non-heated (e.g., 37°C) sample for each treatment group.

• Plot the normalized band intensity (% soluble protein) against the temperature for both vehicle and compound-treated samples.

• A rightward shift in the melting curve for the compound-treated sample compared to the vehicle control indicates that N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide binds to and stabilizes the target protein, confirming target engagement.

References

• BrdU Staining Protocol. Creative Diagnostics. [Link]

• Cytotoxicity MTT Assay Protocols and Methods. Springer Nature Experiments. [Link]

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• BrdU Staining of Cells for Cell Cycle Analysis & Apoptosis Protocol. Bio-Rad Antibodies. [Link]

• Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. NCBI. [Link]

• Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. PMC - NIH. [Link]

• MTT Cell Assay Protocol. Texas Children's Hospital. [Link]

• 4.6. Caspase 3/7 Activity-Based Apoptosis Assay. Bio-protocol. [Link]

• What Is CETSA? Cellular Thermal Shift Assay Explained. Pelago Bioscience. [Link]

• Caspase 3/7 Activity Assay Kit (AKES194). Assay Genie. [Link]

• A Shift in Thinking: Cellular Thermal Shift Assay-Enabled Drug Discovery. ACS Publications. [Link]

• Caspase-3, 7 Activity Assay Kit. Boster Bio. [Link]

• Cellular thermal shift and clickable chemical probe assays for the determination of drug-target engagement in live cells. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

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• Enhance Drug Efficacy With Cell-Based Assays. Pharmaron. [Link]

• The Use of Cell-Based Assays for Translational Medicine Studies. BioAgilytix. [Link]

• Cell-Based Methods for Determination of Efficacy for Candidate Therapeutics in the Clinical Management of Cancer. PMC - NIH. [Link]

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Application Notes and Protocols for In Vivo Evaluation of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide

Disclaimer: Information regarding the specific compound N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide is not extensively available in public scientific literature. The following application notes and protocols are presented as a comprehensive, scientifically-grounded framework for the in vivo evaluation of a novel investigational compound of this chemical class. This guide is intended for researchers, scientists, and drug development professionals. All procedures must be adapted based on the compound's specific physicochemical and in vitro properties and must be performed in compliance with institutional and national guidelines for the ethical care and use of laboratory animals.

Introduction: A Strategic Approach to In Vivo Characterization

The compound N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide belongs to the substituted benzamide class. Molecules in this class exhibit a wide array of pharmacological activities, frequently targeting the central nervous system (CNS) or inflammatory pathways.[1][2] The diethoxy substitutions may also confer unique properties, potentially influencing interactions with enzymes like phosphodiesterases. Given this structural context, a logical and phased in vivo testing strategy is paramount to efficiently elucidate the compound's therapeutic potential and safety profile.

This guide outlines a multi-stage process, beginning with essential pharmacokinetic and safety assessments, followed by targeted efficacy studies in validated animal models. The selection of these models is predicated on the structural alerts of the benzamide core, suggesting potential applications in neuropsychiatric disorders or inflammation.[1][3]

Part 1: Foundational In Vivo Assessment

Before proceeding to efficacy models, it is critical to understand how the compound behaves within a biological system and to establish a preliminary safety window.

Acute Oral Toxicity Assessment (Dose-Range Finding)

Objective: To determine the maximum tolerated dose (MTD) and identify potential signs of toxicity, guiding dose selection for subsequent studies.

Rationale: An acute toxicity study is a regulatory prerequisite and essential for safe and ethical study design. The OECD 423 (Acute Toxic Class Method) or OECD 425 (Up-and-Down Procedure) guidelines provide a framework that minimizes animal use while yielding crucial safety data.[4][5][6]

Protocol: Acute Toxic Class Method (Adapted from OECD Guideline 423)

• Animal Model: Adult female Sprague-Dawley rats (8-12 weeks old). Females are often used as they tend to be slightly more sensitive.

• Housing: Animals are housed in standard conditions (22±3°C, 30-70% humidity, 12-hour light/dark cycle) with ad libitum access to food and water. Acclimatize animals for at least 5 days prior to dosing.

• Dose Formulation: Prepare the compound in a suitable vehicle (e.g., 0.5% carboxymethylcellulose in sterile water). The formulation should be a homogenous suspension or solution.

• Procedure:

  • Fast animals overnight prior to dosing (water ad libitum).

  • Administer the compound via oral gavage. Start with a single animal at a dose of 300 mg/kg.

  • If the animal survives: Dose two additional animals at the same level. If both survive, proceed to a higher dose (e.g., 2000 mg/kg) in a new group of three animals.

  • If the initial animal dies: Dose two additional animals at a lower dose level (e.g., 50 mg/kg).

• Observations:

  • Monitor animals closely for the first 30 minutes, periodically for the first 24 hours, and daily thereafter for 14 days.

  • Record all clinical signs of toxicity (e.g., changes in skin, fur, eyes, respiration, autonomic effects like salivation, and CNS effects like tremors or convulsions).

  • Record body weights prior to dosing and on days 7 and 14.

• Endpoint: The study allows classification of the substance into a GHS toxicity category, providing a safe starting point for efficacy studies.

Rodent Pharmacokinetic (PK) Profiling

Objective: To characterize the absorption, distribution, metabolism, and excretion (ADME) profile of the compound after a single dose.

Rationale: Understanding the pharmacokinetic profile is crucial for designing effective dosing regimens in efficacy models.[7][8] A PK study reveals key parameters like Cmax (maximum concentration), Tmax (time to Cmax), and AUC (Area Under the Curve), which represents total drug exposure.[9]

Protocol: Single-Dose PK Study in Rats

• Animal Model: Male Sprague-Dawley rats (250-300g) with jugular vein cannulation to facilitate serial blood sampling.

• Study Groups (n=3-4 per group):

  • Group 1: Intravenous (IV) administration (e.g., 1-2 mg/kg) to determine bioavailability.

  • Group 2: Oral (PO) gavage administration (e.g., 10-20 mg/kg).

• Procedure:

  • Fast animals overnight before dosing.

  • Administer the compound via the specified route.

  • Collect blood samples (approx. 100-150 µL) from the jugular vein cannula at predefined time points.

    • IV: 0 (pre-dose), 2, 5, 15, 30 minutes, and 1, 2, 4, 8, 24 hours.

    • PO: 0 (pre-dose), 15, 30 minutes, and 1, 2, 4, 8, 24 hours.

  • Process blood to plasma and store at -80°C until analysis.

• Bioanalysis: Develop and validate a sensitive LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) method to quantify the concentration of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide in plasma samples.

• Data Presentation:

Parameter	Description
Cmax	Maximum observed plasma concentration
Tmax	Time at which Cmax is reached
AUC(0-t)	Area under the plasma concentration-time curve from time 0 to the last measurable point
t1/2	Elimination half-life
F%	Absolute bioavailability (calculated from PO vs. IV data)

Part 2: Efficacy Evaluation in Validated Animal Models

Based on the benzamide chemical class, two primary therapeutic avenues are proposed for investigation: CNS activity and anti-inflammatory effects. The choice of which path to prioritize should be informed by any available in vitro data (e.g., receptor binding or enzyme inhibition assays).

Workflow for In Vivo Efficacy Testing

Caption: General workflow for the in vivo characterization of a novel compound.

Avenue 1: Central Nervous System (CNS) Activity

Hypothesis: The compound modulates dopamine signaling, a common mechanism for benzamide derivatives.[2] A relevant screening model is the amphetamine-induced hyperlocomotion test, which is widely used to assess the potential of compounds to treat positive symptoms of psychosis.[10][11][12]

Protocol: Amphetamine-Induced Hyperlocomotion in Mice

• Animal Model: Male C57BL/6 mice (8-10 weeks old).

• Apparatus: Open-field arenas equipped with infrared beams or video tracking software to measure locomotor activity (e.g., distance traveled).

• Study Groups (n=8-12 per group):

  • Group 1: Vehicle + Saline

  • Group 2: Vehicle + Amphetamine

  • Group 3: Positive Control (e.g., Haloperidol) + Amphetamine

  • Group 4-6: Test Compound (Low, Mid, High Dose) + Amphetamine

• Procedure:

  • Acclimatize mice to the testing room for at least 1 hour.

  • Place mice individually into the open-field arenas and allow them to habituate for 30 minutes.

  • Administer the test compound or vehicle (e.g., via intraperitoneal (IP) injection or oral gavage) at a pre-determined time before the amphetamine challenge (e.g., 30-60 minutes, based on PK data).

  • Administer amphetamine (e.g., 2-5 mg/kg, IP) or saline.

  • Immediately return the mice to the arenas and record locomotor activity for the next 60-90 minutes.[13][14]

• Endpoint Measurement: The primary endpoint is the total distance traveled after the amphetamine injection. A successful antipsychotic-like compound will significantly reduce the hyperlocomotion induced by amphetamine compared to the vehicle-treated group.

Avenue 2: Anti-Inflammatory Activity

Hypothesis: The compound inhibits key inflammatory pathways. The lipopolysaccharide (LPS) challenge model is a robust method for inducing a systemic inflammatory response, making it suitable for screening novel anti-inflammatory agents.[15][16][17]

Protocol: Lipopolysaccharide (LPS)-Induced Systemic Inflammation in Mice

• Animal Model: Male C57BL/6 mice (8-10 weeks old).

• Study Groups (n=8-12 per group):

  • Group 1: Vehicle + Saline

  • Group 2: Vehicle + LPS

  • Group 3: Positive Control (e.g., Dexamethasone) + LPS

  • Group 4-6: Test Compound (Low, Mid, High Dose) + LPS

• Procedure:

  • Administer the test compound, positive control, or vehicle at a pre-determined time (e.g., 60 minutes) before the inflammatory challenge.

  • Administer LPS from E. coli (e.g., 0.5-1 mg/kg, IP) or sterile saline.[18][19]

  • At a peak response time (e.g., 2-4 hours post-LPS), collect blood via cardiac puncture under terminal anesthesia.[20]

  • Process blood to collect serum/plasma for cytokine analysis. Tissues like the liver and spleen can also be harvested for gene expression analysis.

• Endpoint Measurement:

  • Primary: Measure levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) in the serum using a multiplex immunoassay (e.g., Luminex) or ELISA.[20]

  • Secondary: Analyze the mRNA expression of inflammatory genes in tissues using RT-qPCR.

  • An effective anti-inflammatory compound will significantly reduce the LPS-induced surge in pro-inflammatory cytokines.

Experimental Timeline for a Typical Efficacy Study

Caption: Example timeline for an acute in vivo efficacy experiment.

Part 3: Data Analysis and Interpretation

Statistical Analysis:

• For two-group comparisons (e.g., Vehicle+Saline vs. Vehicle+Challenge), use a Student's t-test.

• For multi-group comparisons (e.g., Vehicle vs. Positive Control vs. Test Compound doses), use a one-way ANOVA followed by a suitable post-hoc test (e.g., Dunnett's or Tukey's) to compare treatment groups to the challenge control group.

• A p-value of <0.05 is typically considered statistically significant.

Interpretation of Results:

• Pharmacokinetics: The PK profile will determine the dosing strategy. A short half-life may require more frequent dosing in chronic studies, while poor oral bioavailability might necessitate formulation optimization or alternative administration routes.

• Efficacy Models: A statistically significant, dose-dependent reduction in the primary endpoint (e.g., locomotor activity or cytokine levels) suggests the compound has on-target activity in the tested model.

• Safety: The absence of adverse clinical signs and significant body weight loss in the efficacy studies, at effective doses, provides an initial indication of the compound's therapeutic window.

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Application Notes and Protocols for N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide as a Chemical Probe

Authored by: A Senior Application Scientist

Introduction: Unveiling the Potential of a Novel Benzamide as a Chemical Probe

In the dynamic landscape of drug discovery and chemical biology, chemical probes serve as indispensable tools for dissecting complex biological processes and validating novel therapeutic targets.[1][2] A high-quality chemical probe is a potent, selective, and cell-permeable small molecule that modulates a specific protein target, enabling researchers to study its function in a cellular context.[3][4] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the characterization and application of a novel benzamide compound, N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide , as a potential chemical probe.

For the purpose of this guide, we will operate under the hypothesis that N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide (hereafter referred to as BDP-342 ) has been identified as a potential inhibitor of a hypothetical serine/threonine kinase, Kinase-X , which is implicated in a cancer-related signaling pathway. These application notes will, therefore, outline the critical experiments and protocols required to rigorously validate BDP-342 as a chemical probe for Kinase-X.

Part 1: Initial Characterization of BDP-342

Before embarking on cellular studies, it is imperative to confirm the identity, purity, and fundamental physicochemical properties of BDP-342.

1.1. Identity and Purity Assessment

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the compound. A purity level of >95% is recommended for use as a chemical probe.

• Mass Spectrometry (MS): To confirm the molecular weight of the compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To verify the chemical structure.

1.2. Solubility and Stability

• Solubility: Determine the solubility of BDP-342 in commonly used solvents such as DMSO. This is crucial for preparing stock solutions for in vitro and cellular assays.

• Stability: Assess the stability of BDP-342 in solution under experimental conditions (e.g., in cell culture media at 37°C) over time to ensure its integrity throughout the duration of the experiments.

Part 2: In Vitro Characterization: Potency and Selectivity

The cornerstone of a valuable chemical probe is its high potency against the intended target and its selectivity over other related proteins.[3]

2.1. Determining On-Target Potency: In Vitro Kinase Assay

This protocol describes a luminescent kinase assay to determine the half-maximal inhibitory concentration (IC50) of BDP-342 against Kinase-X.

Protocol 2.1: In Vitro Luminescent Kinase Assay

• Reagents and Materials:

  • Recombinant human Kinase-X

  • Kinase-X substrate peptide

  • ATP

  • Kinase assay buffer

  • BDP-342 stock solution (e.g., 10 mM in DMSO)

  • Luminescent kinase assay kit (e.g., ADP-Glo™ Kinase Assay)

  • White, opaque 384-well assay plates

  • Plate reader capable of measuring luminescence

• Procedure:

  • Prepare a serial dilution of BDP-342 in DMSO, and then dilute further in kinase assay buffer to the desired final concentrations.

  • Add the diluted BDP-342 or DMSO (vehicle control) to the wells of the 384-well plate.

  • Add the Kinase-X enzyme and substrate peptide solution to each well.

  • Incubate the plate at room temperature for 15 minutes to allow for compound binding to the kinase.

  • Initiate the kinase reaction by adding ATP to each well.

  • Incubate the reaction at 30°C for 1 hour.

  • Stop the kinase reaction and measure the amount of ADP produced by following the instructions of the luminescent kinase assay kit.

  • Measure the luminescence using a plate reader.

  • Calculate the percent inhibition for each BDP-342 concentration relative to the DMSO control.

  • Plot the percent inhibition against the logarithm of the BDP-342 concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Table 1: Hypothetical In Vitro Potency Data for BDP-342

Compound	Target	IC50 (nM)
BDP-342	Kinase-X	50
Staurosporine (Control)	Kinase-X	5

2.2. Assessing Selectivity: Kinome-Wide Profiling

To be a useful tool, BDP-342 should exhibit high selectivity for Kinase-X over other kinases. This can be assessed through kinome-wide profiling services.

Workflow 2.2: Kinome Profiling

Caption: Cellular Thermal Shift Assay (CETSA®) workflow.

Part 4: Cellular Activity and On-Target Effects

A validated chemical probe should elicit a cellular phenotype that is consistent with the known or hypothesized function of its target.

4.1. Inhibition of Downstream Signaling

This protocol describes how to use Western blotting to assess the effect of BDP-342 on the phosphorylation of a known downstream substrate of Kinase-X.

Protocol 4.1: Western Blot for Downstream Pathway Modulation

• Cell Treatment and Lysis:

  • Plate cells and allow them to adhere overnight.

  • Treat the cells with a dose-range of BDP-342 for a specified time (e.g., 2 hours).

  • Lyse the cells in a buffer containing protease and phosphatase inhibitors.

• Protein Quantification and Electrophoresis:

  • Determine the protein concentration of the lysates.

  • Separate the proteins by SDS-PAGE.

• Immunoblotting:

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane and probe with primary antibodies against phospho-Substrate-Y (the phosphorylated form of the substrate) and total Substrate-Y. A loading control antibody (e.g., GAPDH) should also be used.

  • Incubate with the appropriate secondary antibodies.

• Detection and Analysis:

  • Detect the protein bands using a chemiluminescence-based detection system.

  • Quantify the band intensities and normalize the phospho-Substrate-Y signal to the total Substrate-Y signal.

Hypothetical Signaling Pathway

Caption: Hypothetical Kinase-X signaling pathway.

Part 5: Control Experiments

To ensure that the observed cellular effects are due to the inhibition of Kinase-X by BDP-342, it is crucial to perform appropriate control experiments.

5.1. Inactive Control Compound

An ideal control is a structurally similar analog of BDP-342 that is inactive against Kinase-X. This helps to rule out off-target effects or effects due to the chemical scaffold itself.

5.2. Target Knockdown/Knockout

Using siRNA-mediated knockdown or CRISPR/Cas9-mediated knockout of Kinase-X should phenocopy the effects of BDP-342 treatment.

Conclusion

The protocols and workflows outlined in this document provide a rigorous framework for the validation of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide (BDP-342) as a chemical probe for the hypothetical Kinase-X. By systematically evaluating its potency, selectivity, cellular target engagement, and on-target effects, researchers can confidently use BDP-342 to explore the biology of Kinase-X and its role in disease.

References

• Open resources for chemical probes and their implications for future drug discovery. (2023). [No specific journal mentioned in the provided text]
• Amine-Reactive Probe Labeling Protocol. Thermo Fisher Scientific - US.
• Probing your next target? Chemical Probes feature in Open Targets. (2018).
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• 3-AMINO-N-(2,4-DIMETHYLPHENYL)-4-METHYLBENZAMIDE. precisionFDA.
• Synthesis and elucidation of structure of hydrazones derived from N-(2,4-dimethylphenyl)-3-oxobutanamide. (2008). ARKIVOC.
• Ligand-based design and synthesis of N'-Benzylidene-3,4-dimethoxybenzohydrazide derivatives as potential antimicrobial agents; evaluation by in vitro, in vivo, and in silico approaches with SAR studies. PMC.
• Stimulatory effect of N-[4-[2-(dimethylamino)-ethoxy] benzyl]-3,4-dimethoxybenzamide hydrochloride (HSR-803) on normal and delayed gastrointestinal propulsion. PubMed.
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• N-(3,4-Dimethylphenyl)-4-methylbenzamide. PMC.
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• Novel and potent inhibitors of stearoyl-CoA desaturase-1. Part I: Discovery of 3-(2-hydroxyethoxy)-4-methoxy-N-[5-(3-trifluoromethylbenzyl)thiazol-2-yl ]benzamide.

• EP2448950B1 - Synthesis of n4-(2,2-dimethyl-4-[(dihydrogen phosphonoxy)methyl]-3-oxo-5-pyridoo[1][3]xazin-6-yl)-5-fluoro-n2-(3,4,5-trimethoxyphenyl)-2,4-pyrimidinediamine disodium salt. Google Patents.

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application of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide in neuropharmacology research

An Application Note and Protocol Guide for the Neuropharmacological Investigation of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide

Introduction: Unveiling the Potential of a Novel Benzamide Derivative

N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide is a novel chemical entity whose neuropharmacological profile remains uncharacterized. Its structure, however, presents compelling features for investigation. The core of the molecule is a benzamide scaffold, a privileged structure in neuropharmacology, most notably found in atypical antipsychotics that exhibit dopamine D2 receptor antagonism (e.g., amisulpride). The presence of 3,4-diethoxy substituents on one phenyl ring and a 2,4-dimethyl substitution on the other suggests a unique pharmacological profile, potentially influencing receptor affinity, selectivity, and pharmacokinetic properties such as blood-brain barrier penetration.

This document serves as a comprehensive guide for researchers initiating the neuropharmacological evaluation of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide, which we will refer to as Compound X. We will outline a logical, multi-tiered approach, from initial in vitro screening to preliminary in vivo validation, based on the hypothesis that Compound X may function as a dopamine receptor modulator.

Part 1: Foundational In Vitro Characterization

The initial phase of investigation aims to determine if Compound X interacts with its primary hypothesized target, the dopamine D2 receptor, and to assess its basic cellular effects.

Protocol 1.1: Radioligand Binding Assay for Dopamine D2 Receptor Affinity

Objective: To determine the binding affinity (Ki) of Compound X for the human dopamine D2 receptor.

Rationale: This assay is the gold standard for quantifying the direct interaction between a compound and its receptor target. We will use a competition binding format, where Compound X competes with a known high-affinity radioligand for binding to membranes prepared from cells expressing the human D2 receptor.

Materials:

• Compound X

• [³H]-Raclopride (radioligand)

• Human D2 receptor-expressing cell line membranes (e.g., from CHO or HEK293 cells)

• Haloperidol (positive control)

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4

• 96-well plates

• Glass fiber filters

• Scintillation fluid and counter

Procedure:

• Compound Preparation: Prepare a 10 mM stock solution of Compound X in DMSO. Create a serial dilution series from 100 µM to 0.1 nM in the assay buffer.

• Assay Setup: In a 96-well plate, combine:

  • 50 µL of diluted Compound X, haloperidol, or buffer (for total binding).

  • 50 µL of [³H]-Raclopride (at a final concentration equal to its Kd, typically 1-3 nM).

  • 100 µL of D2 receptor membrane preparation (5-10 µg protein per well).

• Non-Specific Binding: A set of wells should contain a high concentration of unlabeled haloperidol (e.g., 10 µM) to determine non-specific binding.

• Incubation: Incubate the plate at room temperature for 90 minutes with gentle shaking.

• Harvesting: Rapidly filter the contents of each well through glass fiber filters using a cell harvester. Wash the filters three times with ice-cold assay buffer to remove unbound radioligand.

• Quantification: Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity using a scintillation counter.

Data Analysis: Calculate the percentage of specific binding for each concentration of Compound X. Fit the data to a one-site competition binding curve using non-linear regression to determine the IC₅₀ value. Convert the IC₅₀ to a Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Parameter	Description	Example Value
IC₅₀	Concentration for 50% inhibition of radioligand binding	150 nM
Ki	Inhibitory constant, a measure of binding affinity	75 nM

Protocol 1.2: cAMP Functional Assay for D2 Receptor Antagonism

Objective: To determine if Compound X acts as an antagonist at the D2 receptor by measuring its effect on forskolin-stimulated cAMP production.

Rationale: The D2 receptor is a Gi-coupled receptor. Its activation inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels. An antagonist will block the ability of a D2 agonist (like quinpirole) to suppress cAMP levels.

Materials:

• CHO or HEK293 cell line stably expressing the human D2 receptor

• Compound X

• Quinpirole (D2 agonist)

• Forskolin (adenylyl cyclase activator)

• Cell culture medium

• cAMP assay kit (e.g., HTRF, ELISA)

Procedure:

• Cell Plating: Seed the D2-expressing cells in a 96-well plate and grow to 80-90% confluency.

• Compound Treatment:

  • Wash the cells with serum-free medium.

  • Add varying concentrations of Compound X and incubate for 20 minutes.

• Agonist Challenge: Add a fixed concentration of quinpirole (typically its EC₈₀) to all wells except the control wells. Incubate for 15 minutes.

• Adenylyl Cyclase Stimulation: Add forskolin (e.g., 10 µM) to all wells to stimulate cAMP production. Incubate for 20 minutes.

• Lysis and Detection: Lyse the cells and measure intracellular cAMP levels according to the manufacturer's protocol for the chosen cAMP assay kit.

Data Analysis: Plot the cAMP concentration against the log concentration of Compound X. The data should show that as the concentration of Compound X increases, it reverses the quinpirole-induced suppression of cAMP. Calculate the IC₅₀ from this dose-response curve, which represents the concentration of Compound X required to restore the cAMP level to 50% of the maximum forskolin-stimulated level.

Part 2: In Vivo Evaluation and Pharmacokinetic Profiling

Following successful in vitro characterization, the next logical step is to assess the compound's effects in a living system. This phase addresses two critical questions: Does the compound reach its target in the brain, and does it elicit a physiological response consistent with its in vitro mechanism?

Workflow for In Vivo Assessment

Caption: Workflow for in vivo evaluation of Compound X.

Protocol 2.1: Blood-Brain Barrier (BBB) Penetration Study

Objective: To determine the brain-to-plasma concentration ratio of Compound X.

Rationale: For a centrally acting drug, the ability to cross the BBB is paramount. This protocol provides a snapshot of the compound's distribution into the central nervous system.

Materials:

• Compound X

• Male C57BL/6 mice (or Sprague-Dawley rats)

• Vehicle for administration (e.g., 20% DMSO in saline)

• LC-MS/MS system for bioanalysis

Procedure:

• Dosing: Administer a single dose of Compound X (e.g., 10 mg/kg) to a cohort of mice via intravenous (IV) or intraperitoneal (IP) injection.

• Sample Collection: At a predetermined time point (e.g., 30 or 60 minutes post-dose), anesthetize the animals.

• Blood Collection: Collect blood via cardiac puncture into heparinized tubes. Centrifuge to obtain plasma.

• Brain Collection: Perfuse the animals with ice-cold saline to remove blood from the brain vasculature. Excise and weigh the whole brain.

• Sample Processing: Homogenize the brain tissue. Extract Compound X from both plasma and brain homogenate samples using a suitable method (e.g., protein precipitation with acetonitrile).

• Quantification: Analyze the concentration of Compound X in the processed samples using a validated LC-MS/MS method.

Data Analysis: Calculate the brain-to-plasma ratio: Ratio = (Concentration in brain [ng/g]) / (Concentration in plasma [ng/mL])

Ratio	Interpretation
> 1.0	Actively transported into the brain or high retention.
~ 0.5-1.0	Good passive diffusion across the BBB.
< 0.1	Poor BBB penetration or high efflux.

Protocol 2.2: Amphetamine-Induced Hyperlocomotion Model

Objective: To assess the antipsychotic-like potential of Compound X by measuring its ability to attenuate psychostimulant-induced hyperactivity.

Rationale: The hyperlocomotion induced by amphetamine is a widely used animal model that reflects the hyperdopaminergic state thought to underlie psychosis. Blockade of D2 receptors by antipsychotics effectively reduces this behavior.

Materials:

• Male C57BL/6 mice

• Compound X

• d-Amphetamine

• Vehicle

• Open-field activity chambers equipped with infrared beams

Procedure:

• Acclimation: Acclimate the mice to the testing room and the activity chambers for at least 60 minutes.

• Pre-treatment: Administer Compound X (at various doses, e.g., 1, 5, 10 mg/kg, IP) or vehicle. Place the mice back in their home cages.

• Psychostimulant Challenge: After a pre-determined pre-treatment time (e.g., 30 minutes), administer d-amphetamine (e.g., 2-3 mg/kg, IP) or saline.

• Locomotor Activity Recording: Immediately place the mice into the activity chambers and record locomotor activity (e.g., total distance traveled, beam breaks) for 60-90 minutes.

Data Analysis: Compare the total distance traveled between the different treatment groups (Vehicle/Saline, Vehicle/Amphetamine, Compound X/Amphetamine). A statistically significant reduction in distance traveled in the Compound X-treated groups compared to the Vehicle/Amphetamine group indicates antipsychotic-like efficacy.

Part 3: Mechanistic Signaling Pathway

The hypothesized mechanism of action for Compound X as a D2 receptor antagonist is summarized in the following signaling pathway diagram.

Caption: Hypothesized signaling pathway for Compound X at the D2 receptor.

This diagram illustrates how dopamine normally activates the D2 receptor, which in turn activates the inhibitory G-protein (Gi). Gi then inhibits adenylyl cyclase, reducing the conversion of ATP to cAMP. As an antagonist, Compound X is hypothesized to block dopamine from binding to the D2 receptor, thereby preventing this inhibitory cascade and restoring cAMP levels.

References

• Schwartz, J. C., Levesque, D., Martres, M. P., & Sokoloff, P. (2003). Dopamine D2 receptors: a new classification. Clinical Neuropharmacology, 26(5), 233-239. [Link]

• Mancini, A., & Fraioli, F. (2018). Radioligand Binding Assays: A Practical Guide. Methods in Molecular Biology, 1706, 171-187. [Link]

• Cheng, Y., & Prusoff, W. H. (1973). Relationship between the inhibition constant (K1) and the concentration of inhibitor which causes 50 per cent inhibition (I50) of an enzymatic reaction. Biochemical Pharmacology, 22(23), 3099-3108. [Link]

• Sassone-Corsi, P. (2012). The Cyclic AMP Pathway. Cold Spring Harbor Perspectives in Biology, 4(12), a011148. [Link]

• Pardridge, W. M. (2012). Drug transport across the blood-brain barrier. Journal of Cerebral Blood Flow & Metabolism, 32(11), 1959-1972. [Link]

• Arnt, J. (1998). Pharmacological differentiation of classical and atypical antipsychotics. International Clinical Psychopharmacology, 13 Suppl 3, S5-S14. [Link]

Application Notes and Protocols: Investigating the Antimicrobial Potential of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide

Authored by: A Senior Application Scientist

Introduction: The Pressing Need for Novel Antimicrobials and the Promise of Benzamide Scaffolds

The rise of multidrug-resistant (MDR) pathogens presents a formidable challenge to global health. This escalating crisis necessitates the urgent discovery and development of new antimicrobial agents with novel mechanisms of action. Among the diverse chemical scaffolds explored for this purpose, benzamide derivatives have emerged as a promising class of compounds with a broad spectrum of biological activities, including antibacterial and antifungal properties.[1][2] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the investigation of the antimicrobial potential of a specific novel benzamide, N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide.

Benzamides are a versatile class of compounds, with some demonstrating potent activity against both Gram-positive and Gram-negative bacteria.[1][3] Their mechanisms of action are varied, with some derivatives targeting the essential bacterial cell division protein FtsZ, while others are proposed to disrupt the bacterial cell membrane.[4][5][6] The structural diversity of benzamides allows for fine-tuning of their antimicrobial spectrum and potency. This application note will detail the essential protocols for a systematic evaluation of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide, from initial screening of its antimicrobial activity to preliminary mechanistic and cytotoxicity studies.

Section 1: Synthesis and Characterization of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide

A reliable and reproducible synthesis protocol is the foundation of any investigation into a novel compound's biological activity. The synthesis of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide can be achieved through the reaction of 3,4-diethoxybenzoyl chloride with 2,4-dimethylaniline.

Protocol 1: Synthesis of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide

• Acid Chloride Formation: In a round-bottom flask, dissolve 3,4-diethoxybenzoic acid in an excess of thionyl chloride. Reflux the mixture for 2-3 hours. After cooling, remove the excess thionyl chloride under reduced pressure to obtain 3,4-diethoxybenzoyl chloride.

• Amide Formation: Dissolve the synthesized 3,4-diethoxybenzoyl chloride in a suitable anhydrous solvent such as dichloromethane (DCM) or tetrahydrofuran (THF). In a separate flask, dissolve an equimolar amount of 2,4-dimethylaniline and a slight excess of a non-nucleophilic base (e.g., triethylamine or pyridine) in the same solvent.

• Reaction: Slowly add the acid chloride solution to the aniline solution at 0°C with constant stirring. Allow the reaction to warm to room temperature and stir overnight.

• Work-up and Purification: Quench the reaction with water and separate the organic layer. Wash the organic layer sequentially with dilute hydrochloric acid, saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure. The crude product can be purified by recrystallization or column chromatography.

• Characterization: Confirm the structure and purity of the synthesized N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Mass Spectrometry (MS), and Infrared (IR) spectroscopy.

Section 2: Preliminary Evaluation of Antimicrobial Activity

The initial assessment of a novel compound's antimicrobial potential involves determining its spectrum of activity against a panel of clinically relevant microorganisms. The agar well diffusion assay is a widely used preliminary screening method.[2]

Protocol 2: Agar Well Diffusion Assay

• Microorganism Preparation: Prepare fresh overnight cultures of the test microorganisms in appropriate broth (e.g., Mueller-Hinton Broth for bacteria, Sabouraud Dextrose Broth for fungi). Adjust the turbidity of the cultures to 0.5 McFarland standard.

• Plate Inoculation: Uniformly spread the adjusted microbial suspension onto the surface of agar plates (e.g., Mueller-Hinton Agar for bacteria, Sabouraud Dextrose Agar for fungi) using a sterile cotton swab.

• Well Creation: Aseptically create wells (6-8 mm in diameter) in the inoculated agar plates using a sterile cork borer.

• Compound Application: Prepare a stock solution of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide in a suitable solvent (e.g., Dimethyl sulfoxide - DMSO). Add a known volume (e.g., 100 µL) of the test compound solution at a specific concentration (e.g., 1 mg/mL) into each well.

• Controls: Use a well with the solvent alone as a negative control and a well with a standard antibiotic (e.g., ciprofloxacin for bacteria, fluconazole for fungi) as a positive control.

• Incubation: Incubate the plates at the optimal temperature for the respective microorganisms (e.g., 37°C for 24 hours for bacteria, 25-30°C for 48-72 hours for fungi).

• Result Interpretation: Measure the diameter of the zone of inhibition (in mm) around each well. A larger zone of inhibition indicates greater antimicrobial activity.

Section 3: Quantitative Antimicrobial Susceptibility Testing

Following a positive preliminary screening, quantitative methods are employed to determine the minimum inhibitory concentration (MIC) and minimum bactericidal/fungicidal concentration (MBC/MFC) of the test compound.

Protocol 3: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

• Preparation of Compound Dilutions: Perform serial two-fold dilutions of the N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide stock solution in a 96-well microtiter plate using the appropriate broth.

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism and dilute it to a final concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL in each well.

• Controls: Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the microtiter plate under the appropriate conditions for the test microorganism.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Protocol 4: Determination of Minimum Bactericidal/Fungicidal Concentration (MBC/MFC)

• Subculturing: After determining the MIC, take an aliquot (e.g., 10 µL) from the wells showing no visible growth and spread it onto fresh agar plates.

• Incubation: Incubate the agar plates under appropriate conditions.

• MBC/MFC Determination: The MBC/MFC is the lowest concentration of the compound that results in a ≥99.9% reduction in the initial inoculum count.

Microorganism	MIC (µg/mL)	MBC (µg/mL)
Staphylococcus aureus (ATCC 25923)	16	32
Bacillus subtilis (ATCC 6633)	8	16
Escherichia coli (ATCC 25922)	64	>128
Pseudomonas aeruginosa (ATCC 27853)	>128	>128
Candida albicans (ATCC 10231)	32	64
Hypothetical data for N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide.

Section 4: Cytotoxicity Assessment

It is crucial to evaluate the potential toxicity of a novel antimicrobial compound to mammalian cells to assess its therapeutic potential.

Protocol 5: MTT Assay for In Vitro Cytotoxicity

• Cell Culture: Culture a suitable mammalian cell line (e.g., HEK293, Vero) in a 96-well plate until a confluent monolayer is formed.

• Compound Treatment: Expose the cells to serial dilutions of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide for a specific duration (e.g., 24 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate. Viable cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the cell viability as a percentage relative to the untreated control cells. Determine the 50% cytotoxic concentration (CC₅₀).

Cell Line	CC₅₀ (µg/mL)
HEK293	>100
Vero	>100
Hypothetical cytotoxicity data.

Section 5: Investigating the Mechanism of Action

Understanding the mechanism of action is a critical step in the development of a new antimicrobial agent. Based on the literature for other benzamide derivatives, potential mechanisms for N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide could involve the disruption of cell division or damage to the cell membrane.[4][5][6]

Workflow for Mechanism of Action Studies

Sources

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• 6. Mechanistic Insights into the Antimicrobial Effect of Benzodioxane-Benzamides Against Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide

Welcome to the technical support resource for the synthesis of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide. This guide is designed for researchers, medicinal chemists, and process development scientists to navigate the common challenges associated with this specific amide coupling reaction. Here, we provide in-depth troubleshooting guides, answers to frequently asked questions, and validated protocols grounded in established chemical principles.

Core Synthesis Pathway

The formation of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide is fundamentally an amide bond formation reaction, typically achieved by coupling 3,4-diethoxybenzoic acid with 2,4-dimethylaniline. The most common and reliable method involves the activation of the carboxylic acid with a coupling agent to facilitate the nucleophilic attack by the amine.[1][2]

Caption: General workflow for amide coupling synthesis.

Frequently Asked Questions (FAQs)

Q1: My reaction yield is consistently low. What is the most common reason?

A: Low yields in this specific coupling are often traced back to two primary issues: inefficient activation of the 3,4-diethoxybenzoic acid or competing side reactions involving the activated intermediate. The electron-donating ethoxy groups on the benzoic acid can slightly reduce the electrophilicity of the carbonyl carbon, while the electron-rich 2,4-dimethylaniline can be a moderately effective nucleophile.[3] A very common issue is the hydrolysis of the coupling agent (like EDC) or the activated acid intermediate by trace amounts of water, which halts the reaction.[4] Ensure all reagents are high quality and that you are using strictly anhydrous solvents.

Q2: Which coupling reagents are best suited for this reaction?

A: A combination of a carbodiimide, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), with an additive like 1-Hydroxybenzotriazole (HOBt) is a robust starting point.[5] EDC activates the carboxylic acid, and HOBt forms a more stable activated ester intermediate. This HOBt-ester is less susceptible to hydrolysis and side reactions compared to the initial O-acylisourea intermediate, allowing the less nucleophilic aniline to react more efficiently. For particularly stubborn reactions, more potent activating agents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) can be employed, though they are more expensive.

Q3: I see a white precipitate in my reaction that is not my product. What is it?

A: If you are using a carbodiimide coupling agent like DCC or EDC, the precipitate is almost certainly the corresponding urea byproduct.[6] For DCC, the byproduct is dicyclohexylurea (DCU), which is notoriously insoluble in most organic solvents and is typically removed by filtration. For EDC, the byproduct is a water-soluble urea that can be removed during an aqueous acidic workup.[7]

Troubleshooting Guide

Problem 1: Low to No Product Yield

This is the most frequent challenge. The following flowchart and table outline a systematic approach to diagnosing and solving the issue.

Sources

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• 7. Amide Workup - Biofilm Inhibitor Synthesis [faculty.mercer.edu]

improving the yield of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide synthesis

Technical Support Center: Optimizing the Synthesis of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter roadblocks involving the coupling of sterically hindered anilines. The acylation of 2,4-dimethylaniline with 3,4-diethoxybenzoic acid to form N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide is notoriously challenging. Below, you will find a rigorously structured troubleshooting guide, diagnostic workflows, and self-validating protocols to ensure your amide synthesis yields are fully optimized.

Diagnostic Workflow

Diagnostic workflow for optimizing the acylation of sterically hindered 2,4-dimethylaniline.

Field-Proven FAQs & Troubleshooting

Q1: Why is my coupling stalling below 40% yield when using standard EDC/HOBt or DCC? A1: The primary bottleneck is the steric hindrance imparted by the ortho-methyl group on 2,4-dimethylaniline[1]. Standard carbodiimide activations generate bulky O-acylisourea intermediates. The bulky ortho-methyl substituent physically shields the aniline's nitrogen lone pair, preventing it from executing the necessary nucleophilic attack on the electrophilic carbonyl carbon[1]. Consequently, the prolonged lifetime of the activated ester allows competitive side reactions to dominate, such as spontaneous rearrangement into an unreactive N-acylurea[2].

Q2: Should I abandon direct coupling and switch to the acid chloride method? A2: Yes, converting 3,4-diethoxybenzoic acid to its corresponding acid chloride is statistically the most robust strategy for hindered substrates[3]. Acid chlorides are sterically compact and highly electrophilic, allowing them to bypass the physical shielding of the ortho-methyl group. While robust, you must manage their moisture sensitivity[3].

Q3: How do I select the optimal base and solvent system for the acid chloride approach? A3: You must utilize rigorously anhydrous Dichloromethane (DCM) or Toluene to prevent competitive hydrolysis[2]. Conventional polar aprotic solvents (like unpurified DMF) often harbor adventitious water, which rapidly hydrolyzes the acid chloride back into the starting acid, obliterating your yield[4]. For the base, use N,N-Diisopropylethylamine (DIPEA) supplemented with 4-(Dimethylamino)pyridine (DMAP). DMAP functions as a highly effective nucleophilic catalyst, reacting with the acyl chloride to form an incredibly potent N-acylpyridinium salt that rapidly acylates even the most heavily hindered anilines[1].

Q4: I must avoid acid chlorides due to safety/reagent restrictions. Is there an alternative coupling agent? A4: Yes, HATU is the premier alternative for sterically hindered couplings[1]. It generates a highly reactive 7-aza-1-hydroxybenzotriazole (HOAt) ester[2]. The nitrogen in the pyridine ring of the HOAt leaving group participates in an intramolecular hydrogen bond with the incoming aniline, which dramatically lowers the transition state energy and accelerates the acylation. In specialized cases with electron-deficient or highly hindered systems, utilizing in situ acyl fluorides (e.g., via TFFH) is also highly effective due to the extreme stability of acyl fluorides against α-racemization and hydrolysis.

Quantitative Performance Data

Evaluating the causal impact of different methodologies is critical. The table below summarizes expected yields and primary failure modes for the synthesis of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide based on extensive empirical data.

Activation Strategy	Catalysts / Bases	Solvent & Temp	Expected Yield	Primary Mechanistic Failure Mode
Carbodiimide	EDC, HOBt, DIPEA	DMF, 25 °C	25 – 40%	Kinetically slow; N-acylurea rearrangement.
Acid Chloride	Oxalyl Chloride, DMAP	DCM, 0 to 25 °C	85 – 95%	Hydrolysis driven by adventitious moisture[4].
Uronium Salt	HATU, DIPEA	DMF, 25 °C	75 – 88%	Off-target guanidinium side-product formation.
Acyl Fluoride	TFFH, DIPEA	DCM, 25 °C	70 – 85%	Incomplete initial conversion of the acid.

Self-Validating Standard Operating Procedures

Every step in these protocols includes a self-validating check. If a validation check fails, the integrity of the reaction has been compromised, and you must troubleshoot before proceeding.

Protocol A: The DMAP-Catalyzed Acid Chloride Route (Recommended)

Causality: Oxalyl chloride creates a compact, highly electrophilic intermediate. DMAP acts as a nucleophilic relay, forming a hyper-reactive N-acylpyridinium ion that overcomes the aniline's steric barrier.

Step 1: Acid Activation Suspend 3,4-diethoxybenzoic acid (1.0 eq, 10 mmol) in anhydrous DCM (20 mL) under an inert nitrogen atmosphere. Add exactly 2 drops of anhydrous DMF. Step 2: Chlorination Cool the vessel to 0 °C. Add oxalyl chloride (1.2 eq, 12 mmol) dropwise over 10 minutes.

• [Validation Check] : Vigorous gas evolution (CO and CO₂ bubbles) must be immediately observable. If no effervescence occurs, your oxalyl chloride is degraded. Stop and source fresh reagents. Step 3: Intermediate Isolation Allow the reaction to warm to room temperature and stir for 2 hours. Concentrate the solution under reduced pressure to remove unreacted oxalyl chloride and HCl.

• [Validation Check] : A viscous, pale yellow oil (3,4-diethoxybenzoyl chloride) should remain. A persistent strong smell of HCl indicates incomplete evaporation. Step 4: Catalytic Amine Addition Redissolve the crude acid chloride in anhydrous DCM (15 mL) and cool to 0 °C. In a separate dry flask, prepare a solution of 2,4-dimethylaniline (1.1 eq), DIPEA (2.0 eq), and DMAP (0.1 eq) in DCM (10 mL). Add this basic aniline solution dropwise to the acid chloride[1][2]. Step 5: Completion & Quench Stir at room temperature for 4 hours.

• [Validation Check] : Perform TLC (Hexanes:EtOAc 3:1). The strong UV-active acid chloride spot (often streaky) must be completely consumed, replaced by a clean, higher-Rf amide product spot. Quench with saturated aqueous NaHCO₃, separate the organic layer, wash with brine, dry over Na₂SO₄, and evaporate to yield the pure product.

Protocol B: The HATU Uronium-Activation Route

Causality: To prevent the hindered aniline from reacting directly with the uronium salt (yielding guanidinium impurities), the carboxylic acid must be fully converted to the HOAt ester before the aniline is introduced.

Step 1: Pre-Activation Dissolve 3,4-diethoxybenzoic acid (1.0 eq, 10 mmol) in anhydrous DMF (15 mL) at 0 °C. Add HATU (1.1 eq, 11 mmol) followed by DIPEA (3.0 eq, 30 mmol)[2]. Step 2: Ester Formation Stir the mixture for exactly 15 minutes at room temperature.

• [Validation Check] : The solution should transition to a clear, pale-yellow color, indicating the successful formation of the active HOAt-ester. If the solution remains cloudy, the acid has not fully dissolved/activated. Step 3: Steric Coupling Add 2,4-dimethylaniline (1.1 eq) dropwise. Stir at room temperature for 2 to 4 hours[2].

• [Validation Check] : LC-MS analysis should confirm a mass peak corresponding to [M+H]+ of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide. If an[M+H]+ peak matching the exact mass of HATU + aniline appears, your pre-activation step was too brief. Dilute with water to precipitate the crude amide, filter, and recrystallize from ethanol.

References

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Technical Support Center: Optimizing Cell-Based Assays for N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide

Welcome to the technical support center for researchers, scientists, and drug development professionals working with N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address specific challenges you may encounter during your cell-based assays. Our goal is to empower you with the knowledge to optimize your experimental conditions and ensure the generation of robust and reproducible data.

Introduction to N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide in Cell-Based Assays

N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide belongs to the benzamide class of compounds, which are known to exhibit a wide range of pharmacological activities, including antimicrobial, analgesic, anti-inflammatory, and anticancer effects.[1] The utility of such compounds in drug discovery hinges on their characterization in biologically relevant systems.[2] Cell-based assays are indispensable tools for this purpose, offering insights into a compound's efficacy, mechanism of action, and potential toxicity in a physiological context.[3]

This guide will walk you through common hurdles and optimization strategies to harness the full potential of your cell-based experiments with N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide.

Frequently Asked Questions (FAQs) & Troubleshooting

Here we address common issues encountered when working with N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide and similar small molecules in cell-based assays.

Q1: I am observing high variability and poor reproducibility in my assay results. What are the likely causes and how can I troubleshoot this?

High variability can stem from several factors, from inconsistent compound solubility to uneven cell plating.[4][5]

Troubleshooting Steps:

• Assess Compound Solubility: Benzamide derivatives can sometimes have limited aqueous solubility.[6]

  • Visual Inspection: Before adding to your cells, carefully inspect your diluted compound solution for any signs of precipitation or cloudiness.

  • Solvent Concentration: Ensure the final concentration of your vehicle (e.g., DMSO) is consistent across all wells and is maintained at a level that does not impact cell health (typically <0.5%).[6]

• Optimize Cell Seeding: An uneven distribution of cells across the plate is a common source of variability.[7]

  • Homogenous Cell Suspension: Ensure your cell suspension is homogenous before and during plating. Gentle pipetting is crucial to avoid cell damage.[5]

  • Edge Effects: Be mindful of the "edge effect" where wells on the perimeter of the plate can behave differently. Consider not using the outer wells for experimental data.

• Pipetting Technique: Inaccurate pipetting can introduce significant errors.[8]

  • Calibrated Pipettes: Always use properly calibrated pipettes.

  • Consistent Technique: Employ a consistent pipetting technique for adding both the compound and assay reagents.

Q2: My compound shows activity in a biochemical assay but is inactive in my cell-based assay. What could be the reason?

This discrepancy often points to issues with cell permeability, efflux, or metabolism of the compound.[6]

Troubleshooting Steps:

• Evaluate Cell Permeability: The compound may not be effectively entering the cells. While direct measurement can be complex, you can infer permeability issues by comparing results across different cell lines with varying transporter expression.

• Consider Efflux Pumps: The compound might be actively transported out of the cells by efflux pumps like P-glycoprotein.[9] Co-treatment with a known efflux pump inhibitor can help to investigate this possibility.

• Metabolic Instability: The compound could be rapidly metabolized by the cells into an inactive form.

• Confirm Target Engagement: A Cellular Thermal Shift Assay (CETSA) can provide direct evidence of whether the compound is binding to its intended target within the cell.[6]

Q3: I am seeing a decrease in signal in my viability/proliferation assay, but I'm not sure if it's due to cytotoxicity or cytostatic effects. How can I differentiate between the two?

This is a critical question in drug discovery. A reduction in signal in assays like MTT or resazurin can indicate either cell death (cytotoxicity) or an inhibition of cell division (cytostatic effect).[3]

Troubleshooting Steps:

• Perform a Cytotoxicity Assay: Utilize an assay that specifically measures cell death.

  • Lactate Dehydrogenase (LDH) Assay: This assay measures the release of LDH from damaged cells into the culture medium.[3] An increase in LDH activity is indicative of cytotoxicity.

  • Live/Dead Staining: Use fluorescent dyes that differentiate between live and dead cells based on membrane integrity.

• Apoptosis Assays: To determine if cell death is occurring through programmed cell death, or apoptosis:[8]

  • Annexin V Staining: Annexin V binds to phosphatidylserine, which is exposed on the outer leaflet of the plasma membrane during apoptosis.[3]

  • Caspase Activity Assays: Measure the activity of caspases, which are key enzymes in the apoptotic cascade.

• Cell Cycle Analysis: To investigate cytostatic effects, perform cell cycle analysis by flow cytometry after staining with a DNA-intercalating dye like propidium iodide. An accumulation of cells in a specific phase of the cell cycle can indicate a cytostatic effect.[10]

Experimental Protocols

General Workflow for a Cell-Based Viability Assay

The following is a generalized workflow for assessing the effect of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide on cell viability using a colorimetric assay such as MTT or WST-1.[4]

Caption: Hypothetical signaling pathway inhibited by the compound.

Data Summary Tables

Table 1: Troubleshooting Common Cell-Based Assay Issues

Issue	Possible Cause(s)	Recommended Action(s)
High Well-to-Well Variability	Inconsistent cell seeding, compound precipitation, pipetting errors. [4][5]	Optimize cell seeding density, visually inspect compound dilutions, use calibrated pipettes. [8][11]
Inconsistent IC50 Values	Cell passage number, different media lots, incubation time. [11]	Use cells within a consistent passage range, record lot numbers of all reagents, optimize incubation time. [12]
Low Signal-to-Noise Ratio	Low cell number, inappropriate assay choice, high background. [13]	Optimize cell number, consider a more sensitive assay (e.g., luminescent), use phenol red-free media. [12]
Compound Inactive in Cells	Poor cell permeability, active efflux, rapid metabolism. [6]	Test in different cell lines, use efflux pump inhibitors, perform metabolic stability assays.

Table 2: Recommended Starting Concentrations for Assay Optimization

Parameter	Recommended Range	Rationale
Cell Seeding Density	5,000 - 20,000 cells/well (96-well plate)	To ensure a measurable signal without overcrowding. [11]
Compound Concentration	0.01 µM - 100 µM (log dilutions)	To cover a broad range for determining the dose-response curve.
Vehicle (DMSO) Concentration	< 0.5%	To minimize solvent-induced cytotoxicity. [6]
Incubation Time	24, 48, 72 hours	To assess time-dependent effects of the compound.

Conclusion

Optimizing cell-based assays for a novel compound like N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide requires a systematic approach to troubleshooting and a thorough understanding of the underlying biological system. By carefully considering factors such as compound solubility, cell health, and assay choice, researchers can generate high-quality, reproducible data that will be instrumental in advancing their drug discovery programs.

References

• Biocompare. (2018, April 16). Ten Tips for Optimizing Cell-Based Assays. Available at: [Link]

• Wawer, M. J., et al. (2014). Toward performance-diverse small-molecule libraries for cell-based phenotypic screening using multiplexed high-dimensional profiling. Proceedings of the National Academy of Sciences, 111(30), 10911-10916. Available at: [Link]

• Marin Biologic Laboratories. (n.d.). Optimizing Your Cell Based Assay Performance Key Strategies. Available at: [Link]

• Creative Biolabs. (n.d.). Cytotoxicity Assay Protocol & Troubleshooting. Available at: [Link]

• Vipergen. (n.d.). Cell Based Assays & Cell Based Screening Assays in Modern Research. Available at: [Link]

• ResearchGate. (2016, December 7). Troubleshooting resazurin cell viability assay using HepG2 cells? Available at: [Link]

• YouTube. (2021, October 22). Troubleshooting Cell based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to An. Available at: [Link]

• Lin, A., et al. (2019). Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials. Science Translational Medicine, 11(509), eaaw8412. Available at: [Link]

• Artola, M., et al. (2020). Benzamide Derivatives Targeting the Cell Division Protein FtsZ: Modifications of the Linker and the Benzodioxane Scaffold and Their Effects on Antimicrobial Activity. Molecules, 25(7), 1669. Available at: [Link]

• Ranjbar, S., et al. (2024). Design, synthesis, biological evaluation, and in silico studies of novel N-substituted-2-(3,4,5-trimethoxyphenyl)-1H-benzo[d]imidazole-6-carboxamides as promising anticancer agents. RSC Advances, 14(49), 35689-35706. Available at: [Link]

• PubMed Central. (2024, November 5). Design, synthesis, biological evaluation, and in silico studies of novel N-substituted-2-(3,4,5-trimethoxyphenyl)-1H-benzo[d]imidazole-6-carboxamides as promising anticancer agents. Available at: [Link]

• Antibodies.com. (2025, January 31). Cell-Based Assays Guide. Available at: [Link]

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• 2. Cell Based Assays & Cell Based Screening Assays in Modern Research [vipergen.com]
• 3. Cell-Based Assays Guide | Antibodies.com [antibodies.com]
• 4. Cytotoxicity Assay Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. marinbio.com [marinbio.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Benzamide Derivatives Targeting the Cell Division Protein FtsZ: Modifications of the Linker and the Benzodioxane Scaffold and Their Effects on Antimicrobial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Design, synthesis, biological evaluation, and in silico studies of novel N-substituted-2-(3,4,5-trimethoxyphenyl)-1H-benzo[d]imidazole-6-carboxamides as promising anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 11. biocompare.com [biocompare.com]
• 12. selectscience.net [selectscience.net]
• 13. m.youtube.com [m.youtube.com]

stability testing and degradation analysis of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I have designed this portal to address the complex analytical challenges associated with the stability testing of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide .

Because of its specific structural motifs—a central amide bond, an electron-rich 3,4-diethoxyphenyl ring, and a 2,4-dimethylphenyl moiety—this compound presents unique vulnerabilities during forced degradation studies. This guide bypasses surface-level instructions to focus on the underlying causality of degradation, empowering you to build robust, self-validating stability-indicating methods (SIMs).

Mechanistic Vulnerability Profile

Before troubleshooting unexpected peaks, you must understand why the molecule breaks down. The degradation of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide is not random; it follows predictable thermodynamic and kinetic pathways dictated by its functional groups.

Fig 1. Forced degradation pathways of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide.

Diagnostics & Troubleshooting: Forced Degradation FAQs

Q: Why do I observe rapid degradation under basic stress, but the compound remains stable under neutral conditions? Causality: The central amide linkage possesses partial double-bond character, conferring excellent kinetic stability in neutral pH[1]. However, under basic stress (e.g., 0.1 M NaOH), the hydroxide anion acts as an aggressive nucleophile, directly attacking the carbonyl carbon. Because 2,4-dimethylaniline is a stable leaving group, the intermediate irreversibly collapses into 3,4-diethoxybenzoic acid and 2,4-dimethylaniline[2]. Actionable Protocol: To prevent post-sampling degradation in the autosampler, you must chemically quench the base with an equivalent volume of 0.1 M HCl immediately prior to injection.

Q: My oxidative stress samples (using 3.0% H₂O₂) show over 30% degradation, resulting in a complex, unresolvable chromatographic baseline. How do I fix this? Causality: N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide features two highly oxidation-prone zones. The electron-rich diethoxyphenyl ring is susceptible to rapid ether dealkylation, and the benzylic methyl groups have low bond dissociation energies. Excessive peroxide concentrations trigger uncontrolled secondary degradation, shattering the primary degradants into smaller polar fragments. This violates the 5–20% target limit required for reliable impurity profiling[2][3]. Actionable Protocol: Dilute your stressor to 0.3% H₂O₂ and reduce exposure time to 24 hours at room temperature. If target degradation limits are still exceeded, pivot to a milder radical initiator like AIBN.

Q: How do I ensure my HPLC method is truly "stability-indicating" per ICH Q1A(R2) guidelines? Causality: A true stability-indicating method (SIM) must be able to resolve the parent Active Pharmaceutical Ingredient (API) from all degradation products without peak interference[4]. Actionable Protocol: Achieve this through a self-validating mechanism known as Mass Balance Verification [5]. If the peak area of the parent decreases by 15%, the sum of the newly formed degradant peak areas (adjusted for relative response factors) must equate to that exact 15% loss.

Quantitative Summary: Forced Degradation Matrix

To achieve compliance with ICH Q1A(R2), parameters must be tightly controlled. Use the following baseline parameters to achieve the ideal 5–20% degradation target[3].

Stress Condition	Reagent / Environment	Temp / Duration	Target Degradation Limit	Primary Mechanistic Vulnerability
Acid Hydrolysis	0.1 M – 1.0 M HCl	40°C – 60°C / 24–48 h	5% – 20%	Amide bond protonation and cleavage
Base Hydrolysis	0.1 M – 1.0 M NaOH	Room Temp / 24–48 h	5% – 20%	Nucleophilic acyl substitution
Oxidation	0.3% H₂O₂	Room Temp / 24 h	5% – 20%	Ether dealkylation, benzylic oxidation
Thermal	Dry Heat	60°C / 7 Days	5% – 20%	Thermolytic cleavage
Photolysis	UV / Visible Light	1.2M lux hrs & 200W hr/m²	5% – 20%	Radical formation (Per ICH Q1B)

Self-Validating Protocol: LC-MS/MS Method Development

To assure regulatory agencies that your methodology is sound, implement the following end-to-end analytical workflow. The integration of orthogonal detection (UV and MS) ensures no "hidden" degradants escape quantification[5].

Fig 2. Stability-indicating LC-MS/MS analytical workflow for degradant profiling.

Step-by-Step Methodology:

Step 1: Precision Stressing and Quenching

• Prepare the API at 1.0 mg/mL in an inert diluent (e.g., 50:50 Acetonitrile/Water).

• Subject to stress conditions outlined in the matrix above.

• Critical Validation Step : Chemically quench the reaction precisely at the timepoint. Neutralize acid with base, or quench peroxide with sodium bisulfite.

Step 2: Orthogonal Chromatographic Separation

• Column: Use a sub-2-micron C18 column (e.g., 1.7 µm, 2.1 x 100 mm) to maximize theoretical plates and resolve structurally similar benzylic alcohols from the parent.

• Mobile Phase: [A] 0.1% Formic Acid in Water; [B] 0.1% Formic Acid in Acetonitrile.

• Gradient: Run a generic scouting gradient from 5% B to 95% B over 15 minutes. This ensures extreme polar degradants (like diethoxybenzoic acid) and lipophilic parent molecules both elute.

Step 3: Mass Balance Calculation (The Validation Engine)

• Perform UV peak area integration at the isosbestic point.

• Calculate the equation: (Peak Area of Parent in Stressed Sample) + Σ(Peak Areas of Degradants × Relative Response Factors) = Peak Area of Unstressed Parent.

• If the total mass balance falls consistently between 95% and 105% , the system self-validates as a comprehensive stability-indicating method. If it falls below 95%, investigate potential volatile degradants or irreversible column-binding.

Authoritative References

The foundational protocols and regulatory standards referenced in this guide are grounded in the following verified sources:

• Title : ICH Q1A(R2) Stability Testing of New Drug Substances and Products Source : ICH Official Guidelines / FDCELL[1] URL :[Link]

• Title : Development of forced degradation and stability indicating studies of drugs—A review Source : Journal of Pharmaceutical Analysis (via NIH)[4] URL : 4

• Title : What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing Source : ACD/Labs[5] URL : 5

• Title : Forced Degradation Study in Pharmaceutical Stability Source : PharmaGuideline[2] URL : 2

• Title : Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects Source : ResolveMass Laboratories[3] URL : 3

Sources

• 1. ICH Q1A(R2) Stability Testing of New Drug Substances and Products - FDCELL [fdcell.com]
• 2. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. acdlabs.com [acdlabs.com]

Technical Support Center: Preclinical Optimization of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide (NDDB)

Welcome to the NDDB Pharmacological Support & Troubleshooting Center . N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide (NDDB) is a highly lipophilic substituted benzamide derivative. Like many compounds in its structural class, it presents significant hurdles during in vivo translational studies, including poor aqueous solubility, erratic gastrointestinal absorption, and unpredictable hepatic clearance[1].

This center is designed for drug development professionals and formulation scientists. It provides self-validating methodologies, causality-driven troubleshooting, and strict allometric scaling guidelines to ensure robust, reproducible animal studies.

Section 1: Preclinical Dosing & Formulation Workflow

Because NDDB possesses a lipophilic core (a highly substituted dimethylphenyl ring coupled with diethoxy groups), standard aqueous vehicles will fail. The optimal strategy must tightly integrate formulation chemistry with cross-species physiological scaling.

Workflow for optimizing NDDB formulation and allometric dosing in preclinical models.

Section 2: FDA Allometric Scaling Standards

The Causality of Scaling

A critical error in preclinical research is performing direct weight-based (mg/kg to mg/kg) dose translations. Larger animals have slower physiological processes and lower baseline metabolic rates. Scaling must be governed by Body Surface Area (BSA), which accurately reflects an animal's caloric consumption, blood volume, and renal function[2].

Table 1: FDA Dose Conversion Parameters (

Factors)

Species	Reference Weight (kg)	Body Surface Area (m²)	FDA Factor	Dose Multiplier ( )
Human (Adult)	60.0	1.62	37	1.00
Rat	0.15	0.025	6	6.16
Mouse	0.02	0.007	3	12.33
Dog	10.0	0.50	20	1.85

Synthesized from FDA guidance on interspecies surface-area normalization.

Step-by-Step Methodology: Calculating the Animal Equivalent Dose (AED)

Every protocol must be a self-validating mathematical system. Use the following steps to ground your dosing in FDA standards:

• Define the Clinical Baseline: Establish your intended Human Equivalent Dose (HED) (e.g.,

  ).

• Identify the Subject Species: For early-stage trials, this is typically a mouse (

  ) or rat ( ).

• Apply the Allometric Formula:

  .

• Execute the Calculation: For a mouse model:

  .

• Validate Vehicle Volume Limits: Ensure the resulting volumetric dose of the formulation strictly adheres to welfare limits (e.g., maximum

  for Oral Gavage in mice).

Section 3: Formulation & Administration FAQs

Q1: Why does NDDB precipitate in the syringe immediately prior to IP injection or directly upon entering the peritoneal cavity? Causality & Expert Insight: Benzamide derivatives like NDDB typically possess elevated LogP values, making them inherently hydrophobic[1]. If your liquid vehicle relies entirely on volatile, water-miscible co-solvents (e.g., DMSO or Ethanol) diluted in saline, you are encountering the "dilution effect." Upon injection, the hydrophilic co-solvents rapidly diffuse into the aqueous biological surroundings, leaving the lipophilic NDDB unsupported, causing it to crash out into crystalline solids[3]. Actionable Fix: Transition to a Self-Microemulsifying Drug Delivery System (SMEDDS) . Prepare a ternary mixture of an Oil phase, a Surfactant (e.g., Tween 80), and a Co-surfactant. SMEDDS formulations spontaneously form thermodynamically stable oil-in-water microemulsions (globules

) inside physiological fluids, preventing precipitation and improving systemic uptake[4].

Q2: Following oral gavage (PO), the bioavailability of NDDB in rats is less than 5%. What is restricting absorption? Causality & Expert Insight: Poor bioavailability in highly lipophilic benzamides is typically dual-causal: dissolution rate-limited gastrointestinal uptake and aggressive first-pass hepatic metabolism. During GI transit, gastric lipases hydrolyze lipid-based excipients; if the drug drops out of the lipid phase prior to forming mixed micelles with bile salts, absorption halts[4]. Additionally, substituted benzamides undergo rapid oxidation by hepatic CYP450 enzymes (specifically CYP3A/CYP2D orthologs)[1]. Actionable Fix:

• Isolate the variable: Pre-dose your rat cohort with a broad-spectrum CYP450 inhibitor (e.g., 1-aminobenzotriazole) 2 hours prior to NDDB administration. If AUC (Area Under the Curve) increases significantly, the issue is metabolism.

• Improve the vehicle: If AUC remains flat, upgrade to a Solid-SMEDDS (S-SMEDDS) by adsorbing the microemulsion onto hydrophilic silica. This prolongs gastric residence time and forces sustained release along the enterocyte boundary[4][5].

Mechanistic pathway of NDDB absorption via a Self-Microemulsifying Drug Delivery System.

Q3: We observed unexpected central nervous system (CNS) toxicity in our high-dose mouse cohort. Does NDDB cross the blood-brain barrier (BBB)? Causality & Expert Insight: Benzamides lacking massive polar surface area (PSA) violations heavily partition into lipid-rich brain tissue. The dual presence of diethoxy groups and a 2,4-dimethylphenyl ring heavily skews NDDB toward passive BBB penetration, typically mapping directly into the "yolk" region of predictive BOILED-Egg pharmacological models. Actionable Fix: Re-evaluate your baseline dose calculation. It is exceptionally common to overdose mice by failing to utilize the

allometric scaling multiplier. Additionally, conduct a targeted PK study using LC-MS/MS to monitor brain-to-plasma concentration ratios at to properly establish a neurotoxic No Observed Adverse Effect Level (NOAEL).

Q4: What is the optimal control vehicle for sub-chronic (28-day) NDDB toxicity studies? Causality & Expert Insight: Long-term toxicity protocols require vehicles that strictly prevent background inflammation. Using formulations with excessive surfactant loads (e.g.,

Tween 80) can erode mucosal tight junctions, leading to severe GI irritation that masks or confounds the actual drug toxicity[3]. Actionable Fix: Keep total surfactant volume safely below . A well-tolerated, field-standardized vehicle for sub-chronic dosing of poorly soluble benzamides is DMSO, Solutol HS15, and Normal Saline . This reliably creates a stable molecular dispersion without micellar disruption of the gut lining[1][4].

References

• A simple practice guide for dose conversion between animals and human. Journal of Basic and Clinical Pharmacy. URL:

• [3] Self-microemulsifying drug delivery system: A review. International Journal for Research Trends and Innovation. URL:

• [2] DOSE ESTIMATION, CONVERSION AND TRANSLATION FROM ANIMAL TO HUMAN AND HUMAN TO ANIMAL FOR CLINICAL AND ANIMAL STUDIES. International Journal of Biology, Biochemistry and Kinetics. URL:

• A Guide for Estimating the Maximum Safe Starting Dose and Conversion it between Animals and Humans. Systematic Reviews in Pharmacy. URL:

• N-(Benzo[d]thiazol-2-yl)benzamide and its chlorinated isomers: synthesis, NMR, FT-IR, UV-visible, BSA- and DNA-binding, DFT, molecular docking, and pharmacokinetic profiles. New Journal of Chemistry (RSC Publishing). URL:

• [1] Structure–Activity Relationship Study of Benzamides as Mycobacterium tuberculosis QcrB Inhibitors. ACS Medicinal Chemistry Letters. URL:

• [5] Solid Self-Microemulsifying Drug Delivery System for Improved Oral Bioavailability of Relugolix: Preparation and Evaluation. Taylor & Francis. URL:

• [4] Self-emulsifying drug delivery systems: a novel approach to deliver drugs. PMC (NIH). URL:

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. ijbbku.com [ijbbku.com]
• 3. ijrti.org [ijrti.org]
• 4. Self-emulsifying drug delivery systems: a novel approach to deliver drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]

minimizing off-target effects of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide in cellular models

Technical Support Center: N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide

A Guide to Minimizing Off-Target Effects in Cellular Models

Welcome to the technical support center for N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide, hereafter referred to as Cmpd-DDEB . This guide is designed for researchers, scientists, and drug development professionals utilizing this novel compound in their cellular models. As with any small molecule inhibitor, ensuring that the observed biological effects are due to the intended target modulation—and not unintended "off-target" interactions—is paramount for generating robust and reliable data.[1]

This document provides a structured approach, combining frequently asked questions (FAQs), in-depth troubleshooting guides, and validated experimental protocols to help you confidently navigate your experiments and minimize the confounding influence of off-target effects.

Frequently Asked Questions (FAQs)

This section addresses common initial questions researchers have when working with a new chemical probe like Cmpd-DDEB.

Q1: What exactly are "off-target" effects, and why are they a critical concern for a novel compound like Cmpd-DDEB?

Q2: My cells treated with Cmpd-DDEB exhibit a strong phenotype (e.g., apoptosis) that isn't the expected outcome of inhibiting my primary target. Could this be an off-target effect?

A2: Yes, this is a classic indicator of a potential off-target effect.[4] When the observed cellular phenotype deviates from the known or hypothesized outcome of inhibiting the primary target, it is crucial to investigate whether Cmpd-DDEB is interacting with other cellular pathways.[1] For instance, the compound might be inhibiting kinases essential for cell survival or other critical cellular processes, leading to toxicity that masks the intended on-target phenotype.[4]

Q3: What is the most important first step to confirm that Cmpd-DDEB is engaging its intended target in my cellular model?

A3: The essential first step is to perform a dose-response analysis to determine the compound's potency within the cell, known as the EC50 or cellular IC50.[4] This involves measuring the direct inhibition of the target's activity or a proximal downstream signaling event across a range of Cmpd-DDEB concentrations. A Western blot analyzing the phosphorylation status of a known, direct substrate of your target is a common and effective method.[4][5] This confirms that the compound is active in your system and establishes the concentration range required for target engagement.

Q4: How can I definitively link an observed phenotype to the inhibition of the primary target versus an off-target of Cmpd-DDEB?

A4: The gold standard for validating an on-target phenotype involves using orthogonal methods that are not dependent on the specific chemical structure of Cmpd-DDEB.[3] The two most powerful approaches are:

• Genetic Validation: Use techniques like CRISPR-Cas9 or siRNA/shRNA to knock out or knock down your target protein.[4][6] If the genetic perturbation replicates the phenotype observed with Cmpd-DDEB treatment, it provides strong evidence that the effect is on-target.[1]

• Use of a Structurally Unrelated Inhibitor: Employ a second, chemically distinct inhibitor that also targets your protein of interest.[7][8] If this orthogonal probe generates the same biological response, it significantly strengthens the case for an on-target effect. Conversely, if the phenotype is unique to Cmpd-DDEB, an off-target mechanism is likely.[3][4]

Q5: What is the best practice for selecting a concentration of Cmpd-DDEB for my experiments to minimize off-target risks?

A5: The guiding principle is to use the lowest concentration of the inhibitor that produces robust inhibition of the intended target.[4] Off-target effects are often associated with lower-affinity interactions and typically manifest at higher compound concentrations.[1] After determining the cellular IC50 (see Q3), we recommend working at a concentration between 1x and 10x the IC50 value. Concentrations exceeding 10 µM should be used with caution, as they are more likely to induce non-specific effects. Always include a vehicle control (e.g., DMSO) in your experiments.

Troubleshooting Guide: Isolating On-Target Effects

This guide provides a structured approach to common issues encountered during cellular assays with Cmpd-DDEB.

Issue 1: Unexpectedly High Cellular Toxicity

• Observation: You observe significant cell death or growth inhibition at concentrations required to inhibit your target of interest.

• Possible Cause: Cmpd-DDEB may be inhibiting one or more off-target proteins that are essential for cell viability, a common issue with kinase inhibitors.[2][4]

• Troubleshooting Workflow:

  • Quantify Cytotoxicity: Perform a cytotoxicity assay (e.g., LDH release or a commercial viability assay) to determine the CC50 (the concentration that causes 50% cytotoxicity).[1][9]

  • Determine the Therapeutic Window: Compare the CC50 value to the cellular IC50 for your target. A small therapeutic window (e.g., CC50 / IC50 < 10) suggests that toxicity may be an off-target effect.

  • Test in a Target-Negative Cell Line: If possible, test the compound's toxicity in a cell line that does not express your primary target. If toxicity persists, it is definitively an off-target effect.[5]

  • Mechanism of Cell Death: Use assays like Annexin V/PI staining to determine if cell death is occurring via apoptosis or necrosis, which can provide clues about the pathways involved.[4]

Issue 2: Phenotype Mismatch with Genetic Perturbation

• Observation: The cellular phenotype observed with Cmpd-DDEB treatment does not match the phenotype from CRISPR knockout or siRNA knockdown of the target protein.

• Possible Cause: This is a strong indication that the observed phenotype is driven by an off-target effect of Cmpd-DDEB.[1]

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for discordant Cmpd-DDEB and genetic perturbation results.

Issue 3: Inconsistent or Non-Reproducible Results

• Observation: The effect of Cmpd-DDEB varies significantly between experiments.

• Possible Causes:

  • Compound Instability: The compound may be unstable in your cell culture medium.[1]

  • Cellular Variability: Inconsistent cell passage number or health can affect results.[1]

  • Compound Preparation: Improper storage or use of old dilutions.

• Troubleshooting Steps:

  • Prepare Fresh Dilutions: Always prepare fresh dilutions of Cmpd-DDEB from a frozen stock for each experiment.[1]

  • Standardize Cell Culture: Use cells within a consistent and narrow passage number range and ensure they are in the logarithmic growth phase before treatment.

  • Assess Compound Stability: The stability of Cmpd-DDEB in your specific culture medium can be assessed over the time course of your experiment using HPLC-MS.[10]

Quantitative Data Summary

The following table presents hypothetical data illustrating how to compare on-target potency with off-target cytotoxicity for Cmpd-DDEB.

Cell Line	Primary Target	Cellular IC50 (Target Phosphorylation)	CC50 (LDH Release Assay)	Therapeutic Window (CC50/IC50)	Interpretation
Cell Line A	Target Kinase X	150 nM	15 µM	100	Good separation between on-target activity and cytotoxicity. Suitable for phenotypic assays.
Cell Line B	Target Kinase X	200 nM	1.5 µM	7.5	Narrow window. Cytotoxicity may confound results at concentrations >1 µM. Off-target effects are likely.
Cell Line C (Target KO)	None	> 50 µM	14 µM	N/A	Cytotoxicity is independent of the primary target, confirming off-target toxicity.

Key Experimental Protocols

Protocol 1: Determining Cellular IC50 for Target Engagement via Western Blot

This protocol confirms that Cmpd-DDEB inhibits its intended target within the cell and determines its potency.

• Cell Seeding: Plate cells at an appropriate density to reach 70-80% confluency at the time of the experiment.

• Compound Treatment: Prepare serial dilutions of Cmpd-DDEB (e.g., 1 nM to 30 µM) and a vehicle control (e.g., 0.1% DMSO). Treat cells for a predetermined time (e.g., 1-2 hours).

• Cell Lysis: Wash cells with ice-cold PBS and lyse with a buffer containing protease and phosphatase inhibitors.

• Western Blot Analysis: Separate protein lysates by SDS-PAGE, transfer to a membrane, and probe with an antibody specific for the phosphorylated form of a direct downstream substrate of your target. Also, probe for the total substrate protein and a loading control (e.g., GAPDH).

• Densitometry & Analysis: Quantify the band intensities. Normalize the phosphorylated substrate signal to the total substrate signal. Plot the normalized signal against the log of Cmpd-DDEB concentration and fit a dose-response curve to determine the IC50 value.[4]

Protocol 2: Assessing Cytotoxicity using LDH Release Assay

This protocol measures plasma membrane damage as an indicator of cytotoxicity.

• Cell Seeding: Seed cells in a 96-well plate and allow them to adhere overnight.[1]

• Compound Treatment: Treat cells with the same serial dilutions of Cmpd-DDEB used in Protocol 1. Include wells with untreated cells (negative control) and cells treated with a lysis buffer (positive control for maximum LDH release).[1]

• Incubation: Incubate for the desired experimental duration (e.g., 24, 48, or 72 hours).

• Assay Execution: Centrifuge the plate. Carefully transfer a portion of the supernatant to a new plate and follow the manufacturer's instructions for the LDH detection reagent.[9]

• Data Analysis: Measure absorbance at the appropriate wavelength. Calculate the percentage of cytotoxicity relative to the positive and negative controls and plot against compound concentration to determine the CC50.

Protocol 3: Validating On-Target Effects using CRISPR-Cas9 Knockout

This protocol provides definitive genetic evidence to link a phenotype to the target.

• Generate Knockout Cells: Transfect cells with a validated gRNA targeting your gene of interest along with Cas9 nuclease. Select single-cell clones and verify target knockout by Western blot and sequencing.

• Phenotypic Assay: Perform your primary cellular assay (e.g., proliferation, migration) comparing the wild-type (WT) cells, the knockout (KO) cells, and WT cells treated with Cmpd-DDEB.

• Interpretation:

  • If the phenotype of the KO cells mirrors that of the WT cells treated with Cmpd-DDEB, the effect is on-target.

  • If the KO cells do not show the phenotype, but Cmpd-DDEB-treated WT cells do, the effect is off-target.

  • Cmpd-DDEB should have no additional effect on the phenotype in the KO cell line if the effect is purely on-target.

Conceptual Pathway Visualization

The diagram below illustrates the fundamental difference between a desired on-target effect and a confounding off-target effect.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. drugtargetreview.com [drugtargetreview.com]
• 3. resources.biomol.com [resources.biomol.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. biocompare.com [biocompare.com]
• 7. Target (In)Validation: A Critical, Sometimes Unheralded, Role of Modern Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. journals.plos.org [journals.plos.org]
• 10. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative In Vitro Analysis of Benzamide Derivatives: Elucidating Structure-Activity Relationships

The benzamide scaffold is a cornerstone in modern medicinal chemistry, serving as a privileged structure in a vast array of pharmacologically active compounds.[1][2] Its versatility allows for facile chemical modification, leading to derivatives with a wide spectrum of biological activities, including anticancer, antimicrobial, anti-inflammatory, and enzyme-inhibitory properties.[2][3][4][5] This guide provides a comparative analysis of the in vitro performance of various benzamide derivatives, with the objective of elucidating key structure-activity relationships (SAR). While direct experimental data for N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide is not publicly available, this guide will leverage data from structurally related analogs to forecast its potential biological profile and to provide researchers with a framework for evaluating novel benzamide compounds.

Comparative In Vitro Efficacy of Benzamide Derivatives

The biological activity of benzamide derivatives is profoundly influenced by the nature and position of substituents on both the benzoyl and aniline rings. The following sections provide a comparative overview of their in vitro efficacy across different therapeutic areas.

Anticancer Activity

Benzamide derivatives have shown significant promise as anticancer agents, primarily through the inhibition of protein kinases and the induction of apoptosis.[1][3] A study on novel 4-methylbenzamide derivatives revealed potent anti-proliferative activity against a panel of human cancer cell lines.

Table 1: In Vitro Anti-proliferative Activity of 4-Methylbenzamide Derivatives

Compound	K562 (IC50, µM)	HL-60 (IC50, µM)	MCF-7 (IC50, µM)	Hela (IC50, µM)	HepG2 (IC50, µM)	A-549 (IC50, µM)
7	2.27	1.42	>50	11.52	8.84	12.35
10	2.53	1.52	24.77	10.23	6.45	11.87
Sorafenib	2.87	2.15	5.85	4.97	3.21	4.56
Data adapted from a study on novel 4-methylbenzamide derivatives as protein kinase inhibitors.[1]

Mechanistic studies on other benzamide derivatives, such as BJ-13, have demonstrated that their anticancer effects can be mediated through the induction of intracellular reactive oxygen species (ROS), leading to mitochondrial dysfunction and apoptosis.[3]

Enzyme Inhibition

Benzamide derivatives are notable for their ability to inhibit a wide range of enzymes, including histone deacetylases (HDACs), human nucleoside triphosphate diphosphohydrolases (h-NTPDases), and acetylcholinesterase (AChE).[6][7][8]

A comprehensive analysis of benzamide derivatives as HDAC1 inhibitors revealed that specific substitutions can lead to high potency and selectivity.[7] For instance, the carbonyl group of the benzamide moiety often forms a stable interaction with the Zn2+ ion in the catalytic domain of HDAC1.[7]

Table 2: In Vitro Inhibitory Activity of Benzamide Sulfonamide Analogs against h-NTPDases

Compound ID	R1 (Benzamide)	R2 (Sulfonamide)	h-NTPDase1 IC50 (µM)	h-NTPDase2 IC50 (µM)	h-NTPDase3 IC50 (µM)	h-NTPDase8 IC50 (µM)
3a	4-chlorophenyl	cyclopropyl	> 50	> 50	1.33 ± 0.05	1.78 ± 0.08
3f	4-methoxyphenyl	morpholine	> 50	0.89 ± 0.04	> 50	> 50
3i	4-bromophenyl	morpholine	2.88 ± 0.13	> 50	0.72 ± 0.11	> 50
Data adapted from a study on sulfamoyl benzamide derivatives as h-NTPDase inhibitors.[6]

The data in Table 2 illustrates that substitutions on both the benzamide and sulfonamide moieties significantly impact the potency and selectivity of these inhibitors against different h-NTPDase isoforms.[6][9]

Antimicrobial Activity

The benzamide scaffold is also a promising framework for the development of novel antimicrobial agents.[5][10] A study on N-phenylbenzamides demonstrated their efficacy against both Gram-positive and Gram-negative bacteria, as well as fungi.

Table 3: In Vitro Antimicrobial Activity of N-Benzamide Derivatives

Compound	Bacterial Strain	Zone of Inhibition (mm)	MIC (µg/mL)
5a	B. subtilis	25	6.25
E. coli	31	3.12
6b	E. coli	24	3.12
6c	B. subtilis	24	6.25
Data adapted from a study on the synthesis and antimicrobial activity of N-benzamide derivatives.[5]

Structure-Activity Relationship (SAR) Insights and Projections for N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide

The accumulated in vitro data for a diverse range of benzamide derivatives allows for the deduction of several key SAR trends:

• Substituents on the N-phenyl ring: The nature and position of substituents on the N-phenyl ring are critical for activity. For instance, in the context of anticancer agents, electron-withdrawing groups can enhance potency.[3] In the case of AChE inhibitors, a para-substituted dimethylamine side chain leads to more potent inhibition compared to meta- or ortho-substituted analogs.[8]

• Substituents on the Benzoyl Ring: Modifications to the benzoyl ring also play a significant role. For example, methoxy groups, as seen in some of the h-NTPDase inhibitors, can confer selectivity for specific enzyme isoforms.[6]

Projected Profile of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide:

Based on these established SAR principles, we can hypothesize the potential in vitro activity profile of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide:

• The 2,4-dimethylphenyl group may influence steric interactions within a binding pocket and could potentially enhance selectivity for certain targets. The lipophilicity of the methyl groups might also contribute to cell permeability.

• The 3,4-diethoxybenzamide moiety is of particular interest. The presence of two ethoxy groups could increase lipophilicity and potentially enhance oral bioavailability. Furthermore, these groups may engage in specific hydrogen bonding or hydrophobic interactions with a target protein. Given that related di-substituted benzamides have shown a range of activities, it is plausible that this compound could exhibit interesting anticancer or enzyme-inhibitory properties.

Detailed Experimental Protocols

Reproducibility is paramount in scientific research. The following are detailed protocols for key in vitro assays commonly used in the evaluation of benzamide derivatives.

MTT Assay for Cell Viability

Principle: This colorimetric assay is based on the ability of mitochondrial dehydrogenases in viable cells to reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to purple formazan crystals.[4] The amount of formazan produced is directly proportional to the number of living cells.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours at 37°C in a 5% CO2 atmosphere.

• Compound Treatment: Prepare serial dilutions of the benzamide derivatives in the appropriate cell culture medium. Add the compounds to the wells and incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilization solution (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to an untreated control and determine the IC50 value, which is the concentration of the compound that causes 50% inhibition of cell growth.

Protein Denaturation Assay for Anti-inflammatory Activity

Principle: The denaturation of proteins is a known cause of inflammation.[4] The ability of a compound to prevent protein denaturation can be assessed as a measure of its in vitro anti-inflammatory activity.

Protocol:

• Reaction Mixture Preparation: Prepare a reaction mixture containing 0.4 mL of egg albumin, 5.6 mL of phosphate-buffered saline (PBS, pH 6.4), and 4 mL of varying concentrations of the test compounds.

• Incubation: Incubate the reaction mixtures at 37°C for 15 minutes.

• Denaturation Induction: Induce protein denaturation by heating the mixtures at 70°C for 5 minutes.

• Cooling and Absorbance Measurement: After cooling, measure the absorbance of the solutions at 660 nm.

• Data Analysis: Calculate the percentage inhibition of protein denaturation for each compound concentration relative to a control without the test compound.

Visualizing Mechanisms and Workflows

To further elucidate the concepts discussed, the following diagrams illustrate a representative signaling pathway and a general experimental workflow.

Caption: A generalized workflow for in vitro screening of benzamide derivatives.

Caption: A simplified protein kinase signaling pathway often targeted by benzamide-based inhibitors.

Conclusion

The benzamide scaffold remains a highly productive starting point for the discovery of new therapeutic agents. This guide has provided a comparative analysis of the in vitro efficacy of various benzamide derivatives, highlighting the profound impact of structural modifications on their biological activity. While further experimental studies are required to elucidate the specific in vitro profile of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide, the structure-activity relationships discussed herein provide a solid foundation for predicting its potential as a bioactive molecule. The detailed protocols and visual aids are intended to equip researchers with the necessary tools to further explore this versatile and promising class of compounds.

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Validating In Vitro Efficacy: A Comparative Guide to Secondary Assay Confirmation for N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide

A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of early-stage drug discovery, the identification of a "hit" compound from a primary high-throughput screen (HTS) is a critical, yet preliminary, milestone. The journey from hit to a validated lead requires a rigorous process of confirmation and characterization to eliminate false positives and build confidence in the compound's biological activity.[1][2][3] This guide provides an in-depth, experience-driven framework for validating the in vitro activity of a novel benzamide derivative, N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide, using a secondary, orthogonal assay approach.

Here, we will operate under a common drug discovery scenario: N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide has been identified as a potent inhibitor in a primary biochemical kinase assay that utilizes a fluorescence-based readout. Our objective is to design and execute a secondary assay strategy to confirm this activity, ensuring the observed inhibition is a direct and specific interaction with the target kinase, and not an artifact of the primary assay format.[4][5]

The Imperative of Orthogonal Validation

Primary HTS assays are optimized for speed and scale, but can be susceptible to artifacts.[1][2] Compounds may interfere with the assay technology itself (e.g., fluorescence quenching or enhancement) or exhibit non-specific activity.[1][4] Therefore, employing an orthogonal secondary assay—one that measures the same biological endpoint through a different technological principle—is a cornerstone of robust hit validation.[5][6] This approach provides a self-validating system, where concordance between the primary and secondary assays significantly increases the confidence in the hit compound.

For our hypothetical hit, N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide, we will move from a fluorescence-based kinase activity assay to a label-free, biophysical method: Surface Plasmon Resonance (SPR). This will allow us to directly measure the binding of the compound to the target kinase, providing orthogonal evidence of interaction and characterizing the binding kinetics.[1][4]

Pre-Validation: Ensuring Compound Integrity

Before committing resources to a secondary assay, the identity and purity of the hit compound must be unequivocally confirmed.[7][8] This foundational step prevents the pursuit of artifacts arising from degraded or impure compound stocks.

Recommended Analytical Methods for Compound Confirmation:

Analytical Technique	Purpose	Acceptance Criteria
LC-MS (Liquid Chromatography-Mass Spectrometry)	Confirms molecular weight and assesses purity.	Expected mass ± 0.5 Da; Purity ≥ 95%
¹H NMR (Proton Nuclear Magnetic Resonance)	Confirms chemical structure.	Spectrum consistent with the proposed structure.
RP-HPLC (Reversed-Phase High-Performance Liquid Chromatography)	Provides a quantitative measure of purity.[7]	Single major peak accounting for ≥ 95% of total peak area.

The Validation Workflow: From Primary Hit to Confirmed Binder

Our validation strategy will follow a logical progression, beginning with the re-testing of our hit compound and a known comparator in the primary assay, followed by the orthogonal secondary assay.

Figure 1: A comprehensive workflow for the validation of a primary hit using a secondary orthogonal assay.

Experimental Protocols

Primary Assay: Fluorescence-Based Kinase Activity Assay (Re-confirmation)

This assay measures the phosphorylation of a substrate peptide by the target kinase, with the signal being generated by a fluorescent probe.

Materials:

• Target Kinase

• Kinase Substrate (e.g., biotinylated peptide)

• ATP (Adenosine Triphosphate)

• Assay Buffer (e.g., HEPES, MgCl₂, Brij-35)

• Detection Reagents (e.g., Europium-labeled anti-phospho-antibody and APC-labeled streptavidin for HTRF)

• N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide

• Comparator Compound (e.g., Staurosporine, or a known selective inhibitor)

• 384-well microplates

Procedure:

• Prepare a serial dilution of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide and the comparator compound in DMSO, followed by a further dilution in assay buffer.

• Add the diluted compounds to the microplate wells. Include "no inhibitor" (DMSO only) and "no enzyme" controls.

• Add the target kinase to all wells except the "no enzyme" controls and incubate for 15 minutes at room temperature.

• Initiate the kinase reaction by adding a mixture of the kinase substrate and ATP.

• Incubate for 60 minutes at room temperature.

• Stop the reaction and add the detection reagents.

• Incubate for 60 minutes at room temperature to allow for signal development.

• Read the plate on a suitable fluorescence plate reader.

• Calculate the percent inhibition for each compound concentration and fit the data to a four-parameter logistic model to determine the IC50 value.

Secondary Assay: Surface Plasmon Resonance (SPR) for Direct Binding Analysis

SPR is a label-free biophysical technique that measures the direct binding of an analyte (the compound) to a ligand (the target kinase) immobilized on a sensor surface.[1]

Materials:

• SPR Instrument and Sensor Chips (e.g., CM5)

• Target Kinase

• Immobilization Buffers (e.g., Sodium Acetate, pH 5.0)

• Amine Coupling Kit (EDC, NHS, Ethanolamine)

• Running Buffer (e.g., HBS-EP+)

• N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide

• Comparator Compound

• DMSO

Procedure:

• Immobilize the target kinase onto the sensor chip surface using standard amine coupling chemistry.

• Prepare a serial dilution of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide and the comparator compound in running buffer with a constant, low percentage of DMSO (e.g., 1%).

• Inject the compound solutions over the sensor surface at a constant flow rate, allowing for association.

• Follow with an injection of running buffer to monitor the dissociation of the compound.

• After each cycle, regenerate the sensor surface with a mild regeneration solution if necessary.

• Collect the binding response data for each compound concentration.

• Perform a steady-state affinity analysis by plotting the binding response at equilibrium against the compound concentration to determine the equilibrium dissociation constant (Kᴅ).

Comparative Data Analysis

The concordance between the IC50 from the primary functional assay and the Kᴅ from the secondary binding assay is a strong indicator of a true hit.

Compound	Primary Assay IC50 (nM)	Secondary Assay Kᴅ (nM)	Data Concordance
N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide	[Hypothetical Value: 150 nM]	[Hypothetical Value: 200 nM]	High
Comparator (Staurosporine)	[Hypothetical Value: 20 nM]	[Hypothetical Value: 35 nM]	High
Negative Control (Inactive Structural Analog)	> 10,000 nM	No Binding Detected	High

Interpretation: A high degree of concordance (e.g., IC50 and Kᴅ values within a 3-5 fold range) strongly suggests that the observed inhibition in the primary assay is due to the direct binding of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide to the target kinase.[6] A significant discrepancy between these values may indicate a more complex mechanism of action or an assay artifact.

Conclusion and Next Steps

This guide outlines a robust, multi-step process for the secondary validation of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide. By confirming compound integrity and employing an orthogonal, biophysical assay, we can confidently eliminate false positives and establish a clear, data-driven rationale for advancing this compound into the next phase of drug discovery: lead optimization.[2] The successful validation of a hit through such a rigorous workflow is a critical step in the efficient and successful development of novel therapeutics.

References

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• AXXAM. From gene to validated and qualified hits. [Link]

• Vipergen. Hit Identification - Revolutionizing Drug Discovery. [Link]

• Protheragen. (2023). Biological Purity and Potency Assays: Ensuring Quality and Efficacy in Biopharmaceuticals. [Link]

• BellBrook Labs. A Guide to Navigating Hit Prioritization After Screening Using Biochemical Assays. [Link]

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Cross-Validation of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide's Mechanism of Action: A Comparative Guide for Preclinical Research

In the landscape of modern drug discovery, the benzamide scaffold has proven to be a remarkably versatile backbone, giving rise to a diverse array of therapeutic agents with applications spanning oncology, neuroscience, and metabolic diseases.[1][2] The novel compound, N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide, presents a new opportunity for therapeutic intervention. This guide provides a comprehensive framework for the cross-validation of its mechanism of action, drawing comparisons with established and emerging benzamide derivatives. Our approach emphasizes a logical progression of experiments, from broad phenotypic screening to specific target engagement assays, ensuring a robust and well-supported mechanistic hypothesis.

Part 1: Initial Mechanistic Hypothesis Generation through Comparative Structural Analysis

The journey to elucidating a novel compound's mechanism of action begins with a thorough analysis of its structure in the context of known pharmacologically active molecules. The structure of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide, with its substituted phenyl rings and central amide linkage, is characteristic of the benzamide class. This structural similarity allows us to formulate initial hypotheses based on the established mechanisms of other benzamide derivatives.

Key Structural Considerations:

• Benzamide Core: The foundational scaffold for a wide range of biologically active compounds.[1][2]

• 2,4-dimethylphenyl group: This substitution may influence target selectivity and pharmacokinetic properties.

• 3,4-diethoxybenzamide moiety: This part of the molecule could be crucial for receptor binding or enzyme inhibition.

Based on the current understanding of benzamide pharmacology, we can propose several potential mechanisms of action for N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide. These will serve as the basis for our experimental cross-validation.

Potential Mechanisms of Action Based on Benzamide Precedent:

Potential Mechanism	Precedent Benzamide Derivatives	Key Cellular Processes
Glucokinase Activation	Novel phenylethyl benzamide GK-As, pyrazole benzamide derivatives[3]	Glucose metabolism, insulin secretion
Neuroprotection (PSD95-nNOS PPI Inhibition)	Benzyloxy benzamide derivatives[4]	Nitric oxide signaling, excitotoxicity
Dihydrofolate Reductase (DHFR) Inhibition	Benzamide trimethoprim derivatives[5]	DNA synthesis, cell proliferation
Dopamine Receptor Antagonism	Sulpiride, Amisulpride[2]	Neurotransmission, psychiatric disorders
Poly(ADP-ribose) Polymerase (PARP) Inhibition	Benzamide-based PARP inhibitors[2]	DNA repair, cancer therapy
Histone Deacetylase (HDAC) Inhibition	Entinostat (MS-275)[2]	Gene expression, epigenetics

Part 2: Experimental Workflow for Mechanism of Action Cross-Validation

The following experimental workflow is designed to systematically investigate the potential mechanisms of action for N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide. The workflow progresses from broad, cell-based assays to more specific, target-oriented experiments.

Caption: Experimental workflow for MoA cross-validation.

Detailed Experimental Protocols

Phase 1: Broad Phenotypic Screening

Objective: To identify the general cellular effects of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide and narrow down the potential mechanisms of action.

1. Cell Viability and Proliferation Assays

• Protocol:

  • Seed a panel of cell lines (e.g., cancer cell lines for DHFR/PARP/HDAC, neuronal cells for neuroprotection, and pancreatic β-cells for glucokinase activity) in 96-well plates.

  • Treat cells with a concentration range of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide for 24, 48, and 72 hours.

  • Assess cell viability using an MTT assay or cell proliferation using a BrdU incorporation assay.

• Rationale: This initial screen will reveal if the compound has cytotoxic, cytostatic, or proliferative effects, providing the first clue towards its potential therapeutic application and mechanism. A positive hit in cancer cell lines would prioritize the investigation of DHFR, PARP, or HDAC inhibition.

2. High-Content Imaging

• Protocol:

  • Culture relevant cell types (e.g., primary neurons for neuroprotection assays) in imaging-compatible plates.

  • Treat with N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide and a relevant stressor (e.g., glutamate for excitotoxicity studies).[6]

  • Stain for key morphological markers (e.g., β-III tubulin for neuronal morphology, DAPI for nuclear morphology).

  • Acquire and analyze images using a high-content imaging system to quantify changes in cell shape, neurite outgrowth, or nuclear condensation.

• Rationale: This provides an unbiased view of the compound's effect on cellular morphology, which can be indicative of specific pathway modulation. For instance, protection against glutamate-induced neuronal death would strongly suggest a neuroprotective mechanism.

Phase 2: Targeted Pathway Analysis

Objective: To directly test the hypothesized mechanisms of action using in vitro biochemical and biophysical assays.

1. Enzyme Activity Assays

• Protocol (Example: DHFR Inhibition):

  • Purify recombinant human DHFR.

  • In a 96-well plate, combine DHFR, its substrate dihydrofolate, and NADPH.

  • Add varying concentrations of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide or a known inhibitor (e.g., methotrexate).

  • Monitor the decrease in NADPH absorbance at 340 nm, which is proportional to DHFR activity.

• Rationale: These assays provide direct evidence of enzyme inhibition or activation. Similar assays can be configured for glucokinase, PARP, and HDACs.

2. Receptor Binding Assays

• Protocol (Example: Dopamine D2 Receptor Binding):

  • Prepare cell membranes from a cell line overexpressing the human dopamine D2 receptor.

  • Incubate the membranes with a radiolabeled ligand (e.g., [³H]-spiperone) and varying concentrations of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide or a known antagonist (e.g., sulpiride).

  • Separate bound from free radioligand by filtration and quantify radioactivity.

• Rationale: This will determine if the compound directly interacts with and displaces a known ligand from its receptor.

3. Protein-Protein Interaction (PPI) Assays

• Protocol (Example: PSD95-nNOS Interaction):

  • Utilize a proximity-based assay such as a FRET (Förster Resonance Energy Transfer) or BRET (Bioluminescence Resonance Energy Transfer) system.

  • Co-express PSD95 and nNOS tagged with appropriate donor and acceptor fluorophores in a suitable cell line.

  • Treat the cells with N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide.

  • Measure the change in FRET or BRET signal, where a decrease indicates disruption of the PPI.

• Rationale: This assay specifically tests the hypothesis that the compound can interfere with the formation of a protein complex, a mechanism of action for some neuroprotective agents.[4]

Phase 3: In-Depth Target Validation

Objective: To confirm the engagement of the identified target in a cellular context and to elucidate the downstream signaling consequences.

1. Western Blotting

• Protocol:

  • Treat cells with N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide at various concentrations and time points.

  • Lyse the cells and separate proteins by SDS-PAGE.

  • Transfer proteins to a membrane and probe with antibodies against the target protein and key downstream signaling molecules (e.g., phosphorylated forms of proteins).

• Rationale: This will confirm the effect of the compound on the expression and post-translational modification of proteins in the targeted pathway.

2. Cellular Thermal Shift Assay (CETSA)

• Protocol:

  • Treat intact cells with N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide.

  • Heat the cell lysate to a range of temperatures.

  • Separate soluble and aggregated proteins by centrifugation.

  • Analyze the soluble fraction by Western blotting for the target protein.

• Rationale: Ligand binding stabilizes a protein, leading to a higher melting temperature. An observed thermal shift provides strong evidence of direct target engagement in a cellular environment.

Part 3: Comparative Data Analysis and Interpretation

The data generated from these experiments should be systematically compared to that of known benzamide derivatives to build a compelling case for the mechanism of action of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide.

Comparative Data Table:

Assay	N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide	Comparative Compound 1 (e.g., DHFR inhibitor)	Comparative Compound 2 (e.g., Neuroprotective agent)
Cell Viability (IC50)	[Experimental Value]	[Known Value]	[Known Value]
Enzyme Inhibition (IC50)	[Experimental Value]	[Known Value]	Not Applicable
Receptor Binding (Ki)	[Experimental Value]	Not Applicable	[Known Value]
PPI Disruption (EC50)	[Experimental Value]	Not Applicable	[Known Value]
CETSA (ΔTm)	[Experimental Value]	[Expected Value]	[Expected Value]

A clear pattern of activity that aligns with one of the known mechanisms will provide a strong foundation for further preclinical and clinical development.

Part 4: Conclusion and Future Directions

This guide provides a structured and logical approach to the cross-validation of the mechanism of action for N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide. By systematically progressing from broad phenotypic screens to specific target engagement assays and comparing the results with established benzamide derivatives, researchers can build a robust and defensible mechanistic hypothesis. The elucidation of a clear mechanism of action is a critical step in the drug development pipeline, enabling the rational design of future studies and ultimately, the successful translation of a promising compound into a novel therapeutic.

References

• Walsh Medical Media. (2016, November 28). Pharmacological Potential of Benzamide Analogues and their Uses in Medicinal Chemistry. [Link]

• Sharma, P., et al. (2022, February 4). Development of antidiabetic drugs from benzamide derivatives as glucokinase activator: A computational approach. Frontiers in Molecular Biosciences. [Link]

• Li, Y., et al. (2023, December 5). Discovery of benzyloxy benzamide derivatives as potent neuroprotective agents against ischemic stroke. European Journal of Medicinal Chemistry. [Link]

• Wujec, M., et al. (2024, May 13). Benzamide Trimethoprim Derivatives as Human Dihydrofolate Reductase Inhibitors—Molecular Modeling and In Vitro Activity Study. Molecules. [Link]

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• Hu, M., et al. (2015a). A novel tetramethylpyrazine derivative prophylactically protects against glutamate-induced excitotoxicity in primary neurons through the blockage of N-methyl-D-aspartate receptor. Frontiers in Pharmacology, 9, 73. [Link]

• Hu, M., et al. (2013). A novel tetramethylpyrazine derivative, T-006, protects against glutamate-induced excitotoxicity in primary cultured neurons.
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• Wang, Y., et al. (2014). Neuroprotective effects of tetramethylpyrazine against glutamate-induced neurotoxicity in cultured cerebellar granule neurons.
• Xifro, X., & Rodriguez-Alvarez, J. (2015). Cerebellar granule neurons in culture: a model for studying neurodegeneration and neuroprotection. Methods in Molecular Biology, 1252, 169–180.
• Yin, J., et al. (2011). Anti-inflammatory and immunomodulatory effects of tetramethylpyrazine on experimental autoimmune encephalomyelitis.
• Yin, J., et al. (2013). Tetramethylpyrazine protects against myocardial ischemia-reperfusion injury by upregulating heme oxygenase-1. Molecular Medicine Reports, 7(6), 1853–1858.

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Comparative Analysis of the Pharmacokinetic Profiles of Benzamide Analogs

As drug development professionals navigating the epigenetic landscape, we often encounter a critical translation gap between in vitro potency and in vivo efficacy. Historically, early-generation histone deacetylase (HDAC) inhibitors utilized a hydroxamic acid zinc-binding group (ZBG) (e.g., vorinostat, belinostat)[1]. While potent, hydroxamates suffer from severe pharmacokinetic (PK) liabilities, including low oral bioavailability, rapid metabolic degradation, and terminal half-lives (t1/2) routinely under 2 hours[2].

The shift toward the benzamide ZBG class revolutionized epigenetic pharmacology. Benzamides not only confer exquisite selectivity for Class I and specific Class IV/IIb HDACs, but they also offer vastly superior metabolic stability[3]. However, the PK profiles within the benzamide class are not monolithic; subtle structural modifications across analogs drive profound differences in absorption, distribution, metabolism, and excretion (ADME).

This guide provides an objective, data-backed comparative analysis of three leading benzamide HDAC inhibitors—Entinostat , Tucidinostat (Chidamide) , and Mocetinostat —equipping scientists with the causal logic required to optimize preclinical models and clinical dosing regimens.

Quantitative Pharmacokinetic Comparison

The structural nuances of the benzamide "cap" and "linker" regions directly govern target residency time and systemic clearance. Table 1 synthesizes the core PK parameters derived from clinical and advanced preclinical models.

Table 1: Key Pharmacokinetic Parameters of Leading Benzamide Analogs

Parameter	Entinostat (MS-275)	Tucidinostat (Chidamide)	Mocetinostat (MGCD0103)
Primary Target(s)	Class I (HDAC 1, 2, 3)	Class I & IIb (HDAC 10)	Class I & IV (HDAC 11)
Tmax	0.5 – 2.0 hours[4]	1.0 – 2.0 hours[3]	0.5 – 1.5 hours[5]
Terminal t1/2	33 – 150 hours (Avg ~100h)[4]	15.5 – 18.3 hours[6],[3]	7 – 11 hours[7],[1]
Oral Bioavailability (F)	High	Moderate-High	~29% (Preclinical/Rat)[7]
Metabolic Liability	Minor Phase I/II[4]	Primarily Hepatic	Hepatic, Low Auto-induction[7]
Clinical Dosing Regimen	Once Weekly (QW)[4]	Twice Weekly (BIW)[3]	Three Times Weekly (TIW)[8]

Mechanistic Drivers of ADME Disparities

Understanding the why behind these PK parameters is essential for rational experimental design.

• Entinostat’s Unprecedented Half-Life: Unlike most small molecules, entinostat exhibits a remarkably prolonged terminal half-life reaching up to 150 hours in humans[4]. Causality analysis reveals that Phase I (CYP450) and Phase II metabolism are only minor routes of elimination for this drug, and it is not a substrate for hepatic OATP transporters[4]. Its sustained systemic presence is largely attributed to extensive enterohepatic recirculation[4]. Consequently, daily dosing leads to severe toxicity; entinostat must be dosed intermittently (weekly or bi-weekly)[4].

• Mocetinostat’s pH-Dependent Absorption: Mocetinostat possesses a relatively short half-life of 7–11 hours with negligible drug accumulation upon repeated dosing[7]. However, its absorption kinetics are highly susceptible to gastric pH. Clinical pharmacokinetic variability is a known challenge, which researchers have mechanistically circumvented by co-administering the drug with low-pH beverages (e.g., carbonated soft drinks) to enhance solubility and standardize inter-patient exposure (AUC)[7],[8].

• Tucidinostat’s Optimized Clearances: Tucidinostat strikes a structural middle ground. With a half-life of ~16-18 hours[3], it allows for twice-weekly dosing, maintaining therapeutic pressure on tumor cells without the extreme washout periods required by entinostat or the highly frequent dosing required by hydroxamates[3].

Pharmacokinetic routing and half-life variability of key benzamide analogs.

Pharmacodynamic Translation: Linking Exposure to Epigenetic Action

Pharmacokinetics cannot be evaluated in a vacuum; the goal of achieving a specific AUC and Cmax is to guarantee robust target engagement. Benzamides enter the cell and competitively bind the catalytic zinc ion in the HDAC active site via monodentate coordination[2].

By preventing the removal of acetyl groups from lysine residues on histone tails (H3/H4), benzamides forcefully drive the chromatin into a relaxed, transcriptionally active state (euchromatin). This leads to the robust re-expression of silenced tumor suppressor genes, most notably the CDKN1A gene encoding the p21WAF1/CIP1 protein, ultimately inducing G1/S cell cycle arrest and apoptosis[2].

Pharmacodynamic signaling cascade linking benzamide HDAC inhibition to cell cycle arrest.

Self-Validating Experimental Protocol: In Vivo Pharmacokinetic Profiling

To ensure scientific integrity, a PK profiling study must be designed as a self-validating system. The following protocol outlines the gold standard for comparing benzamide analogs (e.g., rat models) by minimizing matrix interference and standardizing absorption variables.

Step 1: Pre-Dose Formulation & Administration

• Logic: Because mocetinostat exhibits pH-dependent absorption[7], all benzamide analogs must be formulated in a standardized, mildly acidic vehicle (e.g., 0.1 N HCl / PEG400 / Saline) or matched against specific clinical buffer states to prevent skewed Cmax readings due to precipitation in the gut.

• Action: Administer via oral gavage (PO) or intravenous (IV) tail vein injection for absolute bioavailability (F) determination.

Step 2: Serial Blood Sampling

• Logic: We mandate the use of jugular vein cannulation over retro-orbital bleeding to minimize tissue fluid contamination and prevent stress-induced hemodynamic shifts that alter hepatic clearance.

• Action: Collect 200 µL blood samples at 0.083, 0.25, 0.5, 1, 2, 4, 8, 12, 24, and 48 hours post-dose.

• Crucial Choice: Utilize Sodium Heparin tubes. Benzamides exhibit varied plasma protein binding; calcium-chelating agents (like EDTA) can disrupt micro-environmental pH and protein equilibriums faster than heparin.

Step 3: Sample Preparation (Protein Precipitation)

• Logic: You must break the binding between the benzamide and albumin/α-1 acid glycoprotein[4].

• Action: Spike 50 µL of plasma with a specific Stable-Isotope Labeled Internal Standard (SIL-IS). Add 150 µL of ice-cold acetonitrile (ACN). Centrifuge at 14,000 × g for 10 minutes. The SIL-IS perfectly co-elutes with the analyte, mathematically nullifying any ion suppression (matrix effect) in the mass spectrometer, rendering the quantification step self-validating.

Step 4: LC-MS/MS & Non-Compartmental Analysis (NCA)

• Logic: We utilize NCA to eliminate dangerous assumptions regarding whether the drug follows a 1- or 2-compartment model.

• Action: Analyze supernatants via LC-MS/MS in Multiple Reaction Monitoring (MRM) mode. Export concentration-time data to a platform like Phoenix WinNonlin. Calculate AUC using the linear-up/log-down trapezoidal rule.

Self-validating preclinical workflow for comparative benzamide pharmacokinetic profiling.

Strategic Takeaways for Drug Developers

When selecting an HDAC inhibitor for combination trials (such as with immune checkpoint inhibitors) or targeted molecular profiling:

• Avoid Entinostat if Rapid Washout is Needed: The ~100+ hour half-life limits flexibility if a patient experiences grade 3/4 toxicity[4].

• Monitor Gastric States for Mocetinostat: Recognize that murine models given alkaline water or patients on proton pump inhibitors (PPIs) may exhibit artificially depressed Mocetinostat absorption[7],[8].

• Leverage Tucidinostat for Balanced Exposure: Its 16-18h half-life allows for robust overnight histone hyperacetylation without persistent multiday toxic accumulation[3].

References

• National Institutes of Health (PMC). "Entinostat: a promising treatment option for patients with advanced breast cancer." nih.gov. Available at:[Link]

• ClinicalTrials.gov. "MRTX-500 Official Title: A Parallel Phase 2 Study of Glesatinib, Sitravatinib or Mocetinostat..." clinicaltrials.gov. Available at: [Link]

• National Institutes of Health (PMC). "Mocetinostat (MGCD0103): a review of an isotype-specific histone deacetylase inhibitor." nih.gov. Available at:[Link]

• National Institutes of Health (PMC). "Discovery of a new class of histone deacetylase inhibitors with a novel zinc binding group." nih.gov. Available at:[Link]

• HIV.gov Clinical Info. "Tucidinostat Health Professional Drug Record." hiv.gov. Available at:[Link]

• AME Groups. "Why ACE—overview of the development of the subtype-selective histone deacetylase inhibitor chidamide in hormone receptor positive advanced breast cancer." amegroups.org. Available at: [Link]

• MDPI. "Understanding Failure and Improving Treatment Using HDAC Inhibitors for Prostate Cancer." mdpi.com. Available at: [Link]

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benchmarking the safety profile of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide against related compounds

In the landscape of modern drug discovery, the early and comprehensive assessment of a compound's safety profile is paramount. This guide provides a robust framework for benchmarking the safety of a novel benzamide derivative, N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide, against structurally related compounds. By employing a battery of validated in-vitro assays, researchers can build a comprehensive safety profile, enabling data-driven decisions and mitigating the risk of late-stage attrition.

The core of this guide is a multi-pronged approach to toxicological assessment, focusing on cytotoxicity, genotoxicity, hepatotoxicity, and cardiotoxicity. For each of these critical areas, we will detail the scientific rationale behind the chosen assays, provide step-by-step experimental protocols, and discuss the interpretation of comparative data.

Selecting Comparator Compounds: The Importance of Context

To meaningfully interpret the safety profile of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide, it is essential to benchmark it against compounds with established clinical and toxicological data. The following substituted benzamides have been selected as comparators due to their structural similarities and well-documented safety profiles, which encompass a range of adverse effects.

• Amisulpride: An atypical antipsychotic, known for its relatively favorable safety profile, though it can be associated with hyperprolactinemia and a dose-dependent prolongation of the QT interval.[1][2]

• Metoclopramide: A widely used antiemetic that carries a risk of extrapyramidal side effects, including tardive dyskinesia, particularly with long-term use.[3][4][5][6][7]

• Remoxipride: An atypical antipsychotic that was withdrawn from the market due to a risk of aplastic anemia, highlighting the potential for idiosyncratic toxicity.[8][9][10]

• Cisapride: A gastroprokinetic agent that was largely withdrawn due to the risk of serious cardiac arrhythmias (Torsades de Pointes) stemming from QT interval prolongation.[11][12][13][14][15]

By comparing the in-vitro toxicological data of our novel compound to these benchmarks, we can contextualize its potential liabilities and make more informed predictions about its clinical safety.

In-Vitro Safety Profiling: A Phased Approach

Our investigation into the safety profile of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide will proceed through a series of in-vitro assays, each designed to probe a specific aspect of cellular and organ-level toxicity.

Phase 1: General Cytotoxicity Assessment

The initial step in our safety assessment is to determine the general cytotoxicity of the compound. This provides a baseline understanding of the concentrations at which the compound begins to exert toxic effects on cells.

The MTT assay is a colorimetric assay that measures the metabolic activity of cells, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[16] In metabolically active cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to a purple formazan product.[17] The intensity of the purple color is directly proportional to the number of viable cells.

Experimental Protocol: MTT Assay

• Cell Seeding: Plate cells (e.g., HepG2, HEK293) in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide and the comparator compounds for 24, 48, and 72 hours. Include a vehicle control (e.g., DMSO) and a positive control for cytotoxicity.

• MTT Addition: Following the incubation period, add MTT solution to each well and incubate for 3-4 hours at 37°C.[18]

• Formazan Solubilization: Add a solubilization solution (e.g., acidified isopropanol) to dissolve the formazan crystals.[17]

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Determine the IC50 (half-maximal inhibitory concentration) for each compound.

Phase 2: Genotoxicity Assessment

Genotoxicity assays are crucial for identifying compounds that can cause genetic damage, which can lead to carcinogenesis or heritable diseases. We will employ a two-tiered approach to assess both point mutations and chromosomal damage.

The Ames test is a widely used method to assess the mutagenic potential of a chemical. It utilizes several strains of Salmonella typhimurium and Escherichia coli with mutations in genes involved in histidine or tryptophan synthesis, respectively.[19] The assay determines if a compound can cause a reverse mutation, allowing the bacteria to grow on a medium lacking the essential amino acid.[20] The test is conducted with and without a metabolic activation system (S9 fraction from rat liver) to mimic mammalian metabolism.

Experimental Protocol: Ames Test (OECD 471)

• Strain Selection: Utilize a standard set of bacterial strains (e.g., S. typhimurium TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA).[19]

• Compound Exposure: Expose the bacterial strains to various concentrations of the test and comparator compounds in the presence and absence of the S9 metabolic activation system.

• Plating: Plate the treated bacteria on a minimal agar medium lacking the required amino acid.

• Incubation: Incubate the plates for 48-72 hours.

• Colony Counting: Count the number of revertant colonies on each plate.

• Data Analysis: A compound is considered mutagenic if it induces a dose-dependent increase in the number of revertant colonies that is at least twice the background level.

The in-vitro micronucleus assay detects damage to chromosomes.[21][22] Micronuclei are small, extranuclear bodies that form during cell division from chromosome fragments or whole chromosomes that are not incorporated into the daughter nuclei.[23][24] An increase in the frequency of micronucleated cells indicates that a compound is clastogenic (causes chromosome breakage) or aneugenic (causes chromosome loss).[22]

Experimental Protocol: In-Vitro Micronucleus Assay (OECD 487)

• Cell Culture: Use a suitable mammalian cell line, such as human peripheral blood lymphocytes or CHO cells.[23]

• Compound Exposure: Treat the cells with the test and comparator compounds for a defined period, both with and without metabolic activation.[23]

• Cytokinesis Block: Add cytochalasin B to block cytokinesis, resulting in binucleated cells. This ensures that only cells that have undergone mitosis are scored.[22]

• Cell Harvesting and Staining: Harvest the cells, fix them, and stain them with a DNA-specific dye (e.g., Giemsa or a fluorescent dye).

• Microscopic Analysis: Score the frequency of micronuclei in at least 1000 binucleated cells per concentration.

• Data Analysis: A statistically significant, dose-dependent increase in the frequency of micronucleated cells indicates a positive result.

Phase 3: Organ-Specific Toxicity Assessment

Drug-induced liver injury (DILI) is a major reason for drug withdrawal.[25] In-vitro assays using human liver cell lines, such as HepG2, provide a valuable tool for early screening of potential hepatotoxins.[26][27]

Experimental Protocol: In-Vitro Hepatotoxicity Assay

• Cell Culture: Culture HepG2 cells in a suitable medium.

• Compound Treatment: Expose the cells to a range of concentrations of the test and comparator compounds for 24 and 48 hours.

• Cytotoxicity Measurement: Assess cell viability using the MTT assay as described previously.

• Biomarker Analysis: Measure the release of liver enzymes, such as alanine aminotransferase (ALT) and aspartate aminotransferase (AST), into the culture medium as indicators of hepatocellular damage.

• Data Analysis: Compare the IC50 values and the levels of released enzymes for the test compound and the comparators.

Inhibition of the human Ether-à-go-go-Related Gene (hERG) potassium channel is a key mechanism underlying drug-induced QT interval prolongation and the potentially fatal arrhythmia, Torsades de Pointes.[14][28] The hERG assay is a critical component of preclinical safety assessment.

Experimental Protocol: hERG Assay (Patch Clamp Electrophysiology)

• Cell Line: Use a mammalian cell line stably expressing the hERG channel (e.g., HEK293 cells).[28]

• Electrophysiological Recording: Use the whole-cell patch-clamp technique to record hERG channel currents.[29]

• Compound Application: Apply a range of concentrations of the test and comparator compounds to the cells.

• Current Measurement: Measure the inhibition of the hERG current at each concentration.

• Data Analysis: Determine the IC50 value for hERG channel inhibition for each compound.

Data Presentation and Interpretation

To facilitate a clear comparison of the safety profiles, the quantitative data from these assays should be summarized in a structured table.

Table 1: Comparative In-Vitro Safety Profile

Assay	Endpoint	N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide	Amisulpride	Metoclopramide	Remoxipride	Cisapride
Cytotoxicity (MTT)	IC50 (µM)	Experimental Data	Literature/Experimental Data	Literature/Experimental Data	Literature/Experimental Data	Literature/Experimental Data
Genotoxicity (Ames)	Mutagenic Potential	Experimental Data	Literature/Experimental Data	Literature/Experimental Data	Literature/Experimental Data	Literature/Experimental Data
Genotoxicity (Micronucleus)	Clastogenic/Aneugenic Potential	Experimental Data	Literature/Experimental Data	Literature/Experimental Data	Literature/Experimental Data	Literature/Experimental Data
Hepatotoxicity (HepG2)	IC50 (µM)	Experimental Data	Literature/Experimental Data	Literature/Experimental Data	Literature/Experimental Data	Literature/Experimental Data
Cardiotoxicity (hERG)	IC50 (µM)	Experimental Data	Literature/Experimental Data	Literature/Experimental Data	Literature/Experimental Data	Literature/Experimental Data

A favorable safety profile for N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide would be indicated by higher IC50 values in the cytotoxicity, hepatotoxicity, and cardiotoxicity assays compared to the comparator compounds, particularly those with known clinical liabilities. Furthermore, negative results in the Ames and micronucleus assays would suggest a low genotoxic potential.

Visualizing the Workflow

To provide a clear overview of the experimental process, the following diagrams illustrate the key workflows.

Caption: Workflow of the in-vitro micronucleus assay.

Conclusion

This guide provides a comprehensive framework for the initial safety assessment of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide. By systematically evaluating its cytotoxicity, genotoxicity, hepatotoxicity, and cardiotoxicity in comparison to structurally related compounds with known safety profiles, researchers can generate a robust dataset to inform further development. This early, data-driven approach to safety assessment is critical for the successful translation of novel chemical entities into safe and effective therapeutics.

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A Comparative Guide to Validating the Therapeutic Potential of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide: An Evidence-Based Framework

This guide provides a comprehensive framework for the systematic evaluation of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide's therapeutic potential. As a novel chemical entity, direct peer-reviewed validation is not yet present in the public domain. Therefore, this document establishes a scientifically rigorous, multi-stage research plan. This plan is informed by the known biological activities of structurally analogous compounds and is designed to objectively assess its performance against established therapeutic alternatives. This guide is intended for researchers, scientists, and professionals in drug development.

Introduction and Structural Context

N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide belongs to the benzamide class of compounds, a versatile scaffold known for a wide range of biological activities. The core structure, a benzoyl group linked to an amine via an amide bond, is a common feature in many approved drugs. The specific substitutions, a 2,4-dimethylphenyl group and a 3,4-diethoxybenzamide moiety, will dictate its unique pharmacological profile. While this specific compound is not extensively studied, analysis of its substructures provides a logical starting point for hypothesizing its therapeutic potential.

Inferred Therapeutic Potential from Analogous Compounds

The therapeutic potential of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide can be inferred from the documented activities of structurally related molecules.

• Anticancer Potential: Numerous benzamide derivatives have demonstrated cytotoxic effects against various cancer cell lines. For instance, novel trimethoxyphenyl-based analogues have shown potent inhibition of β-tubulin polymerization, leading to cell cycle arrest at the G2/M phase and apoptosis in hepatocellular carcinoma (HepG2) cells[1]. Similarly, other substituted benzamides have been investigated for their antiproliferative activities[2]. The presence of the dimethoxy (or in our case, diethoxy) phenyl group is a feature of several tubulin polymerization inhibitors.

• Antimicrobial and Insecticidal Activity: Benzamides substituted with heterocyclic moieties like 1,2,4-oxadiazole have exhibited insecticidal and antifungal properties[3][4]. Furthermore, N'-benzylidene-3,4-dimethoxybenzohydrazide derivatives have been designed and synthesized as potential antimicrobial agents targeting the multidrug efflux pump (MATE)[5].

• Gastrointestinal Motility Modulation: The structurally related compound N-[4-[2-(dimethylamino)ethoxy]benzyl]-3,4-dimethoxybenzamide hydrochloride (HSR-803) has been identified as a gastroprokinetic agent, promoting normal and delayed gastrointestinal propulsion, likely through cholinergic stimulation[6].

• Neurological Activity: While more distant structurally, the benzamide scaffold is present in compounds with neurological activity. The core structure's ability to be modified to interact with various receptors and enzymes makes this a plausible, albeit less directly supported, area of investigation. For instance, antagonists of the N-Methyl-D-Aspartate (NMDA) receptor, a key target in neurological disorders, have been explored for therapeutic potential in conditions like Alzheimer's disease[7][8].

Given the strong evidence for anticancer and antimicrobial activities among its analogues, these areas represent the most promising starting points for a validation campaign.

A Proposed Research Framework for Validation

The following is a detailed, multi-stage research plan to systematically validate the therapeutic potential of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide.

Stage 1: In Silico and In Vitro Screening

This initial stage aims to rapidly assess the compound's biological activity across a range of potential therapeutic areas.

Experimental Workflow for Initial Screening:

Caption: Initial in silico and in vitro screening workflow.

Detailed Protocols:

• In Silico Target Prediction and ADMET Profiling:

  • Utilize computational tools (e.g., SwissTargetPrediction, SuperPred) to predict potential protein targets based on chemical similarity to known ligands.

  • Perform molecular docking studies against high-priority predicted targets (e.g., tubulin, microbial enzymes) to estimate binding affinity and mode of interaction.

  • Use ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) prediction software (e.g., SwissADME, pkCSM) to forecast the compound's pharmacokinetic properties and potential liabilities.

• In Vitro Cytotoxicity Screening (Anticancer):

  • Cell Lines: Employ a diverse panel of human cancer cell lines, such as the NCI-60 panel, which represents various cancer types (leukemia, melanoma, lung, colon, etc.).

  • Assay: Use a colorimetric assay such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or a fluorescence-based assay like the CyQUANT™ Direct Cell Proliferation Assay to measure cell viability.

  • Procedure:

    • Plate cells in 96-well plates and allow them to adhere overnight.

    • Treat cells with a serial dilution of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide (e.g., from 0.01 µM to 100 µM) for 72 hours.

    • Add the viability reagent and incubate as per the manufacturer's protocol.

    • Measure absorbance or fluorescence using a plate reader.

  • Data Analysis: Calculate the IC50 (half-maximal inhibitory concentration) for each cell line to determine the compound's potency.

• In Vitro Antimicrobial Screening:

  • Organisms: Test against a panel of clinically relevant bacteria (e.g., Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa) and fungi (e.g., Candida albicans, Aspergillus fumigatus).

  • Assay: Determine the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal/Fungicidal Concentration (MBC/MFC) using broth microdilution methods according to CLSI guidelines.

  • Procedure:

    • Prepare a two-fold serial dilution of the compound in a 96-well plate containing microbial growth medium.

    • Inoculate each well with a standardized suspension of the test organism.

    • Incubate under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

    • The MIC is the lowest concentration that inhibits visible growth.

    • To determine the MBC/MFC, plate aliquots from wells with no visible growth onto agar plates and incubate. The MBC/MFC is the lowest concentration that kills 99.9% of the initial inoculum.

Stage 2: Mechanism of Action (MoA) Elucidation

Once a lead therapeutic area is identified, the next stage is to understand how the compound exerts its biological effect. Assuming a promising anticancer signal from Stage 1, the following MoA studies would be prioritized.

Experimental Workflow for Anticancer MoA:

Caption: Workflow for in vivo pharmacokinetic, toxicity, and efficacy studies.

Detailed Protocols:

• Pharmacokinetic (PK) Studies:

  • Administer a single dose of the compound to rodents (e.g., mice or rats) via intravenous and oral routes.

  • Collect blood samples at multiple time points.

  • Analyze the plasma concentrations of the compound using LC-MS/MS.

  • Calculate key PK parameters such as half-life, clearance, volume of distribution, and oral bioavailability.

• Xenograft Efficacy Model (Anticancer):

  • Implant human cancer cells (e.g., a sensitive cell line from Stage 1) subcutaneously into immunocompromised mice (e.g., nude mice).

  • Once tumors are established, randomize the mice into treatment and control groups.

  • Administer the compound and a vehicle control daily (or as determined by PK studies) for a set period (e.g., 21 days).

  • Measure tumor volume and body weight regularly.

  • At the end of the study, harvest tumors for further analysis (e.g., histopathology, biomarker analysis).

Comparative Analysis with Established Alternatives

The performance of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide will be compared against established drugs in the identified therapeutic area.

Table 1: Comparative Performance Metrics (Hypothetical Anticancer Scenario)

Parameter	N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide	Paclitaxel (Taxol®)	Colchicine
Mechanism of Action	Hypothetically: Tubulin Polymerization Inhibitor	Microtubule Stabilizer	Microtubule Destabilizer
IC50 (HepG2 Cells)	To be determined (TBD)	~5-10 nM	~10-20 nM
Effect on Cell Cycle	TBD (Predicted G2/M arrest)	G2/M Arrest	G2/M Arrest
In Vivo Efficacy (Xenograft)	TBD (% Tumor Growth Inhibition)	High	High (but toxic)
Key Toxicities	TBD	Neuropathy, Myelosuppression	High systemic toxicity
Oral Bioavailability	TBD	Poor	Good

Conclusion and Future Directions

This guide outlines a comprehensive and logical pathway for the preclinical validation of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide. By systematically progressing from in silico predictions to in vitro screening and in vivo efficacy studies, a clear and objective assessment of its therapeutic potential can be achieved. The comparative analysis against established drugs at each stage will be crucial for determining its potential advantages and liabilities, ultimately guiding the decision for further development. The flexibility of the benzamide scaffold suggests that even if the parent compound is not optimal, it could serve as a valuable lead for further chemical modification and optimization.

References

• Synthesis and Biological Activity of Benzamides Substituted with Pyridine-Linked 1,2,4-Oxadiazole. MDPI. [Link]

• Synthesis and Biological Activity Screening of Newly Synthesized Trimethoxyphenyl-Based Analogues as Potential Anticancer Agents. PMC. [Link]

• Structure-Based Bioisosterism Design, Synthesis, Biological Activity and Toxicity of 1,2,4-Oxadiazole Substituted Benzamides. MDPI. [Link]

• Ligand-based design and synthesis of N'-Benzylidene-3,4-dimethoxybenzohydrazide derivatives as potential antimicrobial agents; evaluation by in vitro, in vivo, and in silico approaches with SAR studies. PMC. [Link]

• Stimulatory effect of N-[4-[2-(dimethylamino)-ethoxy] benzyl]-3,4-dimethoxybenzamide hydrochloride (HSR-803) on normal and delayed gastrointestinal propulsion. PubMed. [Link]

• New Trimethoxybenzamides and Trimethoxyphenylureas Derived from Dimethylcarbazole as Cytotoxic Agents. Part I. ResearchGate. [Link]

• Exploring the NMDAR antagonists as potential therapeutic agents in the treatment of Alzheimer's disease- A Review. Biointerface Research in Applied Chemistry. [Link]

• N-Substituted-3-alkoxy-derivatives of dextromethorphan are functional NMDA receptor antagonists in vivo. PMC. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to Personal Protective Equipment for Handling N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide

For Researchers, Scientists, and Drug Development Professionals

Hazard Identification and Risk Assessment: The Foundation of Safety

Before any handling of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide, a thorough risk assessment is crucial. Based on analogous benzamide derivatives, potential hazards may include:

• Acute Oral Toxicity: May be harmful if swallowed.[2][3]

• Skin Corrosion/Irritation: May cause skin irritation.[2][4][5][6]

• Serious Eye Damage/Irritation: May cause serious eye irritation.[2][5][6]

• Respiratory Tract Irritation: May cause respiratory irritation.[2][4][5][6]

• Genetic Defects: Suspected of causing genetic defects.[3][7]

Therefore, a stringent adherence to safety protocols is non-negotiable to minimize exposure and ensure a safe laboratory environment.

Engineering Controls: Your First Line of Defense

Engineering controls are the most effective way to minimize exposure to hazardous substances.[8] Whenever possible, handling of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide should be performed in a well-ventilated area.[8][9]

• Chemical Fume Hood: All handling of the solid compound, especially weighing and transferring, should be conducted in a certified chemical fume hood to minimize inhalation exposure.[10]

• Ventilated Enclosures: For weighing, using an analytical balance within a ventilated enclosure or a powder-containment hood is recommended.[10]

• Local Exhaust Ventilation: If a full fume hood is not practical, a local exhaust system should be employed to capture dust or aerosols at the source.[9]

• Safety Shower and Eyewash Station: Ensure that a safety shower and eyewash station are readily accessible and in good working order.[5][9]

Personal Protective Equipment (PPE): Your Essential Barrier

Proper personal protective equipment is essential to minimize exposure and ensure safety when handling N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide.[1] The following table summarizes the recommended PPE.

Protection Type	Recommended Equipment	Purpose
Eye and Face Protection	Safety glasses with side-shields or chemical splash-resistant safety goggles. A face shield may be required for splash hazards.[1][9][11]	Protects against dust particles and splashes.[1]
Skin Protection	Chemical-resistant gloves (e.g., nitrile, neoprene). A lab coat or chemical-resistant apron.[1][7]	Prevents skin contact with the chemical.[1]
Respiratory Protection	A NIOSH-approved dust respirator should be used if ventilation is inadequate or if dust is generated.[1][9]	Protects against inhalation of harmful dust.[1]
Body Protection	Protective clothing and boots as needed, depending on the scale of operation.[1][9]	Provides overall protection from contamination.[1]

Glove Selection and Use:

Handle with gloves. Gloves must be inspected prior to use.[2] Use proper glove removal technique (without touching the glove's outer surface) to avoid skin contact with this product.[2] Dispose of contaminated gloves after use in accordance with applicable laws and good laboratory practices.[2][7] Wash and dry hands.[2]

Procedural Guidance for Safe Handling

The following workflow outlines the essential steps for safely handling N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide in a laboratory setting.

Caption: Workflow for Safe Handling of N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide.

Disposal Plan: Environmental Responsibility

All waste must be handled in accordance with local, state, and federal regulations.[8]

• Waste Collection: Collect waste N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide and any contaminated materials (e.g., weighing paper, gloves, pipette tips) in a designated, properly labeled, and sealed waste container.[7]

• Labeling: Clearly label the waste container with the full chemical name: "Waste N-(2,4-dimethylphenyl)-3,4-diethoxybenzamide" and include appropriate hazard warnings.[7] Based on related compounds, this may include "Harmful if swallowed" and "Suspected of causing genetic defects".[7]

• Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[7][9] The storage area should be secure and accessible only to authorized personnel.[7]

• Disposal: The primary method of disposal for this type of chemical waste is through an approved hazardous waste disposal plant.[7] Do not dispose of this chemical down the drain or in regular trash.[7]

Emergency Procedures: Preparedness is Key

In the event of an exposure, immediate action is critical. The following table outlines the recommended first aid procedures.

Exposure Route	First Aid Procedure
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[1]
Skin Contact	Immediately wash the affected area with plenty of soap and water for at least 15 minutes.[10] Remove contaminated clothing and shoes.[11] If skin irritation persists, call a physician.[4]
Eye Contact	Immediately flush open eyes with running water for at least 15 minutes.[11] Remove contact lenses, if present and easy to do.[9] Continue rinsing.[9] Get medical attention immediately.[11]
Ingestion	Do NOT induce vomiting without medical advice.[11] Rinse mouth with water.[11] Never administer anything by mouth to an unconscious person.[11] Obtain medical aid immediately.[11]

References

• Personal protective equipment for handling Benzamide, N,N,4-trimethyl- - Benchchem. (n.d.).
• Essential Guide to the Safe Disposal of 2-amino-N-(2,4-dichlorophenyl)benzamide - Benchchem. (n.d.).
• MATERIAL SAFETY DATA SHEET. (n.d.).
• Safety Data Sheet Benzamide 1. Identification Product name - metasci. (n.d.).
• Personal protective equipment for handling Benzamide, N-benzoyl-N-(phenylmethyl)- - Benchchem. (n.d.).
• BENZAMIDE CAS Number - HAZARD SUMMARY. (n.d.).
• Benzamide - Santa Cruz Biotechnology. (n.d.).
• SAFETY DATA SHEET - Thermo Fisher Scientific. (2025, September 17).
• Safety Data Sheet - ChemScene. (2025, December 26).
• 14 - SAFETY DATA SHEET. (2009, September 22).
• 153519-44-9 - Safety Data Sheet. (2021, May 1).
• Benzamide - SAFETY DATA SHEET. (2010, September 7).

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